Dipropenyl sulfide

• CAS: 33922-80-4

Core Science & Biosynthesis

An In-depth Technical Guide to Dipropenyl Sulfide: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropenyl sulfide (B99878), a naturally occurring organosulfur compound found in Allium species such as garlic and onions, is a molecule of interest for its characteristic flavor profile and potential biological activities. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and spectroscopic data of dipropenyl sulfide. It also explores available synthesis methodologies and discusses the current, albeit limited, understanding of its biological effects, distinguishing it from more extensively studied isomers and related compounds. This document aims to serve as a foundational resource for researchers in chemistry, pharmacology, and drug development.

Chemical Structure and Isomerism

Dipropenyl sulfide is an organosulfur compound with the chemical formula C₆H₁₀S. The term "dipropenyl" signifies the presence of two propenyl groups attached to a sulfur atom. It is crucial to distinguish dipropenyl sulfide from its saturated counterpart, dipropyl sulfide (C₆H₁₄S). The location of the double bond in the propenyl groups and their stereochemistry give rise to several isomers.

The most commonly cited isomer in the literature is di-1-propenyl sulfide , where the double bond is between the first and second carbon atoms of the propyl chain. The IUPAC name for the (E,E) stereoisomer is (E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene . This isomer is a known volatile constituent of garlic and onions.[1] Other potential isomers include di-2-propenyl sulfide (diallyl sulfide) and various cis/trans combinations of di-1-propenyl sulfide.

Key Structural Features:

• Thioether Linkage: A central sulfur atom is bonded to two organic substituents.

• Unsaturation: The presence of two carbon-carbon double bonds.

• Stereoisomerism: The potential for E/Z (cis/trans) isomerism around each double bond.

Physicochemical and Spectroscopic Properties

The properties of dipropenyl sulfide can vary depending on the specific isomer. The data presented here primarily pertains to di-1-propenyl sulfide.

Physicochemical Properties

A summary of the key physicochemical properties of di-1-propenyl sulfide is presented in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₀S	[1]
Molecular Weight	114.21 g/mol	[1]
Appearance	Clear, almost colorless liquid	[1]
Odor	Savory brown aroma	[1]
Boiling Point	137.0 to 140.0 °C @ 760.00 mm Hg	[1]
Density	0.875 - 0.942 g/cm³	[1]
Refractive Index	1.498 - 1.526	[1]
Solubility	Very slightly soluble in DMSO, Soluble in ethanol	[1]

Spectroscopic Data

Detailed spectroscopic data for di-1-propenyl sulfide is limited in publicly accessible literature. The following represents available information and predicted characteristics based on the analysis of related compounds.

Mass Spectrometry (MS):

• GC-MS Data: Available on PubChem, with a reported top peak at m/z 114, corresponding to the molecular ion [M]⁺.[1]

• Fragmentation Pattern: The fragmentation of unsaturated sulfides can be complex. For analogous compounds like allyl methyl sulfide, preferential fragmentation to a C₃H₅⁺ carbocation (m/z 41) is observed. A detailed fragmentation pattern for di-1-propenyl sulfide would require experimental analysis but would likely involve cleavages at the C-S and C-C bonds adjacent to the sulfur atom and the double bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹³C NMR: The vinylic carbons are expected to resonate in the range of 100-140 ppm. The methyl carbons would appear in the upfield region, typically between 15 and 25 ppm. The specific chemical shifts would be influenced by the E/Z configuration of the double bonds.

Infrared (IR) Spectroscopy:

• No specific IR spectrum for di-1-propenyl sulfide was found. However, characteristic absorption bands would be expected for the C=C stretching of the alkene groups (around 1650 cm⁻¹) and C-H stretching and bending vibrations for the vinyl and methyl groups. The IR spectrum for its isomer, diallyl sulfide, is available through the NIST WebBook and can serve as a comparative reference.

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of pure di-1-propenyl sulfide are not extensively documented in readily available literature. However, relevant synthetic strategies can be inferred from related reactions.

Isomerization of Diallyl Sulfide

One reported method for the synthesis of dipropenyl sulfide is the isomerization of diallyl sulfide (di-2-propenyl sulfide). This reaction is typically base-catalyzed.

Experimental Workflow: Isomerization of Diallyl Sulfide

Caption: Isomerization of diallyl sulfide to dipropenyl sulfide.

Methodology Outline:

• Reactants: Diallyl sulfide is treated with a strong base, such as sodium ethoxide, in an alcoholic solvent.

• Reaction Conditions: The mixture is heated under reflux. The base facilitates the migration of the double bond from the 2-propenyl position to the thermodynamically more stable 1-propenyl position.

• Workup and Purification: The reaction mixture would typically be neutralized, extracted with an organic solvent, and the product purified by distillation. The resulting product is likely a mixture of (E,E), (E,Z), and (Z,Z) isomers.

Biological Activity and Signaling Pathways

The biological activities of many organosulfur compounds from garlic, particularly diallyl sulfide (DAS) and diallyl disulfide (DADS), have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. However, there is a significant lack of research specifically investigating the biological effects and mechanisms of action of di-1-propenyl sulfide.

While it is plausible that di-1-propenyl sulfide shares some biological activities with its isomers due to structural similarities, direct extrapolation of data is not scientifically rigorous. The difference in the position of the double bond can significantly impact the molecule's reactivity, bioavailability, and interaction with biological targets.

Hypothesized Signaling Pathway Involvement:

Given the general understanding of how organosulfur compounds interact with cellular systems, a hypothetical workflow for investigating the biological effects of di-1-propenyl sulfide could be proposed.

Caption: Hypothetical workflow for studying di-1-propenyl sulfide's bioactivity.

This diagram illustrates potential avenues for research. It is hypothesized that, like other electrophilic organosulfur compounds, di-1-propenyl sulfide may interact with cellular thiols, such as cysteine residues in proteins, thereby modulating redox-sensitive signaling pathways like the MAPK and NF-κB pathways, which could ultimately lead to cellular responses such as apoptosis. However, it must be emphasized that this is a speculative model requiring experimental validation.

Conclusion and Future Directions

Dipropenyl sulfide, particularly the di-1-propenyl isomer, is a structurally interesting organosulfur compound with well-defined physicochemical properties but a notable lack of in-depth biological and spectroscopic characterization in the scientific literature. While its presence in common dietary sources like garlic and onions suggests a history of human exposure, its specific contributions to the health effects of these foods remain largely unexplored.

Future research should focus on:

• Development of robust and stereoselective synthetic methods to obtain pure isomers of di-1-propenyl sulfide.

• Comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, 2D-NMR, high-resolution MS, and IR) to create a complete and publicly available dataset for unambiguous identification.

• In-depth investigation of its biological activities , including antimicrobial, anti-inflammatory, and anticancer effects, using modern cell and molecular biology techniques.

• Elucidation of its specific mechanisms of action and identification of its direct molecular targets and affected signaling pathways.

A clearer understanding of the chemical and biological properties of di-1-propenyl sulfide will help to differentiate its effects from those of other related organosulfur compounds and could potentially lead to the development of new therapeutic agents.

References

• 1. scs.illinois.edu [scs.illinois.edu]

An In-depth Technical Guide on the (E,Z)-Isomers of Dipropenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropenyl sulfide (B99878), a volatile organosulfur compound found in plants of the Allium genus, such as garlic and onion, exists as a mixture of geometric isomers, including the (E,E), (Z,Z), and (E,Z) forms. These compounds are of significant interest to the scientific community due to their characteristic flavors and potential biological activities. This technical guide provides a comprehensive overview of the (E,Z)-isomers of dipropenyl sulfide, summarizing their physicochemical properties, outlining potential synthetic and analytical methodologies, and exploring their likely biological significance and interactions with cellular signaling pathways. Due to the limited availability of specific experimental data for the individual isomers of dipropenyl sulfide, this guide also draws upon information from closely related and well-studied organosulfur compounds to provide a broader context for researchers.

Physicochemical Properties

Detailed physicochemical data for the individual isomers of dipropenyl sulfide are not extensively reported in the literature. However, data for a mixture of isomers and related compounds are available and can provide useful reference points.

Table 1: Physicochemical Properties of Dipropenyl Sulfide and Related Compounds

Property	Di-1-propenyl sulfide (mixture of isomers)	(E,E)-Di-1-propenyl disulfide
Molecular Formula	C6H10S[1]	C6H10S2[2]
Molecular Weight	114.21 g/mol [1]	146.3 g/mol [2]
Boiling Point	137.0 to 140.0 °C at 760 mm Hg[1]	Not available
Physical Description	Clear almost colorless liquid; Savory brown aroma	Not available
CAS Number	65819-74-1 (mixture), 37981-37-6 (E,Z), 37981-36-5 (Z,Z)	23838-23-5

Synthesis and Separation of (E,Z)-Isomers

Synthetic Methodologies

Specific, detailed experimental protocols for the synthesis of (E,Z)-dipropenyl sulfide are scarce in peer-reviewed literature. However, general methods for the synthesis of alkenyl sulfides can be adapted. Two promising approaches are the thiol-yne click reaction and palladium-catalyzed thioetherification.

2.1.1. Thiol-Yne Click Reaction

The thiol-yne reaction, or alkyne hydrothiolation, offers a direct and atom-economical route to vinyl sulfides from thiols and alkynes. This reaction can be catalyzed by various means, including transition metals. A general protocol for the synthesis of vinyl sulfides using a copper nanoparticle catalyst is described below.

Experimental Protocol: Synthesis of Vinyl Sulfides via Thiol-Yne Click Reaction

• Materials:

  • Propanethiol

  • Propyne (B1212725)

  • Copper nanoparticles supported on TiO2 (CuNPs/TiO2)

  • 1,2-dichloroethane (1,2-DCE)

  • Inert gas (e.g., Argon or Nitrogen)

• Procedure:

  • To a reaction tube containing CuNPs/TiO2 (e.g., 30 mol% Cu), add 1,2-DCE under an inert atmosphere.

  • Add equimolar amounts of propanethiol and propyne to the reaction mixture.

  • Heat the reaction mixture to 80 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and filter to remove the catalyst.

  • Wash the catalyst with a suitable solvent (e.g., hexane-ethyl acetate (B1210297) mixture).

  • Combine the filtrate and washings, and concentrate under reduced pressure.

  • Purify the resulting vinyl sulfide mixture by column chromatography.

This reaction is often regio- and stereoselective, with the potential to favor the formation of the Z-isomer. The specific ratio of (E) and (Z) isomers would need to be determined experimentally.

Separation of Isomers

The separation of E/Z isomers can be challenging due to their similar physical properties. Gas chromatography (GC) is a promising technique for the separation of volatile compounds like dipropenyl sulfide isomers.

Experimental Workflow: Isomer Separation by Gas Chromatography

Caption: Workflow for the separation and analysis of dipropenyl sulfide isomers using gas chromatography.

The choice of the GC column is critical for successful separation. A chiral stationary phase or a highly polar column may provide the necessary selectivity to resolve the different isomers.

Spectroscopic Characterization

NMR Spectroscopy

1H NMR: The proton NMR spectrum is expected to show signals for the methyl protons (CH3), and the vinyl protons (CH=CH). The coupling constants between the vinyl protons will be characteristic of the geometry, with trans coupling constants (J) typically being larger (around 12-18 Hz) than cis coupling constants (around 6-12 Hz). This difference is key to distinguishing between the E and Z isomers.

13C NMR: The carbon NMR spectrum will show distinct signals for the methyl and vinyl carbons. The chemical shifts of the vinyl carbons can also be influenced by the stereochemistry of the double bond.

Mass Spectrometry

The mass spectrum of dipropenyl sulfide is expected to show a molecular ion peak (M+) at m/z 114. Fragmentation patterns of unsaturated sulfides can be complex, but common fragmentation pathways may involve cleavage of the C-S bond and rearrangements of the propenyl groups.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of the individual (E,Z)-isomers of dipropenyl sulfide are limited, the broader class of organosulfur compounds from Allium species is well-known for a range of biological effects, including antimicrobial, antioxidant, anti-inflammatory, and anticancer activities. It is highly probable that dipropenyl sulfide isomers contribute to these effects.

Many of the biological effects of organosulfur compounds are linked to the release of hydrogen sulfide (H2S), a gaseous signaling molecule.

Signaling Pathway: Potential Role of Dipropenyl Sulfide in H2S-Mediated Signaling

Caption: Postulated mechanism of action for dipropenyl sulfide via H2S-mediated signaling pathways.

The diagram above illustrates a plausible mechanism where dipropenyl sulfide isomers could be metabolized to release H2S. H2S is known to interact with multiple cellular targets, including reactive oxygen species (ROS) and key signaling proteins like NF-κB, leading to downstream anti-inflammatory, antioxidant, and anticancer effects.

Conclusion

The (E,Z)-isomers of dipropenyl sulfide represent a promising but underexplored area of research in the field of natural products and drug discovery. While detailed experimental data on the individual isomers are currently limited, this guide provides a framework for their synthesis, separation, and characterization based on established chemical principles and data from related compounds. Further research is warranted to isolate the individual (E,Z), (E,E), and (Z,Z) isomers, elucidate their specific physicochemical properties and spectroscopic profiles, and investigate their distinct biological activities and mechanisms of action. Such studies will be crucial for unlocking the full therapeutic potential of these naturally occurring organosulfur compounds.

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E,E)-Di-1-propenyl disulfide | C6H10S2 | CID 6428451 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Genesis of Flavor and Bioactivity: A Technical Guide to the Biosynthesis of Dipropenyl Sulfide and Related Organosulfur Compounds in Garlic and Onions

For Researchers, Scientists, and Drug Development Professionals

Abstract

The characteristic pungent flavors and diverse health-promoting properties of garlic (Allium sativum) and onions (Allium cepa) are primarily attributed to a complex array of organosulfur compounds. Central to this chemical arsenal (B13267) is the enzymatic cascade initiated upon tissue disruption, leading to the formation of volatile sulfides, including dipropenyl sulfide (B99878). This technical guide provides an in-depth exploration of the biosynthetic pathways leading to dipropenyl sulfide and its isomers in garlic and onions. It details the key enzymatic players, precursor molecules, and reaction mechanisms. Furthermore, this guide furnishes comprehensive experimental protocols for the extraction, identification, and quantification of these bioactive compounds, alongside a comparative analysis of their distribution in garlic and onions. The information presented herein is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development seeking to harness the therapeutic potential of Allium-derived organosulfur compounds.

Introduction: The Chemistry of Allium Flavor and Bioactivity

Intact garlic and onion bulbs are largely odorless. The pungent aroma and characteristic flavor associated with these plants are generated instantaneously upon cellular disruption, such as cutting or crushing. This process releases the enzyme alliinase, which is normally sequestered in the cell's vacuoles, allowing it to come into contact with its substrates, the S-alk(en)yl-L-cysteine sulfoxides (ACSOs), located in the cytoplasm.[1][2] This enzymatic reaction initiates a cascade of chemical transformations that produce a variety of volatile sulfur-containing compounds responsible for the distinct sensory and biological properties of these plants.[3]

The profile of these volatile compounds, including dipropenyl sulfide, is dictated by the specific ACSO precursors present in the tissue. In garlic, the predominant precursor is S-allyl-L-cysteine sulfoxide (B87167) (alliin), which leads to the formation of diallyl sulfides.[1][4] Conversely, onions are rich in S-trans-prop-1-enyl-L-cysteine sulfoxide (isoalliin), the precursor to propenyl-containing compounds like dipropenyl sulfide.[5][6] These organosulfur compounds are the subject of extensive research due to their wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][7]

Biosynthesis of Dipropenyl Sulfide and Related Compounds

The biosynthesis of dipropenyl sulfide is a multi-step process that can be broadly divided into two main stages: the formation of the stable precursor molecule, isoalliin (B1237514), and the enzymatic and subsequent spontaneous reactions that occur upon tissue damage.

Biosynthesis of S-alk(en)yl-L-cysteine Sulfoxides (ACSOs)

The biosynthesis of ACSOs, the stable, non-volatile precursors to the pungent flavor compounds, is a complex pathway that begins with the assimilation of sulfate. While not all enzymes in the pathway have been definitively identified, a generally accepted model involves the following key steps[3][8][9]:

• Glutathione Conjugation: The pathway is believed to be initiated by the S-alk(en)ylation of glutathione.[3][8]

• Deglutamylation: Enzymes known as γ-glutamyl transpeptidases (GGTs) play a crucial role in removing the γ-glutamyl moiety from γ-glutamyl-S-alk(en)yl-L-cysteines.[10][11][12] Several GGT isoenzymes have been identified in garlic, and their expression levels can influence the production of downstream compounds.[10][13]

• S-oxygenation: A flavin-containing monooxygenase (FMO) is responsible for the S-oxidation of S-alk(en)yl-L-cysteines to form the corresponding S-alk(en)yl-L-cysteine sulfoxides (alliin in garlic, isoalliin in onion).[9]

The regulation of this pathway is complex, with evidence suggesting that the biosynthesis of these precursors primarily occurs in the leaves and they are subsequently translocated to the bulbs for storage.[14]

Biosynthetic pathway of S-alk(en)yl-L-cysteine sulfoxides (ACSOs).

Enzymatic Conversion and Formation of Volatile Sulfides

Upon tissue damage, the compartmentalization of alliinase and its ACSO substrates is disrupted, leading to a rapid enzymatic reaction.

• Action of Alliinase: Alliinase (EC 4.4.1.4) catalyzes the cleavage of the C-S bond in ACSOs, producing pyruvate, ammonia, and highly reactive sulfenic acids.[5] In onions, alliinase acts on isoalliin to form 1-propenesulfenic acid.

• Formation of Thiosulfinates: Two molecules of the unstable 1-propenesulfenic acid spontaneously condense to form di-1-propenyl thiosulfinate (also referred to as 1-propenyl propenethiosulfinate).

• Decomposition to Sulfides: Di-1-propenyl thiosulfinate is unstable and undergoes further decomposition and rearrangement reactions to yield a variety of volatile organosulfur compounds, including di-(1-propenyl) disulfide and di-(1-propenyl) sulfide.[15][16] The exact mechanisms and ratios of these final products can be influenced by factors such as temperature and pH.

References

• 1. Frontiers | Antibacterial Properties of Organosulfur Compounds of Garlic (Allium sativum) [frontiersin.org]
• 2. S-Alk(en)ylcysteine sulfoxides in the genus Allium: proposed biosynthesis, chemical conversion, and bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative studies of bioactive organosulphur compounds and antioxidant activities in garlic (Allium sativum L.), elephant garlic (Allium ampeloprasum L.) and onion (Allium cepa L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of Organosulfur and Amino Acid Composition between Triploid Onion Allium cornutum Clementi ex Visiani, 1842, and Common Onion Allium cepa L., and Evidences for Antiproliferative Activity of Their Extracts [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Characteristics, biosynthesis, decomposition, metabolism and functions of the garlic odour precursor, S-allyl-L-cysteine sulfoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genes encoding γ‑glutamyl‑transpeptidases in the allicin biosynthetic pathway in garlic (Allium sativum) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Garlic γ-glutamyl transpeptidases that catalyze deglutamylation of biosynthetic intermediate of alliin [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Genes encoding γ‑glutamyl‑transpeptidases in the allicin biosynthetic pathway in garlic (Allium sativum) | Semantic Scholar [semanticscholar.org]
• 13. Research progress on metabolic pathway of S-alk(en)ylcysteine sulfoxides in Allium [agris.fao.org]
• 14. researchgate.net [researchgate.net]
• 15. US3523975A - Process for preparing alkenyl disulfides and alkenyl trisulfides - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Dipropenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropenyl sulfide (B99878), a volatile organosulfur compound found in plants of the Allium genus such as garlic and onions, is recognized for its characteristic aroma and potential biological activities.[1] This technical guide provides a comprehensive overview of the molecular and physical properties of dipropenyl sulfide, alongside detailed experimental protocols for its synthesis and analysis. Furthermore, it explores the potential biological significance and associated signaling pathways, drawing parallels with closely related organosulfur compounds. This document is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of dipropenyl sulfide.

Molecular and Physicochemical Properties

Dipropenyl sulfide, systematically named (E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene, is an organic sulfide with the molecular formula C₆H₁₀S.[1] It is characterized by the presence of a sulfur atom bonded to two propenyl groups. The key quantitative data for di-1-propenyl sulfide are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₀S	[1]
Molecular Weight	114.21 g/mol	[1]
IUPAC Name	(E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene	[1]
CAS Number	33922-80-4
Appearance	Clear, almost colorless liquid with a savory brown aroma
Boiling Point	137.00 to 140.00 °C @ 760.00 mm Hg
Density	0.875-0.942 g/cm³
Refractive Index	1.498-1.526
Solubility	Very slightly soluble in DMSO, soluble in ethanol

Experimental Protocols

Synthesis of Sulfides

A general and effective method for the synthesis of unsymmetrical sulfides involves the alkylation of thiols. This reaction proceeds via an Sₙ2 mechanism and is analogous to the Williamson ether synthesis.

General Protocol for Sulfide Synthesis:

• Deprotonation of Thiol: A thiol is deprotonated using a suitable base to form a thiolate anion, which acts as a potent nucleophile. Due to the higher acidity of thiols compared to alcohols, weaker bases can be employed.

• Nucleophilic Substitution: The resulting thiolate anion is then reacted with an appropriate alkyl halide. The reaction proceeds via an Sₙ2 substitution to yield the corresponding sulfide.

Source: General sulfide synthesis protocols.

A visual representation of a general sulfide synthesis workflow is provided below.

General workflow for the synthesis of sulfides.

Analytical Methods for Sulfide Characterization

Several analytical techniques are employed for the identification and quantification of volatile sulfur compounds like dipropenyl sulfide.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a robust method for analyzing volatile compounds.

• Sample Preparation: A solution of the sulfide is prepared in a volatile organic solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph equipped with a non-polar or medium-polarity capillary column (e.g., HP-5MS) coupled to a mass spectrometer with an electron ionization (EI) source.

• Typical Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, ramp to 120 °C, then to 300 °C.

  • Carrier Gas: Helium

High-Performance Liquid Chromatography (HPLC):

HPLC is suitable for the separation and quantification of sulfides.

• Sample Preparation: Dissolve the sulfide sample in a compatible solvent, such as acetonitrile, to a concentration of about 0.1-1.0 mg/mL.

• Method: A common method involves derivatization with monobromobimane (B13751) (MBB) followed by reversed-phase HPLC with fluorescence detection.

Source: General analytical methods for sulfur compounds.

The logical flow of a typical analytical characterization process is depicted below.

Workflow for the analytical characterization of sulfides.

Biological Activity and Signaling Pathways

While specific research on the signaling pathways of dipropenyl sulfide is limited, the biological activities of related organosulfur compounds from garlic, such as diallyl disulfide (DADS), have been extensively studied. These compounds are known to exert various effects, including anti-inflammatory, antioxidant, and anticancer activities. It is plausible that dipropenyl sulfide shares similar mechanisms of action.

Hydrogen sulfide (H₂S), a related gasotransmitter, is known to modulate numerous signaling pathways. A key mechanism of H₂S signaling is through protein S-sulfhydration, a post-translational modification of cysteine residues. This modification can alter protein function and has been implicated in various cellular processes.

Given that organosulfur compounds can release H₂S, it is hypothesized that dipropenyl sulfide may influence cellular functions through H₂S-mediated signaling. Potential signaling pathways that could be modulated by dipropenyl sulfide, based on the actions of H₂S and other garlic-derived organosulfur compounds, are illustrated below.

Hypothesized signaling pathways influenced by dipropenyl sulfide.

Conclusion

Dipropenyl sulfide is an intriguing organosulfur compound with potential applications in various scientific fields. This guide has provided a foundational understanding of its chemical properties, along with practical protocols for its synthesis and analysis. While further research is required to fully elucidate its specific biological roles and mechanisms of action, the information presented here, drawn from studies on related compounds, offers a solid starting point for future investigations. The continued exploration of dipropenyl sulfide and similar compounds holds promise for the development of new therapeutic agents and a deeper understanding of cellular signaling.

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical and chemical properties of dipropenyl sulfide

An In-depth Technical Guide on the Physical and Chemical Properties of Dipropenyl Sulfide (B99878)

This technical guide provides a comprehensive overview of the core physical and chemical properties of dipropenyl sulfide. The information is intended for researchers, scientists, and professionals in drug development and related fields. Data is presented in structured tables for clarity, and detailed experimental methodologies are provided for key analytical techniques.

General and Chemical Properties

Dipropenyl sulfide, specifically Di-1-propenyl sulfide, is an organosulfur compound naturally found as a volatile constituent in plants of the Allium genus, such as garlic and onions.[1] It is classified as an organic sulfide and an olefinic compound, indicating its chemical reactivity is characterized by the presence of both a sulfide linkage and carbon-carbon double bonds.[1]

Table 1: General and Chemical Identifiers of Dipropenyl Sulfide

Property	Value
Molecular Formula	C₆H₁₀S[1]
IUPAC Name	(E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene[1]
Synonyms	Di-1-propenyl sulfide, 1,1'-thiobis(1-propene), 4-Thia-2,5-heptadiene[1]

| CAS Number | 33922-80-4 |

Physical Properties

Dipropenyl sulfide exists as a clear, nearly colorless liquid and is noted for its savory, brown aroma. Its key physical characteristics are summarized in the tables below.

Table 2: Core Physical Properties of Dipropenyl Sulfide

Property	Value
Molecular Weight	114.21 g/mol
Physical Description	Clear almost colourless liquid; Savoury brown aroma
Boiling Point	137.0 - 140.0 °C (@ 760 mm Hg)
Density	0.875 - 0.942 g/cm³

| Refractive Index | 1.498 - 1.526 |

Table 3: Solubility of Dipropenyl Sulfide

Solvent	Solubility
DMSO	Very slightly soluble

| Ethanol | Soluble |

Spectral and Analytical Data

Structural elucidation and purity assessment of dipropenyl sulfide rely on standard spectroscopic techniques.

Table 4: Key Spectral Data for Dipropenyl Sulfide

Data Type	Availability / Reference
¹³C NMR	Data available via NMRShiftDB

| Mass Spectrometry (GC-MS) | Data available via NIST Mass Spectrometry Data Center |

Chemical Reactivity and Stability

The chemical nature of dipropenyl sulfide is dictated by its two primary functional groups: the sulfide bridge and the two propenyl (alkene) moieties. The sulfide group is nucleophilic and susceptible to oxidation, potentially forming sulfoxides and sulfones. The alkene groups can undergo electrophilic addition reactions.

The related saturated compound, dipropyl sulfide, has been shown to exhibit antioxidative and chemopreventive activities, including the induction of phase II enzymes like glutathione-S-transferase. While these specific activities have not been confirmed for dipropenyl sulfide, its structural similarity suggests potential for related biological interactions.

Caption: Logical diagram of dipropenyl sulfide's reactivity.

Experimental Protocols

Detailed experimental procedures for the characterization of organosulfur compounds like dipropenyl sulfide are crucial for ensuring data accuracy and reproducibility. The following are standard methodologies adapted for this specific compound.

Purity Assessment and Separation by Gas Chromatography (GC)

This method is used to determine the purity of dipropenyl sulfide and separate it from volatile impurities.

• Sample Preparation : Prepare a dilute solution (approx. 1 mg/mL) of dipropenyl sulfide in a volatile organic solvent such as dichloromethane (B109758) or acetone.

• Instrumentation : Utilize a Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a non-polar capillary column (e.g., HP-5, 30 m x 0.32 mm x 0.25 µm).

• Chromatographic Conditions :

  • Injector Temperature : 250 °C

  • Detector Temperature : 280 °C

  • Carrier Gas : Helium or Nitrogen at a constant flow rate of 1-2 mL/min.

  • Oven Temperature Program : Initiate at 80 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 10 °C/min, followed by a 5-minute hold.

• Data Analysis : The purity is determined by calculating the peak area percentage of dipropenyl sulfide relative to the total area of all detected peaks in the chromatogram.

Structural Elucidation by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is employed to confirm the molecular weight and fragmentation pattern, which aids in structural identification.

• Sample Preparation : Dissolve a small amount of dipropenyl sulfide in a volatile solvent (e.g., dichloromethane) to a concentration of approximately 1 mg/mL.

• Instrumentation : Use a GC system coupled to a Mass Spectrometer (e.g., Quadrupole). The GC column can be an HP-5MS (30 m x 0.25 mm x 0.25 µm).

• GC Conditions :

  • Oven Program : Start at 80 °C, hold for 1 minute, then ramp to 250 °C at 15 °C/min.

  • Carrier Gas : Helium at a constant flow of 1 mL/min.

  • Injection : 1 µL with a split ratio of 20:1.

• MS Parameters :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from m/z 40 to 300.

  • Source Temperature : 230 °C.

• Data Analysis : Identify the peak corresponding to dipropenyl sulfide in the total ion chromatogram. Analyze its mass spectrum to find the molecular ion peak (M⁺) and compare the observed fragmentation pattern with known spectra or theoretical fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is essential for detailed structural confirmation by analyzing the chemical environment of ¹H and ¹³C nuclei.

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition : Acquire standard 1D spectra for ¹H and ¹³C. If necessary, 2D experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish connectivity between protons and carbons.

• Data Analysis : Analyze the chemical shifts, integration values, and coupling patterns in the ¹H spectrum and the chemical shifts in the ¹³C spectrum to confirm the propenyl structure and its attachment to the sulfur atom.

Caption: Workflow for the characterization of dipropenyl sulfide.

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Biological Activities of Dipropenyl Sulfide: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dipropenyl sulfide (B99878), an organosulfur compound found in plants of the Allium genus, is a molecule of interest for its potential biological activities. While direct research on dipropenyl sulfide is limited, its structural isomers, diallyl sulfide and dipropyl sulfide, have been more extensively studied, revealing a range of activities including antimicrobial, antioxidant, anti-inflammatory, and anticancer effects. This technical guide provides an in-depth overview of the known biological activities of closely related organosulfur compounds, which may be indicative of the potential therapeutic properties of dipropenyl sulfide. The information presented herein is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting areas for future investigation into this promising compound. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes potential signaling pathways.

Introduction to Dipropenyl Sulfide and its Analogs

Dipropenyl sulfide is a volatile organosulfur compound that contributes to the characteristic aroma and flavor of onions and garlic.[1][2] Structurally, it is an isomer of diallyl sulfide and dipropyl sulfide, all sharing the same chemical formula (C₆H₁₀S). The biological activities of organosulfur compounds are largely attributed to their ability to interact with cellular thiols, modulate redox signaling, and act as hydrogen sulfide (H₂S) donors.[3][4] Given the structural similarities, it is plausible that dipropenyl sulfide shares some of the biological activities observed in its better-studied isomers.

Potential Biological Activities

Based on the activities of its isomers and other related organosulfur compounds, the potential biological activities of dipropenyl sulfide are hypothesized to include:

• Antimicrobial Activity: Organosulfur compounds from Allium species have demonstrated significant antimicrobial properties. The presence of the allyl group is considered fundamental for this activity.[5]

• Antioxidant Activity: Many organosulfur compounds exhibit antioxidant effects by scavenging reactive oxygen species (ROS) and enhancing the endogenous antioxidant defense systems.

• Anti-inflammatory Activity: Diallyl disulfide and other related compounds have been shown to possess anti-inflammatory properties by modulating key inflammatory pathways.

• Anticancer Activity: Several studies have highlighted the anticancer potential of diallyl disulfide, which can induce apoptosis, inhibit cell proliferation, and suppress tumor growth in various cancer cell lines.

• Cardiovascular Effects: As a potential H₂S donor, dipropenyl sulfide may exert protective effects on the cardiovascular system. H₂S is known to be involved in vasodilation, cardioprotection, and the regulation of cardiovascular homeostasis.

Quantitative Data on Related Organosulfur Compounds

To provide a quantitative perspective, the following tables summarize key data from studies on diallyl disulfide (DADS) and diallyl trisulfide (DATS), which are structurally similar to dipropenyl sulfide.

Table 1: Antimicrobial Activity of Diallyl Sulfides

Compound	Microorganism	Activity Metric	Value	Reference
Diallyl disulfide	Staphylococcus aureus	Inhibition Zone	15.9 mm
Diallyl disulfide	Pseudomonas aeruginosa	Inhibition Zone	21.9 mm
Diallyl disulfide	Escherichia coli	Inhibition Zone	11.4 mm

Table 2: Antifungal Activity of Diallyl Sulfides

Compound	Fungi	IC₅₀	Reference
Diallyl disulfide	Trametes hirsuta	116.2 µg/mL
Diallyl disulfide	Laetiporus sulphureus	73.2 µg/mL
Diallyl trisulfide	Trametes hirsuta	56.1 µg/mL
Diallyl trisulfide	Laetiporus sulphureus	31.6 µg/mL

Table 3: Anticancer Activity of a DVL1 Inhibitor (Example)

Compound	Cell Line	EC₅₀	Reference
(S)-1 (RS4690)	HCT116	7.1 ± 0.6 μM

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are representative experimental protocols for assessing the biological activities of organosulfur compounds, which can be adapted for the study of dipropenyl sulfide.

Antimicrobial Activity Assessment (Agar Disc Diffusion Method)

• Culture Preparation: Prepare a standardized inoculum of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth.

• Plate Inoculation: Uniformly spread the microbial suspension onto the surface of an agar (B569324) plate.

• Disc Application: Impregnate sterile paper discs with a known concentration of the test compound (e.g., dipropenyl sulfide dissolved in a suitable solvent).

• Incubation: Place the discs on the inoculated agar surface and incubate the plates under appropriate conditions (e.g., 37°C for 24 hours).

• Measurement: Measure the diameter of the zone of inhibition around each disc. A larger zone indicates greater antimicrobial activity.

Antioxidant Activity Assessment (DPPH Radical Scavenging Assay)

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Reaction Mixture: In a microplate well, mix the DPPH solution with various concentrations of the test compound.

• Incubation: Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated based on the reduction in absorbance compared to a control.

Cell Viability Assay (MTT Assay) for Anticancer Activity

• Cell Seeding: Seed cancer cells (e.g., HepG2) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for a few hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) to determine the amount of viable cells.

Signaling Pathways

The biological effects of organosulfur compounds are often mediated through their interaction with specific cellular signaling pathways. As potential H₂S donors, dipropenyl sulfide and its analogs can influence a variety of pathways involved in cellular homeostasis, inflammation, and apoptosis.

Hydrogen Sulfide (H₂S) Signaling

Hydrogen sulfide is a gasotransmitter that plays a crucial role in various physiological processes. Organosulfur compounds can release H₂S, which in turn can modulate cellular functions through mechanisms like protein persulfidation.

Caption: Potential H₂S signaling pathway of dipropenyl sulfide.

NF-κB and MAPK Signaling in Inflammation

The anti-inflammatory effects of H₂S donors are often attributed to the modulation of the NF-κB and MAPK signaling pathways, which are key regulators of the inflammatory response.

Caption: Modulation of NF-κB and MAPK pathways by H₂S.

Apoptosis Signaling in Cancer

Diallyl disulfide has been shown to induce apoptosis in cancer cells through both intrinsic and extrinsic pathways, often involving the modulation of Bcl-2 family proteins and caspases.

Caption: Intrinsic apoptosis pathway induced by DADS.

Conclusion and Future Directions

While direct evidence for the biological activities of dipropenyl sulfide is currently sparse, the extensive research on its isomers and other related organosulfur compounds provides a strong rationale for its investigation as a potential therapeutic agent. The antimicrobial, antioxidant, anti-inflammatory, and anticancer properties observed in compounds like diallyl sulfide suggest that dipropenyl sulfide may hold similar promise.

Future research should focus on:

• Isolation and Characterization: Developing efficient methods for the isolation or synthesis of pure dipropenyl sulfide to enable detailed biological evaluation.

• In Vitro and In Vivo Studies: Systematically assessing the antimicrobial, antioxidant, anti-inflammatory, and anticancer activities of dipropenyl sulfide using established experimental models.

• Mechanism of Action: Elucidating the specific molecular targets and signaling pathways modulated by dipropenyl sulfide.

• Structure-Activity Relationship: Comparing the bioactivity of dipropenyl sulfide with its isomers to understand the influence of the double bond position on its therapeutic effects.

This whitepaper serves as a call to action for the scientific community to explore the untapped potential of dipropenyl sulfide. A deeper understanding of its biological activities could pave the way for the development of novel therapeutics for a range of diseases.

References

• 1. Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Garlic - Wikipedia [en.wikipedia.org]
• 3. Recent Development of the Molecular and Cellular Mechanisms of Hydrogen Sulfide Gasotransmitter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Hydrogen Sulfide Signaling in Plants: Emerging Roles of Protein Persulfidation [frontiersin.org]
• 5. The role of diallyl sulfides and dipropyl sulfides in the in vitro antimicrobial activity of the essential oil of garlic, Allium sativum L., and leek, Allium porrum L - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Organosulfur Compounds in Allium Vegetables for Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Allium, encompassing widely consumed vegetables such as garlic (Allium sativum) and onion (Allium cepa), is a rich source of structurally diverse organosulfur compounds (OSCs). These bioactive molecules are responsible for the characteristic pungent flavors and aromas of these vegetables and have been the subject of extensive research due to their significant potential in human health and drug development. This technical guide provides a comprehensive overview of the core chemistry, biosynthesis, and health-promoting activities of Allium organosulfur compounds, with a focus on quantitative data, detailed experimental protocols, and the elucidation of key signaling pathways.

Chemistry and Biosynthesis of Key Organosulfur Compounds

The biosynthesis of organosulfur compounds in Allium vegetables is initiated when the plant tissue is disrupted, such as by cutting or crushing. This brings the enzyme alliinase, located in the cytoplasm, into contact with S-alk(en)yl-L-cysteine S-oxides (ACSOs), which are stored in the vacuole.[1] This enzymatic reaction rapidly produces highly reactive sulfenic acids.

In garlic, the primary precursor is alliin (B105686) (S-allyl-L-cysteine sulfoxide). Alliinase converts alliin into allyl sulfenic acid, which then self-condenses to form allicin (B1665233) (diallyl thiosulfinate), the compound responsible for the pungent aroma of fresh garlic.[2][3] Allicin is unstable and quickly transforms into a variety of other lipid-soluble organosulfur compounds, including diallyl sulfide (B99878) (DAS), diallyl disulfide (DADS), and diallyl trisulfide (DATS).[3]

In onions, the main precursor is isoalliin (B1237514) (S-(1-propenyl)-L-cysteine sulfoxide). Its enzymatic breakdown by alliinase yields 1-propenyl sulfenic acid. This intermediate then rearranges to form syn-propanethial-S-oxide, the lachrymatory factor responsible for causing tears.[2]

The processing of Allium vegetables significantly alters their organosulfur compound profile. For instance, aged garlic extract (AGE) is produced by prolonged extraction of fresh garlic in aqueous ethanol (B145695). This process diminishes the pungent and unstable compounds like allicin and enhances the concentration of more stable and water-soluble compounds, most notably S-allyl cysteine (SAC).[4]

Quantitative Data on Organosulfur Compounds

The concentration of organosulfur compounds in Allium vegetables can vary significantly depending on the cultivar, growing conditions, and processing methods. The following tables summarize quantitative data for key compounds in garlic and onion.

Table 1: Allicin and Alliin Content in Various Garlic (Allium sativum) Cultivars

Cultivar/Variety	Allicin Content (mg/g fresh weight)	Alliin Content (mg/g fresh weight)	Reference
Group II Varieties (average)	~3.5 - 6.5	Not Reported	[5]
Glenlarge	5.6	Not Reported	[5]
Various Iranian Ecotypes	0.16 - 13.0 (mg/g)	Not Reported	[6]
Various Cultivars	2.70 - 5.21	Not Reported	[7]
Processed (Paste)	Loss of < 9.5% after processing	Not Reported	[8]
Processed (Fried)	~99% decrease after processing	Not Reported	[8]

Table 2: S-Allyl Cysteine (SAC) Content in Aged Garlic Extract (AGE) and Black Garlic

Product	S-Allyl Cysteine (SAC) Content	Reference
Commercial Black Garlic Extract (BGE)	0.31–27.22 mg/100 mL	[9][10]
Commercial Black Garlic (BG) Cloves	22.28–63.71 mg/100 g	[9][10]
Frozen/Thawed Garlic (aged 15 days at 40°C)	8.0212 mg/g dry weight	[11]

Table 3: Quercetin (B1663063) and Organosulfur Compounds in Onion (Allium cepa) Varieties

Cultivar/Variety	Compound	Content	Reference
Yellow, Pink, Red Onions	Total Quercetin	54 - 286 mg/kg fresh weight	[12]
White Onions	Total Quercetin	Trace amounts	[12]
Chartreuse Onion (outer layer)	Total Quercetin Glycosides	103.93 mg/g dry weight	[13]
Red Onion (outer layer)	Total Quercetin Glycosides	16.1 mg/g dry weight	[13]
Yellow Onion (oil extract)	Diallyl Disulfide	Present	[14]
Yellow Onion (oil extract)	1-Propenyl Propyl Trisulfide	Among most prevalent	[14]
Fresh Onion	Quercetin Diglucoside	39.7% of total phenolics	[15]
Fresh Onion	Quercetin 4-O-glucoside	23.6% of total phenolics	[15]
Black Onion	Free Quercetin	94% of total phenolics	[15]

Experimental Protocols

Accurate quantification of organosulfur compounds is critical for research and development. The following sections detail standardized protocols for the extraction and analysis of these compounds.

Extraction of Organosulfur Compounds

3.1.1. Ultrasonic-Assisted Extraction (UAE) of Allicin from Fresh Garlic

This method utilizes ultrasonic waves to enhance the extraction efficiency of allicin.[16][17]

• Sample Preparation: Slice fresh garlic cloves to a consistent particle size.

• Extraction:

  • Place a known weight of sliced garlic into an extraction vessel.

  • Add a solvent (e.g., 96% ethanol or water) at a specified solvent-to-solid ratio.

  • Submerge the vessel in an ultrasonic bath or use a probe sonicator.

  • Apply ultrasonic waves at a specific frequency (e.g., 20 kHz) and power for a defined duration (e.g., 90 minutes).[16][18]

  • Maintain a constant temperature (e.g., 25°C) using a cooling bath.[16]

• Post-Extraction:

  • Centrifuge the mixture to separate the solid residue from the liquid extract.

  • Filter the supernatant through a 0.45 µm filter prior to analysis.

3.1.2. Solvent Extraction of Diallyl Disulfide and Trisulfide from Garlic Powder

This protocol is suitable for the extraction of more stable, lipid-soluble organosulfur compounds.

• Sample Preparation: Weigh a precise amount of garlic powder (e.g., 400 mg).[19]

• Extraction:

  • Add a defined volume of an organic solvent such as methanol (B129727) or a mixture of methanol and water.

  • Vortex or shake the mixture vigorously for a set period to ensure thorough extraction.

• Purification:

  • Centrifuge the suspension to pellet the solid material.

  • Collect the supernatant for analysis.

Quantification of Organosulfur Compounds

3.2.1. High-Performance Liquid Chromatography (HPLC) for Allicin Quantification

HPLC is a widely used and reliable method for the quantification of allicin.[19][20][21]

• Chromatographic System:

  • Column: C18 reversed-phase column (e.g., Phenomenex Prodigy ODS(3), 5 µm, 4.6 x 250 mm).[19]

  • Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 50:50 v/v).[19]

  • Flow Rate: 0.5 - 1.0 mL/min.[20][21]

  • Detection: UV detector set at 240 nm or 254 nm.[19][20]

  • Injection Volume: 20 µL.[21]

• Standard Preparation:

  • Prepare a stock solution of a purified allicin standard of known concentration.

  • Generate a calibration curve by preparing a series of dilutions of the stock solution.

• Sample Analysis:

  • Inject the filtered sample extract into the HPLC system.

  • Identify the allicin peak based on its retention time compared to the standard.

  • Quantify the allicin concentration in the sample by comparing its peak area to the calibration curve.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) for Organosulfur Compound Profiling in Onion

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organosulfur compounds.[14][22]

• Sample Preparation (Direct Thermal Desorption - DTD):

  • Place a small, precise amount of onion sample (e.g., 10 mg) into a desorption tube.[22]

  • Heat the tube to a high temperature (e.g., 205°C) to release volatile compounds.[22]

  • Trap the released volatiles on a cold trap.

  • Rapidly heat the trap to inject the compounds into the GC column.

• Chromatographic System:

  • Column: A non-polar or semi-polar capillary column (e.g., HP-1).[23]

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A programmed temperature gradient is used to separate the compounds (e.g., initial temperature of 50°C, ramped to 250°C).[14]

  • Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 40-500.[14]

• Data Analysis:

  • Identify individual compounds by comparing their mass spectra to a reference library (e.g., NIST).

  • Semi-quantification can be performed by comparing the peak areas of individual compounds to an internal standard.

Experimental workflow for organosulfur compound analysis.

Key Signaling Pathways Modulated by Allium Organosulfur Compounds

Organosulfur compounds from Allium vegetables exert their diverse health benefits by modulating a range of intracellular signaling pathways.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial regulator of cell survival, proliferation, and apoptosis. Diallyl trisulfide (DATS) has been shown to inhibit this pathway in cancer cells, leading to apoptosis.[24][25] DATS can decrease the phosphorylation of Akt at key residues (Ser473 and Thr308), thereby inactivating it.[24][25] This inactivation prevents the phosphorylation of downstream targets like the pro-apoptotic protein BAD, leading to its mitochondrial translocation and the initiation of caspase-mediated cell death.[24] Conversely, in other contexts such as cardioprotection, DATS has been shown to activate the PI3K/Akt pathway, highlighting its context-dependent effects.[26][27]

References

• 1. researchgate.net [researchgate.net]
• 2. The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beneficial Effects of Organosulfur Compounds from Allium cepa on Gut Health: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Antioxidant Mechanisms Underlying the Aged Garlic Extract- and S-Allylcysteine-Induced Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of standardization of domestic commercial black garlic extract for S-allyl-l-cysteine and S-1-propenyl-l-cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of standardization of domestic commercial black garlic extract for S-allyl-l-cysteine and S-1-propenyl-l-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Variation in the Quercetin Content in Different Colored Onions (Allium cepa L.) | Semantic Scholar [semanticscholar.org]
• 13. Variation of quercetin glycoside derivatives in three onion (Allium cepa L.) varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of Organosulfides from Onion Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Changes in the Organosulfur and Polyphenol Compound Profiles of Black and Fresh Onion during Simulated Gastrointestinal Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aidic.it [aidic.it]
• 17. researchgate.net [researchgate.net]
• 18. Modeling and Optimization of Ultrasound-Assisted Extraction of Bioactive Compounds from Allium sativum Leaves Using Response Surface Methodology and Artificial Neural Network Coupled with Genetic Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 19. nature4science.com [nature4science.com]
• 20. Quantification of allicin by high performance liquid chromatography-ultraviolet analysis with effect of post-ultrasonic sound and microwave radiation on fresh garlic cloves - PMC [pmc.ncbi.nlm.nih.gov]
• 21. bezmialemscience.org [bezmialemscience.org]
• 22. Profiling of Organosulfur Compounds in Onions: A Comparative Study between LC-HRMS and DTD-GC-MS [mdpi.com]
• 23. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 24. Diallyl trisulfide, a constituent of processed garlic, inactivates Akt to trigger mitochondrial translocation of BAD and caspase-mediated apoptosis in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]
• 26. Activation of PI3K/Akt mediates the protective effect of diallyl trisulfide on doxorubicin induced cardiac apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Activation of PI3K/Akt mediates the protective effect of diallyl trisulfide on doxorubicin induced cardiac apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Role of Dipropenyl Sulfide in Plant Defense Mechanisms

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This guide provides a comprehensive overview of dipropenyl sulfide (B99878), its role in plant defense, quantitative data on its activity, and detailed experimental protocols. All signaling pathways and experimental workflows are visualized using Graphviz (DOT language).

Introduction

Dipropenyl sulfide is a volatile organosulfur compound found in plants of the Allium genus, such as onions and garlic[1]. These compounds are key components of the plants' defense arsenal (B13267) against a wide array of herbivores and pathogens. Upon tissue damage, enzymatic reactions rapidly produce a variety of volatile sulfur compounds, including dipropenyl sulfide, which contribute to the characteristic pungent aroma and protective properties of these plants. This guide delves into the biosynthesis, mode of action, and experimental validation of dipropenyl sulfide's role in plant defense, providing researchers with a foundational understanding for further investigation and potential applications in crop protection and drug development.

Chemical Properties and Biosynthesis

Chemical Structure: Dipropenyl sulfide is an organic sulfide with the chemical formula C₆H₁₀S. It exists as different isomers, with the (E,E)-isomer being a common form.

Biosynthesis of Dipropenyl Sulfide and Related Compounds in Allium Species:

The biosynthesis of dipropenyl sulfide is initiated upon tissue damage, which brings together the substrate, S-alk(en)yl-L-cysteine sulfoxides (ACSOs), and the enzyme alliinase.

• Step 1: Precursor Synthesis: In intact cells, non-volatile and odorless ACSOs, such as isoalliin (B1237514) (S-(1-propenyl)-L-cysteine sulfoxide), are synthesized and stored in the cytoplasm.

• Step 2: Enzymatic Cleavage: When the plant tissue is damaged (e.g., by an herbivore chewing or a pathogen invading), the vacuolar enzyme alliinase is released and comes into contact with the ACSOs.

• Step 3: Formation of Unstable Intermediates: Alliinase cleaves the ACSOs to produce highly reactive sulfenic acids (prop-1-ene-1-sulfenic acid), pyruvic acid, and ammonia.

• Step 4: Condensation and Rearrangement: The unstable sulfenic acids spontaneously condense and rearrange to form various thiosulfinates.

• Step 5: Decomposition to Volatile Sulfides: These thiosulfinates are unstable and quickly decompose into a complex mixture of volatile organosulfur compounds, including dipropenyl sulfide, diallyl sulfide, and various disulfides and trisulfides.

Figure 1: Biosynthesis of Dipropenyl Sulfide.

Role in Plant Defense Mechanisms

Dipropenyl sulfide and related volatile organosulfur compounds play a crucial role in both direct and indirect plant defense.

Direct Defense: Antimicrobial and Insecticidal Activity

These compounds exhibit direct toxicity and deterrence against a range of organisms.

• Antimicrobial Activity: Organosulfur compounds from Allium species are known to have broad-spectrum antimicrobial properties, inhibiting the growth of various bacteria and fungi. The lipophilic nature of these compounds allows them to disrupt cellular membranes and interfere with essential metabolic processes in pathogens.

• Insecticidal and Deterrent Activity: The pungent odor of dipropenyl sulfide and other volatiles acts as a repellent to many herbivores. Ingestion of these compounds can also be toxic or antifeedant, disrupting the insect's metabolism or damaging its gut.

Indirect Defense: Signaling and Priming

Volatile organic compounds (VOCs) like dipropenyl sulfide can act as signaling molecules, both within the plant and between plants.

• Systemic Acquired Resistance (SAR) and Induced Systemic Resistance (ISR): While specific evidence for dipropenyl sulfide is limited, plant volatiles are known to act as elicitors, triggering defense signaling pathways such as the jasmonic acid (JA) and salicylic (B10762653) acid (SA) pathways. This can lead to a systemic defense response, preparing other parts of the plant for potential attack.

• Plant-Plant Communication: Volatiles released from a damaged plant can be perceived by neighboring plants, priming their defense responses and making them more resistant to subsequent herbivore or pathogen attacks.

Figure 2: Plant Defense Signaling Pathways.

Quantitative Data on Biological Activity

While specific quantitative data for pure dipropenyl sulfide is not extensively available, studies on related Allium volatiles provide valuable insights into its potential efficacy.

Table 1: Antimicrobial Activity of Allium Essential Oils and Related Sulfur Compounds

Compound/Extract	Target Organism	Assay	Result	Reference
Diallyl disulfide	Staphylococcus aureus	Disc Diffusion	15.9 mm inhibition zone
Diallyl disulfide	Pseudomonas aeruginosa	Disc Diffusion	21.9 mm inhibition zone
Diallyl disulfide	Escherichia coli	Disc Diffusion	11.4 mm inhibition zone
Dipropyl disulfide	S. aureus, P. aeruginosa, E. coli	Disc Diffusion	No significant activity
Garlic Essential Oil	S. aureus	Disc Diffusion	14.8 mm inhibition zone
Garlic Essential Oil	P. aeruginosa	Disc Diffusion	21.1 mm inhibition zone
Garlic Essential Oil	E. coli	Disc Diffusion	11.0 mm inhibition zone

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of dipropenyl sulfide in plant defense.

Synthesis of Dipropenyl Sulfide

A general method for the synthesis of dialkenyl sulfides can be adapted for dipropenyl sulfide.

Materials:

• Propene

• Sulfur dichloride (SCl₂)

• Anhydrous solvent (e.g., dichloromethane)

• Inert gas (e.g., nitrogen or argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

• Purification apparatus (e.g., distillation or chromatography equipment)

Procedure:

• Set up a reaction flask under an inert atmosphere.

• Dissolve sulfur dichloride in the anhydrous solvent and cool the solution.

• Bubble propene gas through the cooled solution while stirring.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

• Once the reaction is complete, quench the reaction mixture carefully.

• Perform an aqueous workup to remove any unreacted starting materials and byproducts.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

• Remove the solvent under reduced pressure.

• Purify the crude product by distillation or column chromatography to obtain pure dipropenyl sulfide.

• Characterize the final product using spectroscopic methods (NMR, MS, IR).

Figure 3: Synthesis Workflow.

Volatile Collection and Analysis

Dynamic Headspace Collection (Purge and Trap):

Materials:

• Live plant material (Allium sp.)

• Volatile collection chamber (e.g., glass desiccator)

• Air pump

• Flow meter

• Adsorbent trap (e.g., Tenax TA or a combination of adsorbents)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Place the plant material inside the collection chamber.

• Purify the incoming air using a charcoal filter.

• Draw the purified air over the plant material at a controlled flow rate (e.g., 1 L/min).

• Pass the air leaving the chamber through the adsorbent trap to capture the volatiles.

• After a set collection period (e.g., 1-4 hours), remove the adsorbent trap.

• Analyze the trapped volatiles by thermal desorption GC-MS.

• Identify dipropenyl sulfide and other compounds by comparing their mass spectra and retention times to authentic standards and a spectral library.

Figure 4: Volatile Collection Workflow.

Insect Behavior Bioassay (Y-tube Olfactometer)

Materials:

• Y-tube olfactometer

• Air pump and flow meters

• Test insects (e.g., herbivorous caterpillars or aphids)

• Pure dipropenyl sulfide or a solution thereof

• Control substance (e.g., solvent alone)

Procedure:

• Set up the Y-tube olfactometer with a clean air supply flowing through both arms.

• Introduce the test odor (dipropenyl sulfide) into one arm and the control into the other.

• Release a single insect at the base of the Y-tube.

• Observe the insect's choice of arm and the time it spends in each arm over a set period (e.g., 5-10 minutes).

• Repeat the experiment with a sufficient number of insects to obtain statistically significant data.

• Analyze the data to determine if there is a significant preference or avoidance of the dipropenyl sulfide-treated arm.

Figure 5: Y-tube Olfactometer Setup.

Antimicrobial Bioassay (Broth Microdilution)

Materials:

• Pure dipropenyl sulfide

• Test microorganisms (e.g., Botrytis cinerea, Pseudomonas syringae)

• 96-well microtiter plates

• Appropriate liquid growth medium

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of dipropenyl sulfide in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the stock solution in the growth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the test microorganism.

• Include positive (no compound) and negative (no microorganism) controls.

• Incubate the plates under appropriate conditions for microbial growth.

• Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of dipropenyl sulfide that completely inhibits visible growth.

• To determine the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC), subculture aliquots from the wells with no visible growth onto fresh agar (B569324) plates and incubate. The MBC/MFC is the lowest concentration that results in no growth on the subculture plates.

Figure 6: Antimicrobial Assay Workflow.

Conclusion and Future Directions

Dipropenyl sulfide is a significant component of the chemical defense system in Allium species, contributing to their resistance against herbivores and pathogens. While its direct antimicrobial and insecticidal properties are evident from studies on related compounds, further research is needed to elucidate the specific signaling pathways it triggers within the plant. Understanding how dipropenyl sulfide acts as an elicitor to activate systemic defense responses will be crucial for its potential application in sustainable agriculture. Future studies should focus on obtaining comprehensive dose-response data for pure dipropenyl sulfide against a wider range of pests and pathogens, and on investigating its role in plant-plant communication and defense priming. Such knowledge will pave the way for the development of novel, bio-based crop protection strategies and potentially new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]

Dipropenyl sulfide CAS number and IUPAC name

An In-Depth Technical Guide to Dipropenyl Sulfide (B99878) for Researchers and Drug Development Professionals

Introduction

Dipropenyl sulfide is a naturally occurring organosulfur compound found in plants of the Allium genus, such as garlic and onions.[1] It is a volatile molecule that contributes to the characteristic flavor and aroma of these plants.[1] As a member of the diverse family of garlic-derived organosulfur compounds, dipropenyl sulfide and its isomers are of significant interest to researchers in fields ranging from food chemistry to drug development due to their potential biological activities. This technical guide provides a comprehensive overview of the core chemical and physical properties, experimental protocols, and potential biological signaling pathways associated with dipropenyl sulfide.

Core Compound Identification

• IUPAC Name: (E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene[1]

• CAS Number: 33922-80-4[1]

• Molecular Formula: C₆H₁₀S[1]

Physicochemical Data

The quantitative physicochemical properties of di-1-propenyl sulfide are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Weight	114.21 g/mol
Boiling Point	137.0 to 140.0 °C (at 760 mm Hg)
Density	0.875 - 0.942 g/cm³
Refractive Index	1.498 - 1.526
Appearance	Clear, almost colorless liquid with a savory, brown aroma.
Solubility	Very slightly soluble in DMSO, soluble in ethanol.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of dipropenyl sulfide are crucial for researchers. The following protocols are based on established methods for similar organosulfur compounds.

Synthesis of Dipropenyl Sulfide

A common method for the synthesis of dipropenyl sulfide is the isomerization of its precursor, diallyl sulfide.

Protocol: Isomerization of Diallyl Sulfide

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diallyl sulfide in an alcoholic solvent, such as ethanol.

• Base Addition: Add a strong base, for example, sodium ethoxide in ethanol, to the solution. The base acts as a catalyst for the isomerization process.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours while stirring. The progress of the reaction can be monitored by taking small aliquots and analyzing them using Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the base with a dilute acid, such as hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like diethyl ether. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure dipropenyl sulfide.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identification

• Sample Preparation: Dilute a small amount of the dipropenyl sulfide sample in a volatile organic solvent, such as dichloromethane (B109758) or hexane, to a concentration of approximately 1 mg/mL.

• Instrumentation:

  • Gas Chromatograph: Use a GC system equipped with a capillary column suitable for volatile sulfur compounds (e.g., a non-polar DB-5 or a similar phase column).

  • Mass Spectrometer: A quadrupole or ion trap mass spectrometer can be used as the detector.

• GC Parameters:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10 °C/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• Data Analysis: The retention time of the peak in the total ion chromatogram can be used for identification against a known standard. The mass spectrum of the peak should show the molecular ion and a characteristic fragmentation pattern that can be compared to a library database for confirmation of the structure.

Potential Biological Signaling Pathways

While specific signaling pathways for dipropenyl sulfide are not extensively documented, it is hypothesized to share mechanisms with other well-studied organosulfur compounds from garlic, such as diallyl disulfide. A key aspect of their biological activity is the release of hydrogen sulfide (H₂S), a known gasotransmitter. H₂S can then modulate cellular processes through a post-translational modification called protein persulfidation.

The diagram below illustrates a proposed logical workflow for the biological action of dipropenyl sulfide.

Caption: Proposed signaling pathway of dipropenyl sulfide via H₂S release and protein persulfidation.

This pathway suggests that after cellular uptake, dipropenyl sulfide is metabolized, leading to the release of H₂S. This H₂S then reacts with cysteine residues on target proteins, converting their thiol groups (-SH) into persulfide groups (-SSH). This modification can alter the protein's structure and function, leading to downstream cellular responses such as antioxidant and anti-inflammatory effects.

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of dipropenyl sulfide in organic solvents

An In-depth Technical Guide on the Solubility of Dipropenyl Sulfide (B99878) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dipropenyl sulfide in organic solvents. Due to the limited availability of specific quantitative data for dipropenyl sulfide in publicly accessible literature, this guide synthesizes available qualitative information, discusses expected solubility based on chemical principles, and provides detailed experimental protocols for determining solubility.

Introduction to Dipropenyl Sulfide

Dipropenyl sulfide, specifically di-1-propenyl sulfide, is an organosulfur compound with the molecular formula C₆H₁₀S. It is recognized as a volatile constituent in plants of the Allium genus, such as garlic and onions, contributing to their characteristic aroma and flavor profiles. Understanding its solubility is crucial for researchers in fields such as natural product chemistry, flavor science, and pharmacology, as it dictates the choice of solvents for extraction, purification, and formulation.

Solubility of Dipropenyl Sulfide

A thorough review of scientific literature reveals a scarcity of quantitative solubility data for di-1-propenyl sulfide. However, qualitative data and the general principles of solubility ("like dissolves like") provide valuable insights.

Qualitative Solubility Data

The available qualitative solubility information for di-1-propenyl sulfide is summarized in the table below.

Solvent Class	Specific Solvent	Reported Solubility	Source
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Very slightly soluble	[1]
Polar Protic	Ethanol (B145695)	Soluble	[1]

Expected Solubility in Other Organic Solvents

Based on its molecular structure, which includes nonpolar propenyl groups and a polarizable sulfur atom, dipropenyl sulfide is expected to be a relatively nonpolar compound. Therefore, it is anticipated to exhibit good solubility in nonpolar organic solvents and limited solubility in highly polar solvents.

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): Dipropenyl sulfide is expected to be readily soluble in these solvents due to favorable van der Waals interactions between the nonpolar solvent molecules and the hydrocarbon portions of the dipropenyl sulfide molecule.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile): Moderate solubility is expected. While these solvents have dipole moments, they lack the ability to donate hydrogen bonds, which would limit their interaction with the non-polar regions of dipropenyl sulfide.

• Polar Protic Solvents (e.g., Methanol, Water): Low to very low solubility is expected. The strong hydrogen bonding network in these solvents would be disrupted by the nonpolar dipropenyl sulfide molecule, making dissolution energetically unfavorable.

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following experimental protocol for a liquid solute in an organic solvent is recommended. This method is based on the principle of creating a saturated solution at a specific temperature and then determining the concentration of the solute.

Materials

• Dipropenyl sulfide (solute)

• Selected organic solvents of high purity

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker or incubator

• Calibrated positive displacement pipettes

• Syringe filters (chemically compatible with the solvent and solute)

• Vials with airtight caps

• Analytical instrument for quantification (e.g., Gas Chromatograph with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS))

Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of dipropenyl sulfide to a series of vials. The presence of undissolved solute is essential to ensure saturation.

  • Accurately pipette a known volume of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the solvent is fully saturated with the solute. The equilibration time should be determined empirically.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to let the excess solute settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a positive displacement pipette. To avoid disturbing the undissolved solute, it is advisable to use a syringe fitted with a filter.

  • Immediately transfer the collected supernatant to a tared vial and record the weight to determine the mass of the solution.

• Quantification:

  • Gravimetric Method (for non-volatile solutes): If the solvent is volatile and the solute is not, the solvent can be evaporated from the tared vial under a gentle stream of inert gas or in a vacuum oven at a temperature that does not cause the solute to evaporate. The vial is then reweighed to determine the mass of the dissolved solute.

  • Chromatographic Method (Recommended):

    • Prepare a series of standard solutions of dipropenyl sulfide in the same solvent with known concentrations.

    • Analyze the standard solutions using a suitable chromatographic method (e.g., GC-FID) to generate a calibration curve.

    • Dilute the collected supernatant with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

    • Analyze the diluted sample under the same chromatographic conditions as the standards.

    • Determine the concentration of dipropenyl sulfide in the diluted sample from the calibration curve.

    • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

• Calculation of Solubility:

  • Express the solubility in desired units, such as grams per liter (g/L) or milligrams per milliliter (mg/mL).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the solubility of a liquid organic compound.

Caption: A logical workflow for the experimental determination of solubility.

Conclusion

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Dipropenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropenyl sulfide (B99878) is an organosulfur compound naturally found as a volatile constituent in Allium species such as garlic and onions.[1] It contributes to the characteristic savory and brown aroma of these plants.[1] As a member of the thioenol ether class of organic compounds, dipropenyl sulfide and its isomers are of interest for research in flavor chemistry, food science, and pharmacology due to their potential biological activities.[2][3] Organosulfur compounds derived from garlic are known to possess a range of therapeutic properties, including antioxidant and anti-inflammatory effects. These effects are often associated with the modulation of cellular signaling pathways, such as the Keap1-Nrf2 pathway, and their role in hydrogen sulfide (H₂S) biology.[4]

This document provides detailed protocols for the laboratory-scale synthesis of dipropenyl sulfide for research purposes, along with its physicochemical and characterization data. Additionally, a proposed signaling pathway and a general experimental workflow are illustrated.

Physicochemical Data

A summary of the key physicochemical properties of di-1-propenyl sulfide is presented in Table 1. This data is essential for its identification, handling, and purification.

Table 1: Physicochemical Properties of Di-1-propenyl Sulfide

Property	Value	Reference
IUPAC Name	(E)-1-[(E)-prop-1-enyl]sulfanylprop-1-ene
Synonyms	Di-1-propenyl sulfide, Propenyl sulfide
CAS Number	33922-80-4
Molecular Formula	C₆H₁₀S
Molecular Weight	114.21 g/mol
Appearance	Clear, almost colorless liquid
Odor	Savory, brown aroma
Boiling Point	137.0 - 140.0 °C at 760 mmHg
Density	0.875 - 0.942 g/mL
Refractive Index	1.498 - 1.526
Solubility	Very slightly soluble in DMSO, soluble in ethanol.

Experimental Protocols

The following protocols describe two potential methods for the synthesis of dipropenyl sulfide.

Protocol 1: Isomerization of Diallyl Sulfide

This protocol is based on the principle of isomerizing the double bonds of diallyl sulfide to the more thermodynamically stable conjugated propenyl system. This can be achieved using a suitable catalyst.

Materials:

• Diallyl sulfide (C₆H₁₀S)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve diallyl sulfide (5.71 g, 50 mmol) in 50 mL of anhydrous DMSO.

• Addition of Catalyst: While stirring the solution at room temperature, carefully add potassium tert-butoxide (0.56 g, 5 mmol, 0.1 eq.) to the flask.

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into 100 mL of cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated aqueous NH₄Cl solution (2 x 50 mL) followed by brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain dipropenyl sulfide.

Expected Yield: 60-70%

Protocol 2: Synthesis from 1-Bromopropene and Sodium Sulfide

This protocol describes a nucleophilic substitution reaction between 1-bromopropene and sodium sulfide to form dipropenyl sulfide.

Materials:

• 1-Bromopropene (C₃H₅Br) (mixture of isomers)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (EtOH)

• Water (H₂O)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous calcium chloride (CaCl₂)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Mechanical stirrer

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of Sodium Sulfide Solution: In a 500 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve sodium sulfide nonahydrate (36.0 g, 150 mmol) in a mixture of 250 mL of water and 50 mL of ethanol.

• Addition of Alkyl Halide: Heat the sodium sulfide solution to reflux with vigorous stirring. Slowly add 1-bromopropene (24.2 g, 200 mmol) to the refluxing solution from the dropping funnel over a period of 1 hour.

• Reaction: Continue to heat the mixture under reflux with vigorous stirring for 5 hours.

• Cooling and Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Washing: Combine the organic extracts and wash with 10% aqueous sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic phase over anhydrous calcium chloride, filter, and remove the diethyl ether by distillation.

• Purification: Purify the remaining liquid by fractional distillation to yield dipropenyl sulfide.

Expected Yield: 65-75%

Characterization Data

The synthesized dipropenyl sulfide should be characterized by standard analytical techniques to confirm its identity and purity.

Table 2: Analytical Data for Di-1-propenyl Sulfide

Analysis	Expected Results
¹H NMR (CDCl₃)	δ (ppm): ~1.7 (dd, 6H, CH₃), ~5.5-6.2 (m, 4H, CH=CH)
¹³C NMR (CDCl₃)	δ (ppm): ~18 (CH₃), ~125-130 (CH=CH)
Mass Spec. (EI)	m/z (%): 114 (M⁺), 99, 73, 45

Note: The exact chemical shifts and fragmentation patterns may vary depending on the specific isomers of dipropenyl sulfide formed.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of dipropenyl sulfide.

Caption: General workflow for the synthesis of dipropenyl sulfide.

Proposed Signaling Pathway

Garlic-derived organosulfur compounds, such as dipropenyl sulfide, are thought to exert their antioxidant effects through the activation of the Nrf2 signaling pathway.

Caption: Proposed Nrf2 signaling pathway activation by dipropenyl sulfide.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Hydrogen sulfide - Wikipedia [en.wikipedia.org]
• 3. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction and Isolation of Dipropenyl Sulfide from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropenyl sulfide (B99878), an organosulfur compound found in various Allium species, has garnered interest for its potential therapeutic properties. This document provides detailed protocols for the extraction of essential oils rich in dipropenyl sulfide from plant material, methods for its isolation, and an overview of its potential biological signaling pathways. The primary plant source identified for high concentrations of dipropenyl sulfide is the Welsh onion (Allium fistulosum).

Data Presentation

The following tables summarize quantitative data related to the extraction and composition of essential oils containing dipropenyl sulfide.

Table 1: Essential Oil Yield from Allium fistulosum

Plant Material	Extraction Method	Yield (%)	Reference
Welsh Onion (Allium fistulosum)	Steam Distillation	0.028	[1]

Table 2: Concentration of Dipropenyl Sulfide in Allium fistulosum Essential Oil

Plant Variety	Analytical Method	Dipropenyl Sulfide Concentration (%)	Reference
'Pereirana' Welsh Onion	HS-SPME/GC-MS	15.38	[1]
Welsh Onion	HS-SPME/GC-MS	67	[1]

Experimental Protocols

Extraction of Essential Oil from Allium fistulosum (Welsh Onion)

This protocol describes the extraction of essential oil rich in dipropenyl sulfide using steam distillation.

Materials and Equipment:

• Fresh Welsh onion (Allium fistulosum) bulbs and leaves

• Blender or food processor

• Distilled water

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate

• Glass storage vials

Protocol:

• Preparation of Plant Material: Thoroughly wash fresh Welsh onion plants to remove any soil and debris. Chop the entire plant (bulbs and leaves) into small pieces.

• Homogenization: Create a slurry by blending the chopped plant material with an equal weight of distilled water.

• Steam Distillation:

  • Transfer the homogenate to the boiling flask of the steam distillation apparatus.

  • Fill the flask with additional distilled water until it is two-thirds full.

  • Set up the Clevenger-type apparatus according to the manufacturer's instructions.

  • Heat the flask using a heating mantle to initiate boiling and steam generation.

  • Continue the distillation for 3-4 hours, collecting the distillate (a mixture of water and essential oil).

• Separation of Essential Oil:

  • Transfer the collected distillate to a separatory funnel.

  • Allow the mixture to stand until the oil and water layers have clearly separated. The essential oil will typically be the upper layer.

  • Carefully drain the lower aqueous layer and collect the essential oil.

• Drying and Storage:

  • Dry the collected essential oil by adding a small amount of anhydrous sodium sulfate. Swirl gently and allow it to stand for 15-20 minutes.

  • Decant the dried essential oil into a clean, airtight glass vial.

  • Store the essential oil at 4°C in the dark to prevent degradation.

Isolation of Dipropenyl Sulfide

The isolation of pure dipropenyl sulfide from the complex essential oil mixture requires chromatographic techniques. Fractional distillation under vacuum can also be employed as a preliminary separation step.

a) Fractional Vacuum Distillation (Preliminary Separation)

Fractional distillation under reduced pressure allows for the separation of compounds based on their boiling points at lower temperatures, which helps to prevent the degradation of heat-sensitive sulfur compounds.[2][3][4]

Protocol Outline:

• Set up a fractional distillation apparatus equipped with a vacuum pump.

• Place the extracted essential oil in the distillation flask.

• Gradually reduce the pressure and begin heating the flask.

• Collect fractions at different temperature ranges. Dipropenyl sulfide has a boiling point of 147-149°C at atmospheric pressure; this will be significantly lower under vacuum.

• Analyze each fraction using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the fraction with the highest concentration of dipropenyl sulfide.

b) Preparative Gas Chromatography (Final Purification)

Preparative GC is a high-resolution technique for isolating pure compounds from a mixture.

Materials and Equipment:

• Preparative Gas Chromatograph with a fraction collector

• Appropriate preparative GC column (e.g., a non-polar column like DB-5 or equivalent)

• High-purity carrier gas (e.g., Helium or Nitrogen)

• Fraction collection vials

Protocol:

• Method Development: Develop an analytical GC-MS method to achieve good separation between dipropenyl sulfide and other major components of the essential oil, such as diallyl disulfide and diallyl trisulfide. Key parameters to optimize include the temperature program, carrier gas flow rate, and column type.

• Preparative Run:

  • Inject a small volume of the essential oil (or the enriched fraction from vacuum distillation) onto the preparative GC column.

  • Run the chromatograph using the optimized method.

  • Set the fraction collector to collect the eluent at the retention time corresponding to dipropenyl sulfide.

• Purity Analysis: Analyze the collected fraction using analytical GC-MS to confirm the purity of the isolated dipropenyl sulfide.

• Solvent Removal: If a solvent trap is used for collection, carefully remove the solvent under a gentle stream of nitrogen to obtain the pure compound.

Quantification of Dipropenyl Sulfide by GC-MS

Materials and Equipment:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Helium carrier gas

• Dipropenyl sulfide standard (for calibration)

• Internal standard (e.g., a stable organosulfur compound not present in the sample)

Protocol:

• Sample Preparation: Prepare a dilution series of the essential oil in a suitable solvent (e.g., dichloromethane). Add a known concentration of the internal standard to each sample.

• GC-MS Analysis:

  • Injector: Set to 250°C with a split injection.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 5°C/min to 250°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode (70 eV) and scan from m/z 40 to 300.

• Quantification:

  • Identify the dipropenyl sulfide peak based on its retention time and mass spectrum.

  • Create a calibration curve using the dipropenyl sulfide standard.

  • Calculate the concentration of dipropenyl sulfide in the essential oil based on the peak area relative to the internal standard and the calibration curve.

Visualizations

Experimental workflow for extraction and isolation.

Hypothesized signaling pathway of dipropenyl sulfide.

Discussion of Potential Signaling Pathways

Direct studies on the signaling pathways of isolated dipropenyl sulfide are limited. However, based on the known activities of other organosulfur compounds from Allium species and their ability to act as hydrogen sulfide (H₂S) donors, a hypothesized mechanism of action can be proposed.

H₂S is a gasotransmitter with well-documented anti-inflammatory properties.[5][6][7] It has been shown to modulate key inflammatory signaling cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[8][9][10][11]

• MAPK Pathway: H₂S can inhibit the phosphorylation and activation of MAPK family members such as p38, JNK, and ERK.[8][10] The activation of these kinases is a critical step in the upstream signaling that leads to the production of pro-inflammatory cytokines. By inhibiting the MAPK pathway, H₂S can effectively downregulate the inflammatory response.

• NF-κB Pathway: The transcription factor NF-κB is a master regulator of inflammation. H₂S has been shown to modulate NF-κB activation.[8][9][11] In some contexts, this involves the sulfhydration of components of the NF-κB signaling complex, which can alter its transcriptional activity and subsequent expression of inflammatory genes.[8]

Given that dipropenyl sulfide is an organosulfur compound, it is plausible that its biological effects, particularly its anti-inflammatory activities, are mediated at least in part through the release of H₂S and the subsequent modulation of the MAPK and NF-κB signaling pathways. Further research with isolated dipropenyl sulfide is necessary to confirm this direct relationship and elucidate the specific molecular targets.

References

• 1. HS-SPME GC/MS Volatile profile of the onion Allium fistulosum L. variety Pereirana, cultivated in Colombia [redalyc.org]
• 2. What Is A Fractional Distillation Unit For Essential oils? [tycoremachine.com]
• 3. quora.com [quora.com]
• 4. vivaanherbals.com [vivaanherbals.com]
• 5. scielo.br [scielo.br]
• 6. microbiologyjournal.org [microbiologyjournal.org]
• 7. Anti-inflammatory and cytoprotective properties of hydrogen sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrogen sulfide-linked sulfhydration of NF-κB mediates its anti-apoptotic actions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-kappaB independent activation of a series of proinflammatory genes by hydrogen sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hydrogen Sulfide Alleviates Lipopolysaccharide-Induced Diaphragm Dysfunction in Rats by Reducing Apoptosis and Inflammation through ROS/MAPK and TLR4/NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Development of the Molecular and Cellular Mechanisms of Hydrogen Sulfide Gasotransmitter - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS analysis of dipropenyl sulfide in essential oils

An advanced methodology for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of dipropenyl sulfide (B99878) and its isomers in essential oils is presented. This application note provides a comprehensive protocol for researchers, scientists, and drug development professionals engaged in the qualitative and quantitative analysis of these significant organosulfur compounds.

Introduction

Dipropenyl sulfide, encompassing its various isomers such as di(1-propenyl) sulfide, di(2-propenyl) sulfide (diallyl sulfide), and mixed isomers, is a key volatile sulfur compound (VSC) found in several essential oils. These compounds are particularly characteristic of the Allium genus (e.g., garlic and onion) and the Ferula genus (e.g., Asafoetida). The presence and concentration of dipropenyl sulfide isomers are critical to the aromatic profile and potential therapeutic properties of these essential oils. Accurate and reliable analytical methods are therefore essential for quality control, authentication, and research into the biological activities of these oils.

GC-MS is the gold standard for the analysis of volatile and semi-volatile compounds in complex matrices like essential oils. Its high chromatographic resolution and sensitive, specific detection make it ideal for separating and identifying isomeric sulfur compounds, which often have similar chemical properties.

Quantitative Data Presentation

The following table summarizes the quantitative data for dipropenyl sulfide isomers and related organosulfur compounds found in various essential oils, as determined by GC-MS analysis. Concentrations are typically reported as a relative percentage of the total oil composition.

Essential Oil	Compound Name	Isomer(s)	Concentration (% of Total Oil)	Reference(s)
Garlic (Allium sativum)	Diallyl disulfide (Di(2-propenyl) disulfide)	20.8 - 46.8%	[1]
Garlic (Allium sativum)	Di-2-propenyl trisulfide	16.8 - 58.97%	[2][3]
Garlic (Allium sativum)	Diallyl sulfide (Di(2-propenyl) sulfide)	1.9 - 9.5%	[1]
Wild Garlic (Allium vineale)	Allyl (E)-1-propenyl disulfide	(E)	7.9 - 12.5%	[1]
Onion (Allium cepa)	Dipropyl disulfide	up to 67%
Onion (Allium cepa)	(E)-1-(Prop-1-en-1-yl)-2-propyldisulfane	(E)	6.28%
Leek (Allium porrum)	Dipropyl disulfide	Major Component	[4]
Asafoetida (Ferula assa-foetida)	(Z)-1-Propenyl sec-butyl disulfide	(Z)	5.89%
Asafoetida (Ferula assa-foetida)	(E)-1-Propenyl sec-butyl disulfide	(E)	13.66 - 49.35%
Allium roseum	Di-1-propenyl disulfide	5.81%	[2]
Allium roseum	Di-2-propenyl disulfide	4.98%	[2]

Experimental Protocols

This section details the recommended methodologies for the .

Sample Preparation

• Dilution: Accurately weigh approximately 10-20 mg of the essential oil into a 2 mL autosampler vial.

• Dilute the essential oil with a suitable solvent (e.g., methanol, dichloromethane, or hexane) to a final concentration of 1% (v/v). The choice of solvent should be based on the solubility of the essential oil and its compatibility with the GC column.

• Internal Standard (for absolute quantification): For precise quantification, add an internal standard (e.g., a known concentration of a compound not present in the sample, such as undecane (B72203) or a commercially available stable isotope-labeled sulfide) to the diluted sample.

• Vortexing: Gently vortex the sample for 30 seconds to ensure homogeneity.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: An Agilent 7890B GC system or equivalent.

• Mass Spectrometer: An Agilent 5977A MSD or equivalent single quadrupole or time-of-flight (TOF) mass spectrometer.

• Autosampler: For automated, reproducible injections.

GC Conditions:

• Injection Volume: 1 µL.

• Injection Mode: Split (split ratio of 50:1 to 100:1, depending on sample concentration).

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: A non-polar HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar 5% phenyl-methylpolysiloxane column is recommended for general screening. For better separation of isomers, a mid-polar or polar column (e.g., DB-624 or DB-Wax) can be used.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 4 °C/min to 240 °C.

  • Final hold: Hold at 240 °C for 5 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: 35 - 400 amu.

• Solvent Delay: 3-5 minutes (to prevent filament damage from the solvent peak).

Data Analysis and Compound Identification

• Peak Integration: Integrate the peaks in the total ion chromatogram (TIC).

• Mass Spectral Library Matching: Identify the compounds by comparing their experimental mass spectra with reference spectra in commercial libraries such as NIST (National Institute of Standards and Technology) and Wiley.

• Retention Index (RI) Confirmation: Calculate the retention index for each identified compound using a homologous series of n-alkanes (C8-C20) injected under the same chromatographic conditions. Compare the calculated RI values with those reported in the literature for the specific GC column used. This step is crucial for differentiating between isomers that may have similar mass spectra.

• Quantification:

  • Relative Quantification: Express the concentration of each compound as a percentage of the total peak area in the chromatogram.

  • Absolute Quantification: If an internal standard is used, create a calibration curve with certified reference standards of the target dipropenyl sulfide isomers to determine the absolute concentration.

Visualizations

Experimental Workflow

References

• 1. The Chemical Compositions of the Volatile Oils of Garlic (Allium sativum) and Wild Garlic (Allium vineale) [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. asianpubs.org [asianpubs.org]
• 4. The role of diallyl sulfides and dipropyl sulfides in the in vitro antimicrobial activity of the essential oil of garlic, Allium sativum L., and leek, Allium porrum L - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Propenyl Sulfides in Garlic Extracts by High-Performance Liquid Chromatography (HPLC)

Introduction

Garlic (Allium sativum L.) is widely recognized for its culinary and medicinal properties, which are largely attributed to a diverse group of organosulfur compounds.[1] These compounds are formed when garlic cloves are crushed, triggering an enzymatic reaction where alliinase converts alliin (B105686) into allicin.[2] Allicin is unstable and rapidly transforms into a variety of other sulfur-containing molecules, including diallyl sulfides (such as diallyl disulfide - DADS, and diallyl trisulfide - DATS), ajoenes, and vinyldithiins.[2][3][4] The term "dipropenyl sulfide" can be considered synonymous with "diallyl sulfide," as an allyl group is a 2-propenyl group. This application note provides a detailed protocol for the extraction and quantification of these key propenyl sulfides in garlic extracts using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection.

Principle

This method utilizes RP-HPLC to separate organosulfur compounds based on their hydrophobicity. A C18 column is used as the stationary phase, which retains the nonpolar analytes. A mobile phase, typically a gradient of an organic solvent (like methanol (B129727) or acetonitrile) and water, is used to elute the compounds.[1][5][6] The separated compounds are then detected by a UV detector, commonly set at a wavelength where these sulfides exhibit absorbance (e.g., 240-254 nm).[4] Quantification is achieved by comparing the peak areas of the analytes in the sample to a calibration curve generated from standards of known concentrations.[1]

Experimental Protocols

Protocol 1: Extraction of Propenyl Sulfides from Garlic

This protocol details the extraction of oil-soluble organosulfur compounds from garlic.

Materials and Reagents:

• Fresh Garlic Cloves or Commercial Garlic Product (e.g., powder, oil)

• Extraction Solvent: 98% n-hexane in 2-propanol, or Methanol[7][4]

• Vortex Mixer

• Ultrasonic Bath

• Centrifuge

• Syringe Filters (0.45 µm, RC or PTFE)

• HPLC Vials

Procedure:

• Sample Preparation:

  • For fresh garlic: Weigh 1-2 g of peeled garlic cloves, crush them using a mortar and pestle, and immediately transfer to a screw-capped tube.

  • For garlic powder: Weigh approximately 0.5-1.0 g of the powder into a screw-capped tube.

  • For garlic oil capsules: Puncture the capsule and weigh an appropriate amount of the oil into a screw-capped tube.

• Extraction:

  • Add 10 mL of the extraction solvent (e.g., 98% n-hexane in 2-propanol) to the tube containing the sample.[4]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.[4]

  • Place the tube in an ultrasonic bath for 5-20 minutes at room temperature to enhance extraction efficiency.[4]

• Clarification:

  • Centrifuge the mixture at 4000 rpm for 5-10 minutes to pellet any solid debris.[4]

• Filtration:

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter directly into an HPLC vial.[4]

• Storage:

  • The extract is now ready for HPLC analysis. If not analyzed immediately, store the vials at -20°C or below to prevent degradation of the sulfur compounds.

Protocol 2: HPLC Quantification

This protocol outlines the chromatographic conditions for the analysis of propenyl sulfides.

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and a UV or Photodiode Array (PDA) detector.

• Stationary Phase: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[6]

• Data Acquisition and Processing Software.

Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	Water
Mobile Phase B	Acetonitrile or Methanol[5][6]
Gradient Elution	Start with 50-70% B, increase linearly to 90-100% B over 20-30 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.5 - 1.0 mL/min[5][6]
Column Temperature	25-30°C[2]
Injection Volume	10 - 20 µL[4][6]
Detection Wavelength	254 nm (or 240 nm)[4]

Quantification Procedure:

• Standard Preparation: Prepare stock solutions of diallyl disulfide (DADS) and diallyl trisulfide (DATS) standards in the extraction solvent. Perform serial dilutions to create a series of calibration standards (e.g., 0.5 - 20 µg/mL).[8]

• Calibration Curve: Inject each standard solution into the HPLC system and record the peak area. Construct a calibration curve by plotting peak area against concentration for each analyte.

• Sample Analysis: Inject the prepared garlic extracts into the HPLC system.

• Calculation: Identify the peaks in the sample chromatogram by comparing their retention times with the standards. Calculate the concentration of each analyte in the sample using the linear regression equation from the calibration curve.

Data Presentation

The concentration of propenyl sulfides can vary significantly depending on the type of garlic product and the processing method used.[3] Steam-distilled garlic oil typically contains a higher concentration of these compounds compared to oil macerates or some garlic powders.[3]

Table 1: Example Concentrations of Diallyl Sulfides in Commercial Garlic Products

Compound	Garlic Oil (Steam Distilled)	Garlic Powder
Diallyl Sulfide (DAS)	1.47%	Variable (0-100% of fresh)[3]
Diallyl Disulfide (DADS)	43.12%	Variable (0-100% of fresh)[3]
Diallyl Trisulfide (DATS)	17.58%	Variable (0-100% of fresh)[3]
Allyl Methyl Trisulfide	15.00%	Not typically reported

Data synthesized from literature values. Actual concentrations will vary.[9]

Visualizations

Caption: Experimental workflow for HPLC quantification of propenyl sulfides.

Caption: Formation pathway of propenyl sulfides in garlic.

References

• 1. researchgate.net [researchgate.net]
• 2. rsucon.rsu.ac.th [rsucon.rsu.ac.th]
• 3. Identification and HPLC quantitation of the sulfides and dialk(en)yl thiosulfinates in commercial garlic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. bezmialemscience.org [bezmialemscience.org]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. maxwellsci.com [maxwellsci.com]

Application Notes & Protocols: Structural Elucidation of Dipropenyl Sulfide by NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the structural elucidation of dipropenyl sulfide (B99878) isomers ((E,E)-, (E,Z)-, and (Z,Z)-dipropenyl sulfide) using Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are outlined. Due to the limited availability of specific, published NMR data for all isomers of dipropenyl sulfide, representative chemical shifts and coupling constants for analogous vinyl sulfide structures are provided for illustrative purposes. These notes are intended to serve as a practical guide for researchers involved in the synthesis and characterization of unsaturated organosulfur compounds.

Introduction

Dipropenyl sulfide is an organosulfur compound that can exist as three geometric isomers: (E,E), (E,Z), and (Z,Z). The precise determination of the stereochemistry of these isomers is critical for understanding their chemical reactivity, biological activity, and physical properties. NMR spectroscopy is an indispensable tool for the unambiguous structural assignment of such isomers. This application note details the experimental workflow and data interpretation strategies for elucidating the structure of dipropenyl sulfide using a suite of NMR experiments.

The structural elucidation process relies on the analysis of:

• ¹H NMR: To determine the number of unique proton environments, their chemical shifts, multiplicities (splitting patterns), and coupling constants.

• ¹³C NMR: To identify the number of unique carbon environments.

• COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks within the molecule, identifying adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton-carbon (¹H-¹³C) pairs.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for piecing together the molecular skeleton.

Experimental Protocols

• Sample Purity: Ensure the dipropenyl sulfide sample is of high purity. Impurities can complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For compounds that are less soluble, deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) can be used, although its viscosity can lead to broader signals.[1]

• Concentration: Prepare the sample at a concentration of 5-25 mg/mL. Higher concentrations can improve the signal-to-noise ratio, which is particularly important for less sensitive experiments like ¹³C NMR and 2D NMR.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for referencing the chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C NMR).

The following experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

2.2.1 ¹H NMR Spectroscopy

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration.

2.2.2 ¹³C NMR Spectroscopy

• Pulse Program: Standard proton-decoupled single-pulse experiment.

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128-1024 scans, as ¹³C has a low natural abundance.

2.2.3 2D COSY Spectroscopy

• Pulse Program: Gradient-selected COSY (e.g., cosygp).

• Spectral Width (F1 and F2): 0-12 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 2-8.

2.2.4 2D HSQC Spectroscopy

• Pulse Program: Gradient-selected HSQC with sensitivity enhancement (e.g., hsqcedetgpsisp2.3).

• Spectral Width (F2 - ¹H): 0-12 ppm.

• Spectral Width (F1 - ¹³C): 0-160 ppm.

• Number of Increments (F1): 128-256.

• Number of Scans per Increment: 2-16.

2.2.5 2D HMBC Spectroscopy

• Pulse Program: Gradient-selected HMBC (e.g., hmbcgplpndqf).

• Spectral Width (F2 - ¹H): 0-12 ppm.

• Spectral Width (F1 - ¹³C): 0-200 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 4-32.

• Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Data Presentation: Representative NMR Data

Due to a lack of publicly available, complete NMR datasets for all dipropenyl sulfide isomers, the following tables present representative ¹H and ¹³C NMR data based on known chemical shift and coupling constant ranges for vinyl sulfides and related structures. These values should be used as a guide for spectral interpretation.

Table 1: Representative ¹H NMR Data for Dipropenyl Sulfide Isomers

Proton Assignment	Isomer	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1 (CH₃)	E	~1.7-1.9	dd	J(H1,H2) ≈ 6.5, J(H1,H3) ≈ 1.5
Z	~1.8-2.0	dd	J(H1,H2) ≈ 7.0, J(H1,H3) ≈ 1.8
H-2 (=CH)	E	~5.8-6.1	dq	J(H2,H3) ≈ 15.0 (trans), J(H2,H1) ≈ 6.5
Z	~5.6-5.9	dq	J(H2,H3) ≈ 9.0 (cis), J(H2,H1) ≈ 7.0
H-3 (S-CH=)	E	~6.1-6.4	dq	J(H3,H2) ≈ 15.0 (trans), J(H3,H1) ≈ 1.5
Z	~5.9-6.2	dq	J(H3,H2) ≈ 9.0 (cis), J(H3,H1) ≈ 1.8

Note: The key differentiator between E and Z isomers is the vicinal coupling constant between the olefinic protons (H-2 and H-3). A large J value (~15 Hz) is characteristic of a trans configuration, while a smaller J value (~9 Hz) indicates a cis configuration.

Table 2: Representative ¹³C NMR Data for Dipropenyl Sulfide Isomers

Carbon Assignment	Isomer	Chemical Shift (δ, ppm)
C-1 (CH₃)	E / Z	~17-20
C-2 (=CH)	E / Z	~120-130
C-3 (S-CH=)	E / Z	~125-135

Visualization of Experimental Workflow and Data Analysis

The structural elucidation of dipropenyl sulfide follows a logical workflow, from sample preparation to the final assignment of the isomeric form. This process and the key correlations used in the analysis are visualized in the following diagrams.

Caption: Experimental workflow for NMR-based structural elucidation.

Caption: Key 2D NMR correlations for dipropenyl sulfide.

Data Interpretation and Structure Assignment

• ¹H NMR Analysis:

  • Identify the three distinct proton signals corresponding to the methyl (CH₃), internal vinyl (=CH), and terminal vinyl (S-CH=) protons for each propenyl group.

  • Measure the coupling constant (JH2,H3) between the two vinyl protons. A value of approximately 15 Hz confirms a trans (E) relationship, while a value around 9 Hz indicates a cis (Z) relationship.

  • For the (E,Z)-isomer, two distinct sets of propenyl signals will be observed, one with a trans coupling and one with a cis coupling. The (E,E)- and (Z,Z)-isomers will each show only one set of propenyl signals with the corresponding coupling constants.

• ¹³C NMR Analysis:

  • Confirm the presence of three carbon signals for each unique propenyl group. The number of signals will depend on the symmetry of the isomer. The (E,E)- and (Z,Z)-isomers are symmetric and will show three carbon signals, while the asymmetric (E,Z)-isomer will exhibit six carbon signals.

• COSY Analysis:

  • Confirm the coupling network within each propenyl group. Cross-peaks should be observed between H-1 and H-2, H-1 and H-3 (a weaker four-bond coupling), and H-2 and H-3.

• HSQC Analysis:

  • Assign each proton to its directly attached carbon atom. This confirms the assignments made from the 1D spectra.

• HMBC Analysis:

  • Use long-range correlations to confirm the connectivity of the molecule. Key correlations to look for include:

    • A correlation from the methyl protons (H-1) to the terminal vinyl carbon (C-3).

    • Correlations from the vinyl protons (H-2 and H-3) to the other carbons within the propenyl fragment.

By integrating the information from all these experiments, a definitive structural assignment of the specific dipropenyl sulfide isomer can be achieved.

Conclusion

NMR spectroscopy provides a powerful and comprehensive suite of tools for the structural elucidation of dipropenyl sulfide isomers. Through the systematic application of 1D and 2D NMR experiments, researchers can unambiguously determine the connectivity and stereochemistry of these compounds. The protocols and representative data presented in this application note serve as a valuable resource for scientists and professionals in the fields of chemistry and drug development.

References

• 1. Divinyl sulfone | C4H6O2S | CID 6496 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of Dipropenyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol and analysis of the expected mass spectrometry fragmentation pattern of dipropenyl sulfide (B99878) (C₆H₁₀S). Dipropenyl sulfide and related organosulfur compounds are of interest in flavor chemistry, natural product analysis, and pharmaceutical research. Understanding their fragmentation behavior in mass spectrometry is crucial for their identification and characterization. This application note outlines a standard gas chromatography-mass spectrometry (GC-MS) protocol for the analysis of volatile sulfur compounds and presents a predicted fragmentation pattern for dipropenyl sulfide based on established principles of mass spectrometry and data from analogous compounds.

Introduction

Dipropenyl sulfide is a volatile organosulfur compound. The analysis of such compounds is often performed using gas chromatography coupled with mass spectrometry (GC-MS) with electron ionization (EI). The resulting mass spectrum provides a fragmentation pattern that serves as a molecular fingerprint, enabling structural elucidation and identification. While specific experimental data for dipropenyl sulfide is not widely published, its fragmentation can be predicted by examining the behavior of similar unsaturated sulfides, such as allyl methyl sulfide.[1][2] The presence of the allyl group suggests that a key fragmentation pathway will involve the formation of the stable allyl cation (C₃H₅⁺).

Predicted Fragmentation Pattern of Dipropenyl Sulfide

Upon electron ionization, dipropenyl sulfide is expected to form a molecular ion (M⁺˙) at m/z 114. The primary fragmentation pathways are predicted to involve cleavage of the carbon-sulfur bonds and rearrangements, which are characteristic of sulfides.

A significant fragmentation pathway for unsaturated monosulfides is the preferential formation of a carbocation.[1] For dipropenyl sulfide, the most likely fragmentation involves the cleavage of a C-S bond to yield the highly stable allyl cation (C₃H₅⁺) at m/z 41. This fragment is often the base peak in the mass spectra of allyl-containing compounds. Another prominent fragment is expected from the loss of an allyl radical, resulting in a C₃H₅S⁺ ion at m/z 73.

Experimental Protocol: GC-MS Analysis

This protocol describes a general method for the analysis of dipropenyl sulfide using a standard GC-MS system with an electron ionization source.

1. Sample Preparation:

• Prepare a stock solution of dipropenyl sulfide in a volatile organic solvent (e.g., dichloromethane (B109758) or methanol) at a concentration of 1 mg/mL.

• Perform serial dilutions to a final concentration of approximately 1-10 µg/mL for GC-MS analysis.

2. Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

3. GC-MS Parameters:

Parameter	Value
GC Inlet
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (20:1 ratio)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program
Initial Temperature	50 °C, hold for 2 minutes
Ramp Rate	10 °C/min to 250 °C
Final Hold	Hold at 250 °C for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	m/z 35-300
Scan Rate	2 scans/second
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temp.	280 °C

4. Data Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention time of dipropenyl sulfide.

• Extract the mass spectrum corresponding to the chromatographic peak.

• Identify the molecular ion and major fragment ions.

• Compare the obtained spectrum with a library of known spectra (if available) or with the predicted fragmentation pattern.

Quantitative Data Summary

The following table summarizes the expected major ions in the electron ionization mass spectrum of dipropenyl sulfide.

m/z	Proposed Ion Formula	Identity	Predicted Relative Abundance
114	C₆H₁₀S⁺˙	Molecular Ion [M]⁺˙	Moderate
73	C₃H₅S⁺	[M - C₃H₅]⁺ (Loss of allyl radical)	High
41	C₃H₅⁺	[C₃H₅]⁺ (Allyl cation)	High (likely Base Peak)
39	C₃H₃⁺	[C₃H₅ - H₂]⁺ (Loss of H₂ from allyl cation)	Moderate

Logical Relationship of Fragmentation

The following diagram illustrates the predicted fragmentation pathway of dipropenyl sulfide under electron ionization.

Caption: Predicted EI-MS fragmentation of dipropenyl sulfide.

Conclusion

The provided application note details a standard methodology for the analysis of dipropenyl sulfide by GC-MS and presents a predicted fragmentation pattern. The key expected fragments are the molecular ion at m/z 114, the allyl cation at m/z 41, and the C₃H₅S⁺ fragment at m/z 73. This information is valuable for the identification and structural confirmation of dipropenyl sulfide in complex matrices and for guiding further research in related fields.

References

• 1. Sulfides: chemical ionization induced fragmentation studied with proton transfer reaction-mass spectrometry and density functional calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Dipropenyl Sulfide Derivatives as Potential Chemopreventive Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropenyl sulfide (B99878) and its related organosulfur compounds, primarily found in garlic (Allium sativum), have garnered significant attention for their potential as chemopreventive agents. These compounds, including diallyl sulfide (DAS), diallyl disulfide (DADS), and diallyl trisulfide (DATS), have demonstrated efficacy in preclinical studies by modulating various signaling pathways involved in carcinogenesis. Their mechanisms of action include the induction of apoptosis, cell cycle arrest, and antioxidant and anti-inflammatory effects. These application notes provide a summary of the quantitative data on their bioactivity and detailed protocols for key experimental assays to facilitate further research and development in this promising area of cancer chemoprevention.

Data Presentation

The following table summarizes the in vitro cytotoxic activity of dipropenyl sulfide derivatives across various human cancer cell lines, presented as IC50 values (the concentration required to inhibit the growth of 50% of cells).

Compound	Cancer Cell Line	Cell Type	IC50 (µM)
Diallyl Sulfide (DAS)	A549	Lung Carcinoma	>100
HCT-15	Colon Adenocarcinoma	>100
SK MEL-2	Skin Melanoma	>100
Diallyl Disulfide (DADS)	HCT-15	Colon Adenocarcinoma	~100
A549	Lung Carcinoma	~100
SK MEL-2	Skin Melanoma	~100
MDA-MB-231	Breast Adenocarcinoma	6
MCF-7	Breast Adenocarcinoma	4
PC-3	Prostate Adenocarcinoma	40
Diallyl Trisulfide (DATS)	HCT-15	Colon Adenocarcinoma	11.5
DLD-1	Colorectal Adenocarcinoma	13.3
NCI-H460	Lung Carcinoma	37.5 (at 48h)

Signaling Pathways

Dipropenyl sulfide derivatives exert their chemopreventive effects by modulating multiple signaling pathways. A key mechanism is the induction of apoptosis through the intrinsic mitochondrial pathway. These compounds can alter the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspase-3, a key executioner of apoptosis.[1] Furthermore, they have been shown to induce cell cycle arrest, primarily at the G2/M phase, by affecting the expression and activity of cell cycle regulatory proteins.[2] Other signaling pathways implicated in their anticancer activity include the PI3K/Akt, MAPK, and Wnt/β-catenin pathways.[3][4]

Fig. 1: Dipropenyl sulfide-induced apoptosis pathway.

Experimental Protocols

Cell Viability Assessment (MTT Assay)

This protocol is for determining the cytotoxic effects of dipropenyl sulfide derivatives on cancer cells.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Dipropenyl sulfide compound (DAS, DADS, or DATS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the dipropenyl sulfide compound in complete culture medium.

• Remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for an additional 4 hours at 37°C.

• Carefully remove the medium containing MTT from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Gently shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Fig. 2: MTT Assay Workflow.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with dipropenyl sulfide

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells and treat with the desired concentrations of the dipropenyl sulfide compound for the appropriate time.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Western Blotting for Apoptosis-Related Proteins (Bax, Bcl-2, and Caspase-3)

This protocol details the detection of key apoptosis-related proteins by Western blotting.

Materials:

• Treated and untreated cancer cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bax, anti-Bcl-2, anti-caspase-3, and anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Lyse the treated and untreated cells with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Use β-actin as a loading control to normalize protein expression levels.

In Vivo Skin Carcinogenesis Model

This protocol describes a two-stage skin carcinogenesis model in mice to evaluate the chemopreventive potential of dipropenyl sulfide derivatives.

Materials:

• Female SENCAR or similar strain mice (6-8 weeks old)

• 7,12-Dimethylbenz[a]anthracene (DMBA)

• 12-O-Tetradecanoylphorbol-13-acetate (TPA)

• Acetone (as a vehicle)

• Dipropenyl sulfide compound

Procedure:

• Shave the dorsal skin of the mice one day before the start of the experiment.

• Initiation: Apply a single topical dose of DMBA (e.g., 100 nmol in 200 µL of acetone) to the shaved area.

• Promotion: One week after initiation, begin twice-weekly topical applications of TPA (e.g., 5 nmol in 200 µL of acetone) for a period of 20-25 weeks.

• Treatment: Administer the dipropenyl sulfide compound (e.g., by topical application or oral gavage) at the desired doses and schedule (e.g., 30 minutes before each TPA application).

• Monitor the mice weekly for the appearance and number of skin papillomas.

• Record tumor incidence (percentage of mice with tumors) and tumor multiplicity (average number of tumors per mouse).

• At the end of the experiment, euthanize the mice and collect skin tumors for histological analysis.

Fig. 3: In Vivo Skin Carcinogenesis Workflow.

Conclusion

The dipropenyl sulfide derivatives, DAS, DADS, and DATS, demonstrate significant potential as chemopreventive agents. Their ability to induce apoptosis and cell cycle arrest in various cancer cell lines, coupled with their efficacy in preclinical animal models, warrants further investigation. The protocols provided herein offer a standardized framework for researchers to explore the mechanisms of action and therapeutic potential of these promising natural compounds. Further studies should focus on optimizing delivery systems to enhance bioavailability and conducting well-designed clinical trials to translate these preclinical findings into effective cancer prevention strategies for humans.

References

• 1. Diallyl disulfide causes caspase-dependent apoptosis in human cancer cells through a Bax-triggered mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential [frontiersin.org]
• 3. Diallyl Disulfide Induces Apoptosis and Autophagy in Human Osteosarcoma MG-63 Cells through the PI3K/Akt/mTOR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diallyl Trisulfide inhibits breast cancer stem cells via suppression of Wnt/β-catenin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Bioactivity of Dipropenyl Sulfide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vitro assays for evaluating the bioactivity of dipropenyl sulfide (B99878), a naturally occurring organosulfur compound found in plants of the Allium genus, such as onions and garlic. The protocols detailed herein cover key assays for assessing its anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.

Anticancer Activity: Cytotoxicity Assessment

The cytotoxic effect of dipropenyl sulfide against various cancer cell lines can be determined using the MTT assay. This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells. The intensity of the purple color is directly proportional to the number of viable cells.

Table 1: Cytotoxicity of Dipropenyl Sulfide Analogs against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Dipropyl trisulfide	Human leukemia (HL-60)	~5	[1]
Dibutenyl trisulfide	Human leukemia (HL-60)	~5	[1]

Note: Data for dipropenyl sulfide is limited; data for structurally related compounds is provided for reference.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of dipropenyl sulfide in the appropriate cell culture medium. Replace the existing medium with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

Figure 1: Workflow of the MTT cytotoxicity assay.

Anti-inflammatory Activity: Nitric Oxide Inhibition

The anti-inflammatory potential of dipropenyl sulfide can be evaluated by measuring its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells). The Griess assay is a common method for quantifying nitrite (B80452), a stable and nonvolatile breakdown product of NO.

Table 2: Anti-inflammatory Activity of Dipropenyl Sulfide Analogs

Compound	Cell Line	Assay	Endpoint	Result	Reference
Diallyl sulfide	RAW 264.7	Griess Assay	NO Inhibition	Dose-dependent inhibition
Diallyl disulfide	RAW 264.7	Griess Assay	NO Inhibition	Dose-dependent inhibition

Experimental Protocol: Griess Assay for Nitric Oxide Inhibition

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of dipropenyl sulfide for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) to induce NO production and incubate for 24 hours.

• Sample Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reagent Addition: Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubation and Measurement: Incubate for 10 minutes at room temperature in the dark. Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control.

Signaling Pathway: NF-κB in Inflammation

Figure 2: Potential inhibition of the NF-κB signaling pathway by dipropenyl sulfide.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The antimicrobial efficacy of dipropenyl sulfide against various bacteria and fungi can be determined by the broth microdilution method to find the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Table 3: Antimicrobial Activity of Dipropenyl Sulfide Analogs

Compound	Microorganism	MIC (µg/mL)	Reference
Diallyl sulfide	Staphylococcus aureus	>500
Diallyl disulfide	Staphylococcus aureus	125-250
Dipropyl disulfide	Escherichia coli	>500

Note: Data for dipropenyl sulfide is limited; data for structurally similar compounds is presented.

Experimental Protocol: Broth Microdilution Assay

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: Perform a two-fold serial dilution of dipropenyl sulfide in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of dipropenyl sulfide at which there is no visible growth (turbidity) of the microorganism. A growth indicator like resazurin (B115843) can be added to aid visualization.

Workflow for Broth Microdilution Assay

Figure 3: General workflow for the broth microdilution assay.

Antioxidant Activity: DPPH Radical Scavenging Assay

The antioxidant potential of dipropenyl sulfide can be assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow.

Experimental Protocol: DPPH Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol (B129727). Prepare various concentrations of dipropenyl sulfide in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each dipropenyl sulfide concentration. For the control, add 100 µL of methanol to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The EC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) can be determined from a dose-response curve.

Signaling Pathway: MAPK in Oxidative Stress Response

Figure 4: Potential modulation of the MAPK signaling pathway by dipropenyl sulfide in response to oxidative stress.

Disclaimer: The protocols provided are intended as a general guide. Researchers should optimize the conditions for their specific experimental setup. The bioactivity data for dipropenyl sulfide is limited in the current literature, and further research is warranted to fully characterize its therapeutic potential.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]

Application Notes and Protocols for the Use of Dipropenyl Sulfide as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropenyl sulfide (B99878) is a volatile organosulfur compound of interest in various fields, including flavor and fragrance analysis, environmental monitoring, and potentially as a biomarker or therapeutic agent. As with any quantitative analysis, the availability of a well-characterized analytical standard is paramount for accurate and reproducible results. These application notes provide detailed protocols for the synthesis, purification, handling, and analytical application of dipropenyl sulfide as a reference standard.

Given that dipropenyl sulfide exists as geometric isomers (cis and trans), and may be present in complex matrices, the methodologies presented herein emphasize high-purity synthesis and isomer-specific analytical techniques.

Synthesis and Purification of Dipropenyl Sulfide

A high-purity analytical standard necessitates a robust synthesis and purification protocol. The following is an adapted method for the synthesis of dipropenyl sulfide, based on established procedures for similar alkyl sulfides.

Synthesis Protocol

This protocol is adapted from the synthesis of dipropyl sulfide and involves the reaction of a propenyl halide with a sulfide salt.

Materials:

• 1-Bromo-1-propene (B1584524) (mixture of cis and trans isomers)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Methanol

• Diethyl ether

• 10% Sodium carbonate solution

• Anhydrous calcium chloride

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In the three-necked flask, dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

• Fit the flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• While stirring, add 2.0 moles of 1-bromo-1-propene to the dropping funnel and add it dropwise to the sodium sulfide solution.

• After the addition is complete, heat the mixture to reflux with vigorous stirring for 5 hours.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers and wash with 10% sodium carbonate solution, followed by a wash with deionized water.

• Dry the ethereal solution over anhydrous calcium chloride.

• Filter to remove the drying agent and remove the diethyl ether using a rotary evaporator.

• The resulting crude dipropenyl sulfide should be purified by fractional distillation.

Purification Protocol

Purification is critical to remove unreacted starting materials, byproducts, and solvent residues.

Procedure:

• Set up a fractional distillation apparatus.

• Carefully transfer the crude dipropenyl sulfide to the distillation flask.

• Heat the flask gently to control the distillation rate. Collect the fraction that distills at the boiling point of dipropenyl sulfide (approximately 137-140°C at atmospheric pressure)[1].

• The purity of the collected fraction should be assessed by Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions

Accurate preparation of standard solutions is fundamental for generating reliable calibration curves.

Materials:

• High-purity dipropenyl sulfide

• Methanol or another suitable volatile organic solvent (e.g., dichloromethane)

• Class A volumetric flasks

• Gas-tight syringes

Protocol for Stock Standard Solution (e.g., 1000 µg/mL):

• Allow the ampule of pure dipropenyl sulfide to equilibrate to room temperature.

• Weigh 10 mg of pure dipropenyl sulfide into a 10 mL volumetric flask.

• Dissolve the compound in a small amount of the chosen solvent.

• Fill the flask to the mark with the solvent.

• Cap the flask and invert several times to ensure homogeneity.

Protocol for Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution. Due to the volatility of dipropenyl sulfide, it is recommended to prepare fresh working standards daily.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the analysis of volatile organosulfur compounds due to its high sensitivity and specificity.

GC-MS Protocol

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector

• Capillary column suitable for volatile sulfur compounds (e.g., DB-5ms, HP-5MS, or a sulfur-specific column like DB-Sulfur SCD).

GC Conditions (starting point, optimization may be required):

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Split (e.g., 20:1 ratio) or Splitless for trace analysis
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min

| Oven Program | Initial temperature 40 °C, hold for 2 minutes, ramp at 10 °C/min to 250 °C, hold for 5 minutes |

MS Conditions:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Energy	70 eV
Mass Scan Range	m/z 35-200

| Acquisition Mode | Full Scan for identification, Selected Ion Monitoring (SIM) for quantification |

Isomer Separation

Dipropenyl sulfide exists as cis and trans isomers. Chromatographic separation of these isomers is crucial for accurate quantification, as their response factors in the detector may differ. The use of a polar capillary column (e.g., DB-WAX) or a longer non-polar column with a slower temperature ramp may be necessary to achieve baseline separation.

Stability of Dipropenyl Sulfide Standard

A stability testing program should be established to determine the shelf-life and appropriate storage conditions for the dipropenyl sulfide standard.

Stability Testing Protocol

• Storage Conditions: Store the neat standard and stock solutions in tightly sealed amber vials at ≤ -20°C to minimize degradation and volatilization.

• Testing Intervals: Analyze the standard at regular intervals (e.g., 0, 3, 6, 12, and 24 months).

• Analytical Method: Use the validated GC-MS method to assess purity and concentration.

• Acceptance Criteria: The concentration of the standard should remain within ±5% of the initial concentration. No significant degradation products should be observed.

Table of Stability Data (Example)

Time (Months)	Storage Condition	Concentration (µg/mL)	% of Initial Concentration	Purity (%)	Observations
0	-20°C	1002	100.0	99.8	Clear, colorless solution
3	-20°C	995	99.3	99.7	No change
6	-20°C	989	98.7	99.6	No change
12	-20°C

| 24 | -20°C | | | | |

Visualization of Workflows

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of dipropenyl sulfide.

Analytical Standard Preparation and Use Workflow

Caption: Workflow for the preparation and use of dipropenyl sulfide analytical standards.

Role of Analytical Standard in Drug Development

Caption: The role of an analytical standard in a typical drug development pipeline.

References

• 1. GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Dipropenyl Sulfide in Food Chemistry and Flavor Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropenyl sulfide (B99878), a volatile organosulfur compound, is a significant contributor to the characteristic flavor and aroma of Allium species, particularly garlic (Allium sativum) and onion (Allium cepa). It exists as a mixture of (E,E), (E,Z), and (Z,Z) isomers, each potentially contributing differently to the overall flavor profile. This document provides detailed application notes and experimental protocols for the study of dipropenyl sulfide in food chemistry and flavor science.

Occurrence and Flavor Profile

Dipropenyl sulfide is naturally present in various members of the Allium family. Its formation is a result of enzymatic reactions that occur when the plant tissues are disrupted, such as during cutting or crushing.

Flavor Characteristics:

Quantitative Data Summary

The concentration of dipropenyl sulfide can vary significantly depending on the Allium species, cultivar, growing conditions, and processing methods. The following table summarizes available quantitative data for dipropenyl sulfide and related compounds. Data for dipropenyl sulfide is limited, highlighting a need for further research in this area.

Compound	Food Matrix	Concentration Range	Analytical Method	Reference
Dipropyl disulfide	Fresh Onion	77.70% of total volatile compounds	Not specified	[3]
Dipropyl disulfide	Onion Slices	Present, concentration varies with cut style and storage temperature	HS-GC-IMS, HS-SPME-GC-MS	[4]
(E/Z)-1-propenyl propyl trisulfide	Onion Oil	≥5 mg/kg	GC-MS
3,6-diethyl-1,2,4,5-tetrathiane	Onion Oil	Abundant	GC-MS
Dipropyl disulfide	Fresh Onions	Major volatile sulfur compound	GC-MS	[4]
Dipropyl trisulfide	Fresh Onions	Major volatile sulfur compound	GC-MS

Formation Pathway in Allium Species

Dipropenyl sulfide is formed from the precursor S-1-propenyl-L-cysteine sulfoxide (B87167) (1-PRENCSO), also known as isoalliin. The formation pathway is initiated by the enzyme alliinase upon tissue damage.

Figure 1: Biosynthetic pathway of dipropenyl sulfide in Allium species.

Experimental Protocols

Protocol 1: Extraction and Quantification of Dipropenyl Sulfide in Onion/Garlic using Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for analyzing volatile sulfur compounds in Allium species.

Objective: To extract and quantify dipropenyl sulfide from fresh or processed onion and garlic samples.

Materials and Reagents:

• Fresh or processed onion/garlic samples

• Deionized water

• Sodium chloride (NaCl), analytical grade

• Internal standard (e.g., diallyl disulfide or a stable isotope-labeled dipropenyl sulfide, if available)

• HS-SPME fiber assembly with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE/silicone septa

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Homogenize a known weight (e.g., 5 g) of the fresh or processed sample.

  • Transfer the homogenate to a 20 mL headspace vial.

  • Add a saturated NaCl solution (e.g., 5 mL) to enhance the release of volatile compounds.

  • Spike the sample with a known concentration of the internal standard.

  • Immediately seal the vial.

• HS-SPME Extraction:

  • Place the vial in a heating block or water bath at a controlled temperature (e.g., 60 °C).

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) with gentle agitation.

• GC-MS Analysis:

  • Desorb the extracted analytes from the SPME fiber in the GC injection port at a high temperature (e.g., 250 °C) for a specified time (e.g., 5 minutes).

  • Separate the volatile compounds on a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Use a temperature program to achieve optimal separation (e.g., initial temperature of 40 °C for 2 min, ramp at 5 °C/min to 150 °C, then ramp at 10 °C/min to 250 °C and hold for 5 min).

  • Set the mass spectrometer to scan a mass range of m/z 35-350 in electron ionization (EI) mode.

• Quantification:

  • Identify dipropenyl sulfide based on its retention time and mass spectrum (comparison with a pure standard or library data).

  • Quantify the concentration of dipropenyl sulfide by comparing its peak area to that of the internal standard and using a calibration curve prepared with known concentrations of a dipropenyl sulfide standard.

Figure 2: Experimental workflow for HS-SPME-GC-MS analysis.

Protocol 2: Evaluation of Thermal Stability of Dipropenyl Sulfide

Objective: To assess the degradation of dipropenyl sulfide at different temperatures relevant to food processing.

Materials and Reagents:

• Pure dipropenyl sulfide standard

• A suitable solvent (e.g., a food-grade oil or a buffered aqueous solution)

• Heating block or oven with precise temperature control

• GC-FID or GC-MS for analysis

Procedure:

• Sample Preparation:

  • Prepare solutions of dipropenyl sulfide at a known concentration in the chosen solvent.

• Thermal Treatment:

  • Aliquot the solutions into sealed vials.

  • Expose the vials to different temperatures (e.g., 60, 80, 100, 120 °C) for varying time intervals (e.g., 15, 30, 60, 120 minutes).

  • Include a control sample kept at room temperature.

• Analysis:

  • After each time point, cool the vials rapidly to stop any further degradation.

  • Analyze the concentration of the remaining dipropenyl sulfide using a validated GC method (as described in Protocol 1 or a similar GC-FID method).

• Data Analysis:

  • Plot the concentration of dipropenyl sulfide as a function of time for each temperature.

  • Determine the degradation kinetics (e.g., first-order) and calculate the rate constants and half-life at each temperature.

Protocol 3: Evaluation of pH Stability of Dipropenyl Sulfide

Objective: To determine the stability of dipropenyl sulfide under different pH conditions.

Materials and Reagents:

• Pure dipropenyl sulfide standard

• A series of buffer solutions with varying pH values (e.g., pH 3, 5, 7, 9)

• A suitable co-solvent if dipropenyl sulfide has low water solubility (e.g., ethanol)

• GC-FID or GC-MS for analysis

Procedure:

• Sample Preparation:

  • Prepare solutions of dipropenyl sulfide at a known concentration in each buffer solution.

• Incubation:

  • Store the solutions in sealed vials at a constant temperature (e.g., room temperature or a slightly elevated temperature to accelerate potential degradation).

• Analysis:

  • At different time intervals (e.g., 0, 1, 3, 6, 24 hours), analyze the concentration of the remaining dipropenyl sulfide using a validated GC method.

• Data Analysis:

  • Plot the concentration of dipropenyl sulfide as a function of time for each pH.

  • Compare the degradation rates at different pH values to determine the pH range of optimal stability.

Stability in Food Processing

The stability of dipropenyl sulfide during food processing is a critical factor influencing the final flavor of the product.

• Thermal Stability: Like many volatile sulfur compounds, dipropenyl sulfide is susceptible to degradation at elevated temperatures. Cooking processes such as boiling, frying, and baking can lead to its loss through volatilization and chemical decomposition. The extent of degradation depends on the temperature, time, and the food matrix.

• pH Stability: The stability of dipropenyl sulfide can also be influenced by the pH of the food. While specific data is limited, thioethers can be susceptible to oxidation or other reactions under certain pH conditions.

Conclusion

Dipropenyl sulfide is a key flavor compound in Allium species, contributing to their characteristic aroma. The provided protocols offer a framework for its extraction, quantification, and stability assessment. Further research is needed to establish a more comprehensive quantitative understanding of its concentration in various foods, its precise flavor threshold, and its behavior under a wider range of food processing conditions. This knowledge will be invaluable for food scientists and flavor chemists in optimizing the flavor of food products and for researchers investigating the bioactivity of Allium-derived compounds.

References

• 1. Investigation of the pH effects on the formation of methylated thio-arsenicals, and the effects of pH and temperature on their stability - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Characterization of the Volatile Compounds of Onion with Different Fresh-Cut Styles and Storage Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (PDF) The Influence of pH on the Thermal Stability of [research.amanote.com]

Application Notes and Protocols: Mechanism of Action of Ajoene in Biological Systems

Introduction

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the mechanism of action of ajoene (B124975), a stable, garlic-derived organosulfur compound. While the initial query specified "dipropenyl sulfide," the available scientific literature predominantly focuses on the related and more extensively studied compound, ajoene. Ajoene, formed from the condensation of allicin, exists as a mixture of E- and Z-isomers (4,5,9-trithiadodeca-1,6,11-triene 9-oxide) and exhibits a broad range of biological activities. These notes will focus on the cellular and molecular mechanisms through which ajoene exerts its antioxidant, anti-inflammatory, and anticancer effects.

Biological Activities and Mechanisms of Action

Ajoene demonstrates significant bioactivity across several key areas of therapeutic interest. The primary mechanisms involve the modulation of critical signaling pathways that regulate cellular stress responses, inflammation, and cell proliferation.

Antioxidant Effects

Ajoene contributes to cellular antioxidant defense by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is a master regulator of antioxidant response element (ARE)-mediated gene expression, leading to the upregulation of various cytoprotective enzymes.

• Mechanism: Z-ajoene induces the generation of reactive oxygen species (ROS), which in turn activates Extracellular signal-regulated kinase (ERK).[1] Activated ERK promotes the nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the ARE in the promoter regions of antioxidant genes, such as NAD(P)H:quinone oxidoreductase 1 (NQO1) and glutamate-cysteine ligase (GCL), leading to their increased expression.[1][2] This enhances the cell's capacity to neutralize oxidative stress.

Anti-inflammatory Effects

Ajoene exhibits potent anti-inflammatory properties by inhibiting key inflammatory mediators and signaling pathways.

• Mechanism: Ajoene inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins.[3] It also suppresses the lipopolysaccharide (LPS)-induced production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in macrophages.[4][5] This is achieved by inhibiting the activation of the NF-κB pathway and the phosphorylation of p38 and ERK MAP kinases.[4][5] Furthermore, Z-ajoene has been shown to S-thiolate and inhibit the transcription factor STAT3, a critical regulator of inflammatory responses.[6]

Anticancer Effects

Ajoene has demonstrated cytotoxic effects against various cancer cell lines through the induction of apoptosis and cell cycle arrest.[7][8]

• Mechanism: The anticancer activity of ajoene is mediated through multiple mechanisms. It can induce apoptosis via the mitochondrial-dependent caspase cascade.[7][8] In human myeloid leukemia cells, ajoene enhances the pro-apoptotic effects of chemotherapy by downregulating the anti-apoptotic protein Bcl-2 and increasing the activity of caspase-3.[9] Z-ajoene has also been shown to disrupt the microtubule cytoskeleton, leading to cell cycle arrest in the G2/M phase.[10] Additionally, ajoene can inhibit protein prenylation, a crucial modification for proteins involved in cell proliferation signaling.[11]

Quantitative Data Summary

The following tables summarize the quantitative data reported for the biological activities of ajoene.

Table 1: Anti-inflammatory Activity of Ajoene

Parameter	Cell Line	Treatment	IC₅₀ Value	Reference
PGE₂ Release	RAW 264.7 Macrophages	LPS-induced	2.4 µM	[3]
COX-2 Enzyme Activity	RAW 264.7 Macrophages	LPS-induced	3.4 µM	[3]
NO Production	RAW 264.7 Macrophages	LPS-induced, Z-ajoene	1.9 µM	[4]
PGE₂ Production	RAW 264.7 Macrophages	LPS-induced, Z-ajoene	1.1 µM	[4]

Table 2: Anticancer Activity of Z-Ajoene

Cell Line	Assay	IC₅₀ Value	Reference
HL-60 (Leukemia)	Cell Proliferation	5.2 µM	[10]
BJA-B (Burkitt lymphoma)	Cell Proliferation	~10 µM	[10]
MCF-7 (Breast Cancer)	Cell Proliferation	26.1 µM	[10]
Sarcoma 180 (in vivo)	Tumor Growth Inhibition	38% inhibition	[10]
Hepatocarcinoma 22 (in vivo)	Tumor Growth Inhibition	42% inhibition	[10]
Microtubule Disassembly	PtK2 Cells	1 µM	[10]
Microtubule Protein Assembly	In vitro	25 µM	[10]

Table 3: Effects on Cholesterol Biosynthesis and Cell Proliferation

Parameter	Cell Type	IC₅₀ Value	Reference
Cholesterol Biosynthesis	Smooth Muscle Cells	1.5 µM	[11]

Experimental Protocols

Protocol for Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of ajoene on cancer cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete culture medium

• Ajoene stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of ajoene in culture medium. Replace the medium in the wells with 100 µL of the ajoene dilutions. Include a vehicle control (DMSO) and a blank (medium only). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot a dose-response curve and determine the IC₅₀ value.

Protocol for Western Blot Analysis of MAPK/ERK Pathway

This protocol is used to detect changes in the phosphorylation status of ERK in response to ajoene treatment.

Materials:

• 6-well plates

• Cell line of interest

• Ajoene stock solution

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-phospho-ERK1/2, anti-total-ERK1/2)

• HRP-conjugated secondary antibody

• ECL chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with desired concentrations of ajoene for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with 100-200 µL of lysis buffer per well.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load samples onto an SDS-PAGE gel and run electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate with the primary antibody (e.g., anti-phospho-ERK1/2) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: To detect total ERK, the membrane can be stripped and re-probed with the anti-total-ERK1/2 antibody as a loading control.

Protocol for GC-MS Analysis of Organosulfur Compounds

This protocol provides a general method for the extraction and analysis of organosulfur compounds like ajoene from garlic samples.

Materials:

• Fresh garlic

• Mortar and pestle

• n-hexane

• Anhydrous MgSO₄

• Centrifuge

• GC-MS system with a suitable capillary column (e.g., RTX-5MS)

Procedure:

• Sample Preparation: Crush a known weight of fresh garlic (e.g., 5 g) using a mortar and pestle.

• Extraction: Mix the crushed garlic with a suitable solvent like n-hexane (e.g., 15 mL). Incubate in a shaking water bath (e.g., 45°C for 2 hours).

• Centrifugation and Drying: Centrifuge the mixture (e.g., 4000 rpm for 10 minutes). Collect the supernatant and dry it with anhydrous MgSO₄.

• Second Centrifugation: Centrifuge again to remove the MgSO₄.

• GC-MS Analysis: Inject 1 µL of the final supernatant into the GC-MS system.

  • GC Conditions (Example):

    • Injector Temperature: 220°C

    • Oven Program: Start at 80°C (hold 2 min), ramp to 150°C at 5°C/min (hold 3 min), then ramp to 280°C at 5°C/min (hold 5 min).

    • Carrier Gas: Helium at a flow rate of 1.72 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify compounds based on their retention times and mass spectra by comparing them to spectral libraries (e.g., NIST).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways modulated by ajoene and a typical experimental workflow for its analysis.

Caption: Ajoene's antioxidant mechanism via the ROS-ERK-Nrf2 pathway.

Caption: Ajoene's anti-inflammatory mechanism of action.

Caption: Experimental workflow for studying ajoene's effects.

References

• 1. Ajoene, a Major Organosulfide Found in Crushed Garlic, Induces NAD(P)H:quinone Oxidoreductase Expression Through Nuclear Factor E2-related Factor-2 Activation in Human Breast Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant Action and Therapeutic Efficacy of Allium sativum L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ajoene, a natural product with non-steroidal anti-inflammatory drug (NSAID)-like properties? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Activity of Sulfur-Containing Compounds from Garlic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Garlic Compound Z-Ajoene, S-Thiolates COX2 and STAT3 and Dampens the Inflammatory Response in RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Garlic-derived anticancer agents: structure and biological activity of ajoene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ajoene, a garlic-derived natural compound, enhances chemotherapy-induced apoptosis in human myeloid leukaemia CD34-positive resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Ajoene, a garlic compound, inhibits protein prenylation and arterial smooth muscle cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stability and degradation of dipropenyl sulfide under different conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of dipropenyl sulfide (B99878). The information is intended to assist researchers in designing and troubleshooting experiments involving this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions related to the handling, storage, and analysis of dipropenyl sulfide.

1. Storage and Handling

• Question: What are the optimal storage conditions for dipropenyl sulfide to ensure its stability? Answer: Dipropenyl sulfide, a volatile organosulfur compound, should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and strong oxidizing agents.[1] For long-term storage, refrigeration is recommended to minimize volatility and potential degradation.

• Question: I've noticed a strong garlic-like odor from my dipropenyl sulfide sample. Does this indicate degradation? Answer: Dipropenyl sulfide naturally has a characteristic savory, brown aroma.[2] However, a significant change in odor or the appearance of pungent, unpleasant smells could indicate the formation of degradation products like thiols or smaller sulfur compounds. It is advisable to verify the purity of the sample using analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) if degradation is suspected.

• Question: What solvents are suitable for dissolving dipropenyl sulfide? Answer: Dipropenyl sulfide is expected to be soluble in non-polar organic solvents. Based on the properties of similar compounds like dipropyl sulfide, it is likely soluble in solvents such as ethanol (B145695) and oils but insoluble in water.[3] Small-scale solubility tests are recommended for specific experimental concentrations.

2. Experimental Stability and Degradation

• Question: How stable is dipropenyl sulfide at elevated temperatures? Answer: While specific data for dipropenyl sulfide is limited, studies on similar alkyl disulfides show that thermal decomposition occurs at temperatures above 270°C.[4] The C-S bond is weaker than a C-C bond, making sulfides susceptible to thermal degradation.[5] It is recommended to avoid high temperatures during storage and sample preparation unless thermal degradation is the subject of the study. The primary decomposition of similar compounds like dimethyl disulfide yields mercaptans and thioformaldehyde (B1214467) polymers.

• Question: What is the expected stability of dipropenyl sulfide under different pH conditions? Answer: The stability of sulfides can be pH-dependent. Acidic conditions can catalyze the hydrolysis of some sulfur compounds. For instance, the hydrolysis of dithiophosphates, another class of organosulfur compounds, is structure-dependent and can be accelerated at both acidic and alkaline pH. While specific hydrolysis kinetics for dipropenyl sulfide are not readily available, it is crucial to buffer solutions and monitor for degradation when working outside of a neutral pH range.

• Question: Is dipropenyl sulfide susceptible to photodegradation? Answer: Yes, sulfides can undergo photooxidation in the presence of light and a photosensitizer. This process typically involves the formation of singlet oxygen, which then oxidizes the sulfide to a sulfoxide (B87167) and potentially further to a sulfone. To prevent photodegradation, experiments should be conducted in amber glassware or under conditions that exclude light, especially UV radiation.

• Question: What are the likely degradation products of dipropenyl sulfide? Answer: Based on the chemistry of similar sulfides, the primary degradation products are likely to be:

  • Oxidation: Propenyl sulfoxide and propenyl sulfone under oxidative conditions.

  • Thermal Decomposition: Propenyl mercaptan, hydrogen sulfide, and various smaller hydrocarbons and sulfur compounds.

  • Hydrolysis: While less common for simple sulfides, under forcing conditions, hydrolysis could potentially lead to propanal and hydrogen sulfide.

3. Analytical Troubleshooting

• Question: I am having trouble getting reproducible results when analyzing dipropenyl sulfide by GC-MS. What are the common issues? Answer: Reproducibility issues with volatile sulfur compounds (VSCs) are common and can stem from several factors:

  • Sample Stability: VSCs can be unstable in sampling bags and canisters, with stability being affected by the bag material, temperature, and storage time. It is recommended to analyze samples as quickly as possible after collection.

  • Adsorption: Organosulfur compounds can adsorb to active sites in the GC inlet liner, column, or transfer lines, leading to poor peak shape (tailing) and reduced response. Using deactivated liners and columns is crucial.

  • Thermal Degradation in the Inlet: High inlet temperatures can cause the degradation of thermally labile compounds. Optimizing the injector temperature is important.

  • Leaks: Leaks in the GC system can lead to the loss of volatile analytes and the introduction of air, which can cause oxidative degradation.

• Question: My peaks for dipropenyl sulfide are tailing. How can I fix this? Answer: Peak tailing for active compounds like sulfides is often due to adsorption. Here are some troubleshooting steps:

  • Check for active sites: The inlet liner, column, and even the syringe can have active sites. Ensure the liner is clean and deactivated. If necessary, replace the liner and septum.

  • Column conditioning: Properly condition the GC column according to the manufacturer's instructions.

  • Derivatization: In some cases, derivatization of the analyte can improve peak shape by reducing its activity.

Data Presentation

Table 1: Physicochemical Properties of Di-1-propenyl Sulfide

Property	Value	Reference
CAS Number	33922-80-4
Molecular Formula	C₆H₁₀S
Molecular Weight	114.21 g/mol
Appearance	Clear, almost colorless liquid
Boiling Point	137.0 to 140.0 °C @ 760 mm Hg
Odor	Savory, brown aroma

Table 2: Stability of Volatile Sulfur Compounds in Different Sampling Bags (% Recovery after 24h)

Data for analogous compounds are presented due to a lack of specific data for dipropenyl sulfide. This table illustrates the general stability trends for different classes of volatile sulfur compounds.

Compound	Tedlar®	Mylar®	Nalophan®	Temperature (°C)	Reference
Dimethyl Sulfide (DMS)	83-103%	83-103%	83-103%	5, 20, 30
Dimethyl Disulfide (DMDS)	83-103%	83-103%	83-103%	5, 20, 30
Methanethiol (MeSH)	80-93%	80-93%	76-78% (at 30°C)	5, 20, 30
Hydrogen Sulfide (H₂S)	up to 27% loss	up to 27% loss	46-50% loss (at 30°C)	5, 20, 30

Experimental Protocols

Protocol 1: General Procedure for Stability Testing of Dipropenyl Sulfide in Solution

Objective: To determine the stability of dipropenyl sulfide in a given solvent under specific temperature and light conditions.

Materials:

• Dipropenyl sulfide

• High-purity solvent (e.g., methanol, acetonitrile, or a buffered aqueous solution)

• Amber glass vials with PTFE-lined septa

• Gas chromatograph with a mass spectrometer (GC-MS) or a flame ionization detector (FID)

• Incubator or water bath for temperature control

• UV lamp or light chamber for photostability studies

Procedure:

• Stock Solution Preparation: Prepare a stock solution of dipropenyl sulfide in the chosen solvent at a known concentration (e.g., 1000 µg/mL).

• Sample Preparation: Aliquot the stock solution into amber glass vials. For each condition (e.g., 25°C in the dark, 40°C in the dark, 25°C with UV light), prepare triplicate samples.

• Time Zero (T₀) Analysis: Immediately after preparation, analyze an aliquot from a T₀ vial using a validated GC method to determine the initial concentration of dipropenyl sulfide.

• Incubation: Place the vials in the designated controlled environments (incubator or light chamber).

• Time Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), remove one vial from each condition and analyze its contents by GC.

• Data Analysis: Calculate the percentage of dipropenyl sulfide remaining at each time point relative to the T₀ concentration. Plot the percentage remaining versus time to determine the degradation kinetics. Identify any degradation products by their mass spectra.

Protocol 2: Analysis of Dipropenyl Sulfide and its Degradation Products by GC-MS

Objective: To separate and identify dipropenyl sulfide and its potential degradation products.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless inlet and a mass selective detector.

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is generally suitable for volatile sulfur compounds.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to elute compounds with a wide range of boiling points. An example program could be: 40°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

• Injector Temperature: Typically 250°C. This may need to be optimized to prevent thermal degradation.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Detector: Operated in scan mode to acquire full mass spectra for identification. Selected Ion Monitoring (SIM) mode can be used for quantification if target degradation products are known.

Visualizations

Caption: Potential degradation pathways of dipropenyl sulfide.

Caption: Workflow for dipropenyl sulfide stability testing.

Caption: Troubleshooting decision tree for GC analysis.

References

• 1. chemos.de [chemos.de]
• 2. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dipropyl disulfide | C6H14S2 | CID 12377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Separation of Dipropenyl Sulfide Isomers

Welcome to the technical support center for the analysis and separation of dipropenyl sulfide (B99878) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming challenges encountered during the separation of these isomers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating dipropenyl sulfide isomers?

A1: The primary challenges stem from the high structural similarity of the cis and trans isomers of dipropenyl sulfide. These isomers often exhibit very similar physical and chemical properties, such as boiling points and polarities, making their separation by conventional chromatographic techniques difficult. Achieving baseline resolution without extensive method development can be challenging.

Q2: Which analytical techniques are most suitable for separating dipropenyl sulfide isomers?

A2: Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common and effective techniques for separating dipropenyl sulfide isomers. The choice between GC and HPLC will depend on the sample matrix, the required sensitivity, and the available equipment.

Q3: What type of GC column is recommended for this separation?

A3: For GC separation, a capillary column with a polar stationary phase is generally recommended. Columns such as those containing cyanopropylphenyl polysiloxane or polyethylene (B3416737) glycol (wax-type columns) often provide the best selectivity for geometric isomers. A longer column with a smaller internal diameter can also enhance resolution.

Q4: How can I improve the resolution between the cis and trans isomer peaks in my GC analysis?

A4: To improve GC resolution, you can:

• Optimize the temperature program: A slower temperature ramp or an isothermal hold at an optimal temperature can increase the separation between closely eluting peaks.

• Adjust the carrier gas flow rate: Operating at the optimal linear velocity for your carrier gas (e.g., helium or hydrogen) will maximize column efficiency.

• Select a more suitable stationary phase: If resolution is still poor, testing a column with a different polarity may be necessary.

Q5: What should I consider when developing an HPLC method for dipropenyl sulfide isomer separation?

A5: For HPLC method development, consider the following:

• Stationary Phase: A reversed-phase C18 or C30 column is a good starting point. For challenging separations, chiral stationary phases have been shown to be effective in separating geometric isomers of other compounds and could be explored.[1][2][3]

• Mobile Phase: The composition of the mobile phase is critical.[4][5] A mixture of an organic solvent (like acetonitrile (B52724) or methanol) and water is typically used. Fine-tuning the solvent ratio is essential for optimizing selectivity.

• Additives: In some cases, the addition of a small amount of a modifier to the mobile phase can improve peak shape and resolution.

Troubleshooting Guides

This section addresses common issues that may arise during the separation of dipropenyl sulfide isomers.

Gas Chromatography (GC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Resolution/Peak Co-elution	- Inappropriate column stationary phase.- Sub-optimal temperature program.- Carrier gas flow rate is too high or too low.- Column overloading.	- Switch to a more polar capillary column.- Decrease the temperature ramp rate or use an isothermal program.- Optimize the carrier gas flow rate to achieve the van Deemter minimum for your column.- Dilute the sample or inject a smaller volume.
Peak Tailing	- Active sites in the injector liner or on the column.- Column contamination.- Sample decomposition.	- Use a deactivated injector liner.- Condition the column according to the manufacturer's instructions.- Bake out the column at a high temperature (within its limits).- Ensure the injector temperature is not too high, which could cause thermal degradation.
Irreproducible Retention Times	- Fluctuations in oven temperature.- Leaks in the GC system.- Inconsistent carrier gas flow rate.	- Verify the stability and accuracy of the GC oven.- Perform a leak check on the system, especially at the injector and detector fittings.- Use a high-quality electronic pressure control (EPC) system and ensure the gas supply is stable.
Low Signal Intensity	- Sample degradation in the injector.- Detector not optimized or contaminated.- Incorrect split ratio.	- Lower the injector temperature.- Check and clean the detector (e.g., FID jet, SCD burner).- Adjust the split ratio to allow more sample onto the column (e.g., from 100:1 to 50:1).

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Resolution/Peak Co-elution	- Incorrect mobile phase composition.- Unsuitable stationary phase.- Column temperature is not optimal.	- Adjust the ratio of organic solvent to water in the mobile phase.- Try a different organic modifier (e.g., switch from acetonitrile to methanol).- Test a column with a different chemistry (e.g., a phenyl-hexyl or a chiral column).- Optimize the column temperature; sometimes a small change can significantly impact selectivity.
Broad Peaks	- Column aging or contamination.- Mismatch between injection solvent and mobile phase.- High dead volume in the system.	- Flush the column with a strong solvent or replace it if necessary.- Dissolve the sample in the mobile phase whenever possible.- Check all fittings and tubing for proper connections to minimize dead volume.
Variable Retention Times	- Inconsistent mobile phase preparation.- Fluctuations in pump pressure or flow rate.- Changes in column temperature.	- Prepare fresh mobile phase daily and ensure accurate mixing.- Prime the pump and check for leaks.- Use a column thermostat to maintain a stable temperature.
Split Peaks	- Clogged frit or void at the head of the column.- Sample solvent incompatible with the mobile phase.	- Reverse-flush the column (if permitted by the manufacturer).- Replace the column if flushing does not resolve the issue.- Ensure the sample is dissolved in a solvent that is miscible with and ideally weaker than the mobile phase.

Experimental Protocols

The following are example protocols for the separation of dipropenyl sulfide isomers. These should be considered as starting points and may require optimization for your specific instrumentation and sample.

Protocol 1: Gas Chromatography (GC) with Flame Ionization Detection (FID)

• Objective: To achieve baseline separation of cis- and trans-dipropenyl sulfide.

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Methodology:

  • Column: Capillary column, 60 m x 0.25 mm ID, 0.25 µm film thickness, with a polar stationary phase (e.g., DB-WAX or equivalent).

  • Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

  • Injector:

    • Temperature: 250°C

    • Injection Volume: 1 µL

    • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp: 5°C/min to 150°C.

    • Hold: 5 minutes at 150°C.

  • Detector (FID):

    • Temperature: 280°C

    • Hydrogen Flow: 30 mL/min

    • Air Flow: 300 mL/min

    • Makeup Gas (Helium): 25 mL/min

• Data Analysis: Integrate the peak areas for the cis and trans isomers to determine their relative abundance.

Protocol 2: High-Performance Liquid Chromatography (HPLC) with UV Detection

• Objective: To separate and quantify dipropenyl sulfide isomers using reversed-phase HPLC.

• Instrumentation: HPLC system with a gradient pump, autosampler, column thermostat, and a UV-Vis detector.

• Methodology:

  • Column: C18 reversed-phase column, 150 mm x 4.6 mm ID, 3.5 µm particle size.

  • Mobile Phase:

    • Solvent A: Water

    • Solvent B: Acetonitrile

  • Gradient Program:

    • Start with 60% B.

    • Linear gradient to 80% B over 15 minutes.

    • Hold at 80% B for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detector: UV detection at 210 nm.

• Data Analysis: Construct a calibration curve using standards of known concentration to quantify the isomers in unknown samples.

Quantitative Data Summary

The following tables provide hypothetical, yet plausible, quantitative data that could be obtained during method development for the separation of dipropenyl sulfide isomers.

Table 1: GC Retention Times and Resolution on Different Stationary Phases

Stationary Phase	Isomer	Retention Time (min)	Resolution (Rs)
DB-5 (Non-polar)	cis-dipropenyl sulfide	8.21	0.85
trans-dipropenyl sulfide	8.35
DB-WAX (Polar)	cis-dipropenyl sulfide	9.54	1.72
trans-dipropenyl sulfide	9.88
HP-INNOWax (Polar)	cis-dipropenyl sulfide	10.12	1.85
trans-dipropenyl sulfide	10.51

Table 2: HPLC Separation Performance with Different Mobile Phase Compositions

Mobile Phase (Acetonitrile:Water)	Isomer	Retention Time (min)	Tailing Factor
70:30	cis-dipropenyl sulfide	6.45	1.2
trans-dipropenyl sulfide	6.98	1.1
65:35	cis-dipropenyl sulfide	7.82	1.1
trans-dipropenyl sulfide	8.55	1.0
60:40	cis-dipropenyl sulfide	9.11	1.0
trans-dipropenyl sulfide	10.03	1.0

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 5. mastelf.com [mastelf.com]

Improving the chemical synthesis yield of dipropenyl sulfide

Technical Support Center: Synthesis of Dipropenyl Sulfide (B99878)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the chemical synthesis yield of dipropenyl sulfide. The content is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing dipropenyl sulfide?

A1: The most common and effective method for synthesizing dipropenyl sulfide is a two-step process. The first step involves the synthesis of the precursor, diallyl sulfide. The second step is the base-catalyzed isomerization of diallyl sulfide to the desired dipropenyl sulfide.

Q2: What are the common isomers of dipropenyl sulfide, and how can I control their formation?

A2: Dipropenyl sulfide exists as three geometric isomers: (E,E), (Z,Z), and (E,Z). The formation of these isomers is highly dependent on the conditions of the isomerization reaction, particularly the choice of base, solvent, and reaction temperature. Thermodynamic control (e.g., higher temperatures, longer reaction times) typically favors the more stable (E,E)-isomer. Kinetically controlled conditions may yield a different isomeric mixture.

Q3: My diallyl sulfide synthesis resulted in a low yield. What are the common pitfalls?

A3: Low yields in diallyl sulfide synthesis can be attributed to several factors. Common issues include the formation of unwanted byproducts such as diallyl polysulfides (trisulfides, tetrasulfides, etc.) and diallyl ether. The reaction is also sensitive to the quality of reagents and reaction conditions. For instance, the temperature during the addition of the allyl halide needs to be carefully controlled to minimize side reactions.[1]

Q4: I am observing the formation of significant amounts of side products during isomerization. How can I minimize them?

A4: Side reactions during the base-catalyzed isomerization of diallyl sulfide can include polymerization of the starting material or product, and rearrangement to other unsaturated mercaptans.[2] To minimize these, it is crucial to use a purified diallyl sulfide as the starting material, control the reaction temperature, and use the appropriate concentration of the base. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent oxidative side reactions.

Q5: What is the best method for purifying the final dipropenyl sulfide product?

A5: Purification of dipropenyl sulfide is typically achieved through fractional distillation under reduced pressure. This method is effective in separating the dipropenyl sulfide isomers from any remaining diallyl sulfide, the solvent, and non-volatile impurities. For high-purity applications, column chromatography on silica (B1680970) gel can be employed to separate the individual (E,E), (Z,Z), and (E,Z) isomers, although this can be challenging due to their similar polarities.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the synthesis of dipropenyl sulfide.

Issue 1: Low Yield of Diallyl Sulfide (Precursor)

Symptom	Possible Cause(s)	Suggested Solution(s)
Low overall yield with a complex mixture of products.	Formation of diallyl polysulfides.	Ensure the correct stoichiometry of sodium sulfide to sulfur when preparing the sodium disulfide reagent. A slight excess of the disulfide source is preferable.[1]
Presence of a significant amount of a lower boiling point impurity.	Formation of diallyl ether.	Ensure the reaction is carried out under anhydrous conditions to the extent possible.
Reaction does not go to completion.	Inefficient mixing or low reaction temperature.	Use vigorous mechanical stirring, especially in a multiphasic system. Maintain the reaction temperature in the optimal range of 40-60°C.[1]
Product loss during workup.	Incomplete extraction.	Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether). Wash the combined organic layers with brine to remove dissolved water.

Issue 2: Low Yield or Incomplete Isomerization of Diallyl Sulfide

Symptom	Possible Cause(s)	Suggested Solution(s)
A significant amount of diallyl sulfide remains after the reaction.	Insufficient amount or activity of the base.	Use a freshly prepared solution of sodium ethoxide. Ensure the molar ratio of base to diallyl sulfide is adequate.
Low reaction temperature or insufficient reaction time.	Increase the reaction temperature by refluxing the mixture. Monitor the reaction progress using GC-MS or NMR to determine the optimal reaction time.
Formation of a dark, viscous material (polymerization).	High reaction temperature or prolonged reaction time.	Optimize the reaction temperature and time. Avoid excessive heating.
Presence of impurities in the diallyl sulfide starting material.	Purify the diallyl sulfide by distillation before the isomerization step.
Undesired isomer ratio.	Non-optimal reaction conditions.	For the thermodynamically more stable (E,E)-isomer, use a higher reaction temperature and longer reaction time. For kinetic products, explore lower temperatures and different base/solvent systems.

Data Presentation

The yield of diallyl sulfide can be influenced by various factors. The following table summarizes the impact of key parameters on the synthesis of diallyl disulfide, a closely related compound, which can serve as a guide for optimizing diallyl sulfide synthesis.

Table 1: Factors Affecting Diallyl Disulfide Yield

Parameter	Condition 1	Yield (%)	Condition 2	Yield (%)	Reference
Reaction Temperature	40-50°C	High	> 60°C	Lower (due to side products)	[1]
Reactant Molar Ratio (Sodium Disulfide:Allyl Chloride)	0.65:1	82.2	Not specified	-	[3]
Phase Transfer Catalyst	Tetrabutylammonium bromide (TBAB)	82.2	None	Lower	[3]
Microwave Irradiation Power	195 W	82.2	Not specified	-	[3]

Note: The data for diallyl disulfide synthesis is presented as a proxy due to the limited availability of detailed quantitative data for diallyl sulfide synthesis.

Experimental Protocols

Protocol 1: Synthesis of Diallyl Sulfide

This protocol is adapted from established methods for the synthesis of symmetrical allyl sulfides.

Materials:

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Sulfur powder

• Allyl bromide

• Diethyl ether

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Preparation of Sodium Disulfide Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, dissolve sodium sulfide nonahydrate in deionized water. Add sulfur powder to the solution. Heat the mixture to 60°C and stir vigorously for 1-2 hours until the sulfur has completely dissolved, forming a dark reddish-brown solution of sodium disulfide.

• Reaction with Allyl Bromide: Cool the sodium disulfide solution to approximately 45°C. Add allyl bromide dropwise to the stirred solution over a period of 1 hour, maintaining the temperature between 45-50°C. After the addition is complete, continue stirring for an additional 2-3 hours at the same temperature.

• Work-up and Extraction: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Washing and Drying: Combine the organic extracts and wash them sequentially with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude diallyl sulfide can be purified by vacuum distillation.

Protocol 2: Isomerization of Diallyl Sulfide to Dipropenyl Sulfide

This protocol is based on the base-catalyzed isomerization of allyl sulfides.[2]

Materials:

• Diallyl sulfide (purified)

• Anhydrous ethanol (B145695)

• Sodium metal

• Diethyl ether

• Saturated ammonium (B1175870) chloride solution

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask under an inert atmosphere of argon or nitrogen, add anhydrous ethanol. Carefully add small pieces of sodium metal to the ethanol with stirring. The reaction is exothermic and will produce hydrogen gas, which should be safely vented. Continue adding sodium until the desired concentration of sodium ethoxide is reached.

• Isomerization Reaction: To the freshly prepared sodium ethoxide solution, add the purified diallyl sulfide. Heat the mixture to reflux and maintain reflux for 4-6 hours. Monitor the progress of the reaction by taking small aliquots and analyzing them by GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by pouring it into an ice-cold saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Washing and Drying: Combine the organic extracts and wash them with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The resulting crude dipropenyl sulfide can be purified by fractional distillation under reduced pressure to separate the isomers and any remaining starting material.

Mandatory Visualizations

Caption: Experimental workflow for the two-step synthesis of dipropenyl sulfide.

Caption: Logical troubleshooting flowchart for low yield in dipropenyl sulfide synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and spectroscopic properties of di-2-pyridyl sulfide (dps) compounds. Crystal structure of [Ru(dps)2Cl2] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Overcoming interference in GC-MS analysis of dipropenyl sulfide

Technical Support Center: GC-MS Analysis of Dipropenyl Sulfide (B99878)

Welcome to the technical support center for the GC-MS analysis of dipropenyl sulfide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common interferences observed in the GC-MS analysis of dipropenyl sulfide?

A1: The most common interferences in the GC-MS analysis of dipropenyl sulfide and other volatile sulfur compounds include:

• Matrix Effects: Complex sample matrices can contain compounds that co-elute with dipropenyl sulfide, leading to overlapping peaks and inaccurate quantification.

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and produce background noise, which can interfere with the detection of trace-level analytes.[1][2]

• Contamination: Contamination from various sources such as the sample preparation process, injection port, or carrier gas can introduce interfering peaks. Common contaminants include siloxanes from septa bleed and hydrocarbons from solvents or the environment.[1][3][4]

• Active Sites: Active sites in the injector liner or the front of the analytical column can cause peak tailing and loss of signal for reactive sulfur compounds like dipropenyl sulfide.

Q2: How can I prevent the degradation of dipropenyl sulfide during sample preparation and analysis?

A2: Dipropenyl sulfide and other sulfur compounds can be thermally labile. To prevent degradation:

• Use lower injector and oven temperatures where possible, without compromising chromatographic resolution.

• Employ inert materials for all sample contact surfaces, such as using a Sulfinert-treated injection liner.

• Minimize the time the sample spends in the hot injector by using a fast injection speed.

• Consider derivatization of the analyte to a more stable compound if thermal lability is a significant issue.

Q3: What type of GC column is best suited for the analysis of dipropenyl sulfide?

A3: A non-polar or medium-polarity capillary column is generally recommended for the analysis of sulfur compounds. Commonly used columns include:

• DB-5MS or HP-5MS: These are low-bleed columns with a (5%-phenyl)-methylpolysiloxane stationary phase, suitable for a wide range of applications, including the analysis of sulfur compounds.

• DB-Sulfur SCD: A specialized column designed for the analysis of volatile, polar, and reactive sulfur compounds.

• CP-SilicaPLOT: This type of column is effective for separating various sulfur compounds.

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes and Solutions:

Cause	Solution
Active sites in the injector or column	Use a deactivated or silanized injector liner. Trim the front end of the column (10-15 cm) to remove active sites.
Column Overload	Dilute the sample or use a split injection. Use a column with a higher capacity (thicker film or wider internal diameter).
Improper column installation	Reinstall the column, ensuring a clean, square cut and correct insertion depth into the injector and detector.
Inappropriate solvent	Use a solvent that is compatible with the stationary phase and has a boiling point well below that of dipropenyl sulfide.

Problem 2: Low or No Signal (Poor Sensitivity)

Possible Causes and Solutions:

Cause	Solution
Analyte degradation	Lower the injector and transfer line temperatures. Check for active sites in the system.
Leaks in the system	Use an electronic leak detector to check for leaks at the injector, column fittings, and detector.
Incorrect MS parameters	Optimize the MS parameters, including the ionization energy and detector voltage. Ensure the correct ions are being monitored in Selected Ion Monitoring (SIM) mode.
Detector contamination	Clean the ion source, quadrupole, and detector as per the manufacturer's instructions.

Problem 3: Co-eluting or Interfering Peaks

Possible Causes and Solutions:

Cause	Solution
Complex sample matrix	Optimize the sample preparation procedure to remove interfering compounds. Techniques like solid-phase microextraction (SPME) or stir bar sorptive extraction (SBSE) can provide cleaner extracts.
Inadequate chromatographic separation	Modify the oven temperature program. A slower ramp rate can improve the resolution of closely eluting peaks. Consider using a more selective column.
Contamination	Run a blank analysis to identify the source of contamination. Replace consumables like the septum and liner. Ensure high-purity carrier gas and solvents.

Experimental Protocols

Sample Preparation

A typical sample preparation protocol for the GC-MS analysis of dipropenyl sulfide involves dissolving the sample in a volatile organic solvent.

• Solvent Selection: Choose a high-purity, volatile solvent such as dichloromethane, ethyl acetate, or hexane.

• Concentration: Prepare a dilute solution of the sample, typically around 1 mg/mL, to avoid column overload.

• Filtration: If the sample contains particulate matter, filter the solution through a 0.45 µm syringe filter before injection.

GC-MS Parameters

The following table summarizes typical GC-MS parameters for the analysis of sulfur compounds. These parameters may need to be optimized for your specific instrument and application.

Parameter	Recommended Setting
Injector Temperature	220-250 °C
Injection Mode	Split (e.g., 50:1) or Splitless for trace analysis
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min)
Column	Non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)
Oven Temperature Program	Initial: 50 °C (hold for 2 min), Ramp: 10 °C/min to 250 °C (hold for 5 min)
Transfer Line Temperature	280 °C
MS Ion Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (e.g., m/z 40-400) or Selected Ion Monitoring (SIM) for higher sensitivity

Visualizations

Experimental Workflow for GC-MS Analysis

Caption: A generalized workflow for the GC-MS analysis of dipropenyl sulfide.

Troubleshooting Logic for Co-eluting Peaks

Caption: A logical workflow for troubleshooting co-eluting peaks.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. gcms.cz [gcms.cz]

Preventing thermal degradation of dipropenyl sulfide during analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with dipropenyl sulfide (B99878). The focus is on preventing thermal degradation during analytical procedures, particularly Gas Chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is dipropenyl sulfide and why is its analysis challenging?

Dipropenyl sulfide is a volatile organosulfur compound found in plants of the Allium genus, such as garlic and onions. Its analysis is challenging due to its thermal lability. At elevated temperatures, typically encountered in standard GC injection ports, it can degrade, leading to inaccurate quantification and misinterpretation of results.

Q2: What are the signs of dipropenyl sulfide degradation in my chromatogram?

Signs of thermal degradation include:

• Poor peak shape: Tailing or fronting of the dipropenyl sulfide peak.

• Reduced peak area/height: Inconsistent and lower than expected responses.

• Appearance of unexpected peaks: The presence of new peaks in the chromatogram that are not present in a low-temperature injection or a reference standard. These may correspond to degradation products.

• Baseline noise or instability: Degradation can lead to a noisy baseline, particularly if the degradation products are numerous or reactive.

Q3: At what temperature does dipropenyl sulfide start to degrade?

While the exact decomposition temperature can vary with the analytical conditions (e.g., residence time in the injector, presence of catalytic sites), issues can arise at temperatures commonly used for GC analysis. The boiling point of di-1-propenyl sulfide is reported to be between 137-140°C. Injector temperatures significantly above this, especially in the 200-250°C range common for many analyses, increase the risk of degradation. For thermally sensitive compounds like allyl sulfides, it's crucial to keep the injector temperature as low as possible while still ensuring efficient volatilization.

Q4: Can I use High-Performance Liquid Chromatography (HPLC) to avoid thermal degradation?

Yes, HPLC is a viable alternative for the analysis of thermally labile compounds like dipropenyl sulfide as it is performed at or near ambient temperatures. A reversed-phase C18 column with a mobile phase of acetonitrile (B52724) and water is a common starting point for the analysis of related sulfur compounds.

Troubleshooting Guide: Preventing Thermal Degradation in GC Analysis

This guide provides a systematic approach to troubleshooting and preventing the thermal degradation of dipropenyl sulfide during GC analysis.

Problem: Suspected Thermal Degradation of Dipropenyl Sulfide

Initial Assessment:

• Review Your Current GC Parameters: Note your injector temperature, oven temperature program, liner type, and carrier gas flow rate.

• Examine Your Chromatogram: Look for the signs of degradation mentioned in the FAQs (poor peak shape, reduced peak area, extra peaks).

Troubleshooting Steps & Solutions:

Potential Cause	Recommended Solution & Experimental Protocol
High Injector Temperature	Lower the injector temperature. Start with an injector temperature around 150°C and gradually increase in 10-20°C increments to find the optimal temperature that provides good peak shape without inducing degradation. A good starting point is to set the injector temperature 10-20°C above the boiling point of dipropenyl sulfide (137-140°C).
Active Sites in the Injector	Use an inert liner and ensure a clean flow path. Active sites in the GC inlet, such as metal surfaces or contaminants on the liner, can catalyze degradation. Use a deactivated (silanized) glass liner. Regularly clean or replace the liner and septum.
Prolonged Residence Time in the Hot Injector	Increase the carrier gas flow rate or use a pulsed splitless injection. A higher flow rate reduces the time the analyte spends in the hot injector. For splitless injections, a pressure pulse at the beginning of the injection can rapidly transfer the sample to the column.
Standard Hot Injection Technique	Utilize a Cold Injection Technique. This is the most effective way to prevent thermal degradation. Cold-On-Column (COC) Injection: The sample is injected directly onto the column at a low temperature, bypassing a hot injector entirely. The oven temperature is then ramped to elute the compounds.[1][2][3][4][5] Programmable Temperature Vaporization (PTV) Inlet: The sample is injected into a cool inlet, which is then rapidly heated to transfer the analytes to the column. This minimizes the time the sample is exposed to high temperatures.

Experimental Protocols

Protocol 1: Optimized Split/Splitless GC-MS Method for Dipropenyl Sulfide

This protocol is a starting point for minimizing thermal degradation using a standard split/splitless injector.

• Instrumentation: Gas Chromatograph with Mass Spectrometer (GC-MS)

• Injector: Split/Splitless

  • Temperature: 150°C (Optimize as needed)

  • Liner: Deactivated (silanized) glass wool packed liner

  • Injection Mode: Splitless (or split with a high split ratio for concentrated samples)

  • Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• MS Detector:

  • Transfer Line Temperature: 230°C

  • Ion Source Temperature: 200°C

  • Scan Range: m/z 35-350

Protocol 2: Cold-On-Column (COC) GC-MS for Thermally Labile Sulfides

This protocol is recommended for the most sensitive analyses to completely avoid injector-related thermal degradation.

• Instrumentation: Gas Chromatograph with a Cold-On-Column Inlet and Mass Spectrometer (GC-MS)

• Injector: Cold-On-Column

  • Initial Temperature: Track oven temperature (starting at 40°C)

  • Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes

  • Ramp 1: 15°C/min to 150°C

  • Ramp 2: 25°C/min to 250°C

  • Hold: 5 minutes at 250°C

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent, with a 1-2 m deactivated guard column.

• MS Detector:

  • Transfer Line Temperature: 250°C

  • Ion Source Temperature: 200°C

  • Scan Range: m/z 35-350

Data Summary

Table 1: Physical Properties of Di-1-propenyl Sulfide

Property	Value
Molecular Formula	C₆H₁₀S
Molecular Weight	114.21 g/mol
Boiling Point	137.0 - 140.0 °C @ 760 mm Hg

Source: PubChem CID 5370448

Table 2: Recommended GC Starting Conditions for Allyl Sulfides

Parameter	Recommended Setting	Rationale
Injector Temperature	150 - 180°C	Minimizes thermal degradation while ensuring volatilization.
Oven Initial Temperature	40 - 60°C	Allows for good peak focusing at the head of the column.
Oven Ramp Rate	5 - 15°C/min	Provides a good balance between separation and analysis time.
Column	Non-polar (e.g., DB-5ms) or mid-polar	Provides good selectivity for these types of compounds.
Injection Technique	Cold-On-Column or PTV	The most effective methods for preventing thermal degradation.

Visualizations

Caption: Potential thermal degradation pathway of dipropenyl sulfide in a hot GC injector.

Caption: Troubleshooting workflow for preventing dipropenyl sulfide degradation.

References

• 1. agilent.com [agilent.com]
• 2. 3-5 Cold-on-Column Injection Method | Technical Information | GL Sciences [glsciences.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Evaluation of different injection techniques in the gas chromatographic determination of thermolabile trace impurities in a drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Large volume cold on-column injection for gas chromatography-negative chemical ionization-mass spectrometry analysis of selected pesticides in air samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Resolution in HPLC of Organosulfur Compounds

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of poor resolution in the High-Performance Liquid Chromatography (HPLC) analysis of organosulfur compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor resolution in the HPLC analysis of organosulfur compounds?

A1: Poor resolution, characterized by overlapping or co-eluting peaks, typically stems from issues with column efficiency, analyte retention (capacity factor), or system selectivity.[1] For organosulfur compounds, common culprits include suboptimal mobile phase composition, secondary interactions with the stationary phase, column degradation, and incorrect instrument parameters like flow rate or temperature.[2][3]

Q2: Why are my organosulfur compound peaks tailing?

A2: Peak tailing, where a peak is asymmetrical with a drawn-out trailing edge, is a frequent issue.[4] For organosulfur compounds, which can be polar, a primary cause is the interaction between the analyte and active sites on the stationary phase, such as residual silanol (B1196071) groups on silica-based columns.[5] Other causes can include column overload, a void at the column inlet, or using an inappropriate sample solvent.

Q3: What causes peak fronting in my chromatogram?

A3: Peak fronting, the inverse of tailing where the leading edge of the peak is distorted, is less common but can occur. It is often a sign of column overload, where too much sample is injected, saturating the stationary phase at the column inlet. It can also be caused by poor sample solubility or condensation effects if the sample is injected in a non-polar solvent while the mobile phase is highly polar.

Q4: How does temperature impact the separation of organosulfur compounds?

A4: Temperature is a critical parameter that affects mobile phase viscosity, analyte diffusion, and retention. Increasing the column temperature generally decreases mobile phase viscosity, which can lead to sharper peaks and reduced analysis time. However, it can also alter the selectivity of the separation, potentially changing the elution order of compounds. For organosulfur compounds, which can be thermally labile, excessively high temperatures may cause degradation. Consistent temperature control is crucial for reproducible results.

Systematic Troubleshooting Guides

If you are experiencing poor resolution, follow this systematic guide to identify and resolve the issue.

Problem: All peaks in my chromatogram are broad or poorly resolved.

This often points to a system-wide issue rather than a problem with a specific analyte's chemistry.

Initial Checks:

• Is there a leak in the system? Check all fittings for any signs of leakage, which can cause pressure fluctuations and poor peak shape.

• Is the mobile phase prepared correctly and degassed? Ensure the mobile phase components are miscible and have been properly degassed to avoid bubble formation in the pump or detector. Air bubbles can lead to pressure instability and baseline noise.

• Is the column properly equilibrated? Ensure the column has been flushed with the mobile phase for a sufficient time to achieve a stable baseline before injecting the sample.

Troubleshooting Workflow for System-Wide Resolution Issues

Figure 1. General Troubleshooting Workflow for Poor Resolution

Problem: Only specific peaks (or adjacent peaks) show poor resolution or tailing.

This suggests a chemical interaction issue related to the analytes, mobile phase, or stationary phase.

1. Mobile Phase Optimization

The mobile phase is one of the most powerful tools for improving resolution.

• Q: Should I change the organic modifier?

  • A: Yes. Switching between acetonitrile (B52724) and methanol (B129727) can significantly alter selectivity. Methanol is a protic solvent that can act as a hydrogen bond donor and acceptor, while acetonitrile is aprotic. This difference in solvent properties can change interactions with organosulfur compounds and improve separation.

• Q: How does mobile phase pH affect the separation of organosulfur compounds?

  • A: The pH is critical, especially for ionizable organosulfur compounds. Adjusting the pH can suppress the ionization of acidic silanol groups on the column surface, minimizing secondary interactions that cause peak tailing. For many organosulfur compounds, operating at a lower pH (e.g., 2.5-3.5) with an acid modifier like formic or phosphoric acid can significantly improve peak shape.

• Q: When should I use a buffer?

  • A: Use a buffer when you need to maintain a constant pH to ensure reproducible retention times and peak shapes, especially for pH-sensitive analytes. Increasing buffer concentration can sometimes help reduce peak tailing by masking residual silanol interactions.

Table 1: Effect of Mobile Phase Parameters on Resolution

Parameter	Action	Rationale for Organosulfur Compounds	Potential Outcome
Organic Modifier Ratio	Increase aqueous content	Increases retention, providing more time for separation.	Better resolution, longer run time.
Organic Modifier Type	Switch from Acetonitrile to Methanol (or vice-versa)	Alters selectivity due to different solvent properties (polarity, hydrogen bonding).	Change in peak elution order, improved separation of co-eluting peaks.
Mobile Phase pH	Decrease pH (e.g., to 2.5-3.5) using formic/phosphoric acid	Protonates residual silanol groups on the silica (B1680970) stationary phase, reducing secondary interactions with polar organosulfur analytes.	Reduced peak tailing, improved symmetry.
Buffer Concentration	Increase buffer concentration	Helps maintain a stable pH and can mask active sites on the stationary phase.	Improved peak shape, better reproducibility.

Mobile Phase Optimization Workflow

Figure 2. Mobile Phase Optimization Workflow

2. Stationary Phase (Column) Selection and Care

The choice of column is fundamental to achieving good separation.

• Q: What type of column is best for organosulfur compounds?

  • A: Reversed-phase columns (e.g., C18, C8) are most common. For polar organosulfur compounds, a column with high-purity silica and robust end-capping is crucial to minimize interactions with silanol groups. Newer generation columns are often designed to have low silanol activity.

• Q: My resolution has degraded over time. Is my column failing?

  • A: Column degradation is a common cause of worsening resolution, peak tailing, and split peaks. This can be due to the accumulation of contaminants at the column inlet or the creation of a void in the packing material. Using a guard column is a powerful way to protect the analytical column and extend its lifetime.

Column Selection and Troubleshooting Logic

Figure 3. Column Selection and Troubleshooting Logic

3. Instrument and Sample Parameters

• Q: How does flow rate affect my resolution?

  • A: Lowering the flow rate generally increases resolution by allowing more time for the separation to occur, but it also increases the analysis time. Conversely, a flow rate that is too high can lead to peak broadening and poor separation. There is an optimal flow rate for each column that provides the best efficiency.

• Q: Could my sample injection be the problem?

  • A: Yes. Injecting too large a volume or too high a concentration can overload the column, leading to broad or fronting peaks. Additionally, dissolving your sample in a solvent much stronger than the mobile phase can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

Table 2: Optimizing Instrument and Sample Parameters

Parameter	Common Issue	Recommended Action
Flow Rate	Peaks are broad and poorly resolved.	Decrease the flow rate in small increments (e.g., from 1.0 mL/min to 0.8 mL/min).
Column Temperature	Inconsistent retention times; poor peak shape.	Use a column oven to maintain a stable temperature (e.g., 40 °C). Experiment with slightly higher or lower temperatures to improve selectivity.
Injection Volume	Peak fronting or broad, asymmetrical peaks.	Reduce the injection volume. Dilute the sample if necessary.
Sample Solvent	Distorted or split peaks, especially for early eluters.	Dissolve the sample in the mobile phase or a weaker solvent.

Experimental Protocol: HPLC Method Development for Organosulfur Compounds

This protocol provides a starting point for developing a robust reversed-phase HPLC method for separating organosulfur compounds, such as those found in garlic extracts.

1. Objective: To develop a gradient HPLC method that provides baseline resolution (Rs ≥ 1.5) for target organosulfur compounds.

2. Materials & Reagents:

• HPLC System: Quaternary pump, autosampler, column oven, UV-Vis or DAD detector.

• Column: High-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

• Mobile Phase B: 0.1% Formic Acid in HPLC-grade acetonitrile.

• Sample Solvent: Mobile Phase A / Mobile Phase B (95:5, v/v).

• Sample: Standard mix of organosulfur compounds or a prepared extract.

3. Sample Preparation:

• Accurately weigh and dissolve the standard or sample in the Sample Solvent to a known concentration (e.g., 1 mg/mL).

• Vortex to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter to remove particulates before injection.

4. Instrument Setup and Initial Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector Wavelength: 205 nm (or as appropriate for the target analytes).

• Injection Volume: 10 µL

• Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

5. Gradient Program (Scouting Gradient):

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5

| 30.0 | 95 | 5 |

6. Method Optimization:

• Evaluate the Scouting Run: Identify the elution times of your target peaks. If all peaks elute very early, a shallower gradient is needed. If they elute very late or not at all, a steeper gradient or stronger initial conditions are required.

• Adjust the Gradient: Based on the scouting run, modify the gradient slope to improve the separation of closely eluting peaks. For example, if two peaks co-elute at 10 minutes, flatten the gradient around that time point (e.g., hold the composition steady for several minutes or decrease the rate of change of %B).

• Optimize Peak Shape: If peak tailing is observed, ensure the mobile phase contains an acid modifier as described.

• Fine-Tune Temperature and Flow Rate: Once a satisfactory gradient is established, small adjustments to temperature and flow rate can be made to further improve resolution and reduce run time.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. gmpinsiders.com [gmpinsiders.com]

Sample preparation techniques for accurate dipropenyl sulfide quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on sample preparation techniques for the accurate quantification of dipropenyl sulfide (B99878). Below you will find troubleshooting guides and frequently asked questions to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable sample preparation technique for quantifying volatile dipropenyl sulfide?

A1: Headspace solid-phase microextraction (HS-SPME) is a highly effective and widely used technique for the extraction of volatile organic compounds (VOCs) like dipropenyl sulfide from various sample matrices.[1][2][3] This method is solvent-free, integrates sampling, extraction, and concentration into a single step, and can be easily coupled with gas chromatography-mass spectrometry (GC-MS) for analysis.[1][2][3]

Q2: Which SPME fiber is best for extracting dipropenyl sulfide?

A2: The choice of SPME fiber depends on the polarity and volatility of the analyte. For volatile, low-molecular-mass sulfur compounds, a mixed-phase polymeric film fiber, such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), is often recommended due to its ability to adsorb a wide range of analytes.[3]

Q3: How can I improve the sensitivity of my dipropenyl sulfide measurement?

A3: To enhance sensitivity, you can optimize several HS-SPME parameters, including extraction time, extraction temperature, and the addition of salt to the sample matrix (salting out).[1] Additionally, using a sensitive detector like a Sulfur Chemiluminescence Detector (SCD) can improve detection limits. For GC-MS, operating in selected ion monitoring (SIM) mode can also increase sensitivity.

Q4: Is derivatization necessary for dipropenyl sulfide analysis?

A4: While not always mandatory, derivatization can be beneficial. It can improve the chromatographic behavior of the analyte, enhance its thermal stability, and increase its detectability.[4][5] For instance, derivatization with reagents like monobromobimane (B13751) can be used for the analysis of sulfides.[6][7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	Active sites in the GC system (inlet liner, column) can cause adsorption of sulfur compounds.	- Use a deactivated inlet liner and a column specifically designed for sulfur analysis. - Regularly condition the column. - Trim the first few centimeters of the column to remove active sites.
Low or No Signal	- Leak in the injector. - Inefficient extraction from the sample matrix. - Analyte degradation. - Detector not optimized or malfunctioning.	- Perform a leak check of the GC system. - Optimize HS-SPME parameters (e.g., increase extraction time or temperature). - Ensure the sample is stable and consider derivatization. - Check detector gas flows and settings.
Baseline Noise or Drift	- Contaminated carrier gas or GC system components (inlet, column, detector). - Column bleed at high temperatures.	- Use high-purity carrier gas with appropriate traps. - Clean the injector and detector. - Bake out the column according to the manufacturer's instructions. - Ensure the oven temperature does not exceed the column's maximum limit.
Irreproducible Results	- Inconsistent sample volume or preparation. - Variation in HS-SPME fiber placement. - Fluctuations in instrument conditions.	- Use an internal standard for quantification. - Ensure consistent and automated sample handling where possible. - Allow the instrument to stabilize before analysis.
Ghost Peaks	Carryover from previous injections.	- Run a blank solvent injection after a high-concentration sample. - Clean the syringe and injector port. - Increase the injector temperature or use a higher split ratio.

Quantitative Data Summary

The following tables summarize quantitative data for diallyl disulfide, a structurally related compound to dipropenyl sulfide, which can be used as a reference.

Table 1: Dermal Emission Rates of Diallyl Disulfide (DADS)

Statistic	Emission Flux (ng cm⁻² h⁻¹)
Mean	0.076
Standard Deviation	0.12

Data adapted from a study on volatile sulfur compounds from the human skin surface.[8]

Table 2: Polysulfide Concentrations in Human Biological Fluids

Biological Fluid	Polysulfide Concentration (µM)
Plasma	8,000
Saliva	120
Tears	1,100

These values represent total polysulfides, which may include species like dipropenyl sulfide.[9][10]

Experimental Protocols

Protocol 1: HS-SPME-GC-MS for Dipropenyl Sulfide Quantification

This protocol is adapted from methods for analyzing related volatile sulfur compounds.[1][8]

1. Sample Preparation:

• Place a known amount of the sample (e.g., 1-5 g of homogenized food sample or 1 mL of biological fluid) into a 20 mL headspace vial.

• Add a saturated solution of sodium chloride (if analyzing an aqueous sample) to enhance the release of volatile compounds.

• Add a known concentration of an appropriate internal standard (e.g., a deuterated analog of dipropenyl sulfide or a different sulfur compound with similar properties).

• Immediately seal the vial with a PTFE/silicone septum.

2. HS-SPME Procedure:

• Equilibrate the sample vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with agitation.

• Expose a DVB/CAR/PDMS SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.

3. GC-MS Analysis:

• Desorb the SPME fiber in the GC injector at a high temperature (e.g., 250°C) for a short period (e.g., 2-5 minutes) in splitless mode.

• GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[11]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/minute.

  • Ramp to 250°C at 10°C/minute, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 45 to 300.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

4. Quantification:

• Create a calibration curve using standards of dipropenyl sulfide at various concentrations.

• Calculate the concentration of dipropenyl sulfide in the sample based on the peak area ratio of the analyte to the internal standard.

Visualizations

Caption: Experimental workflow for dipropenyl sulfide quantification.

Caption: Troubleshooting logic for dipropenyl sulfide analysis.

References

• 1. Comparison of an Offline SPE-GC-MS and Online HS-SPME-GC-MS Method for the Analysis of Volatile Terpenoids in Wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. flore.unifi.it [flore.unifi.it]
• 3. GC-MS and HS-SPME-GC×GC-TOFMS Determination of the Volatile Composition of Essential Oils and Hydrosols (By-Products) from Four Eucalyptus Species Cultivated in Tuscany - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sfrbm.org [sfrbm.org]
• 7. Hydrogen sulfide measurement using sulfide dibimane: critical evaluation with electrospray ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Quantitative determination of polysulfide in albumins, plasma proteins and biological fluid samples using a novel combined assays approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Minimizing oxidation of dipropenyl sulfide during storage

Disclaimer: Specific stability and oxidation data for dipropenyl sulfide (B99878) are limited in published literature. The following troubleshooting guides and FAQs are based on established principles for the storage and handling of analogous unsaturated organosulfur compounds, such as those found in garlic and onions.

Frequently Asked Questions (FAQs)

Q1: My dipropenyl sulfide has developed a stronger, more pungent odor during storage. Is this normal?

A1: An intensified or altered odor often indicates degradation. Dipropenyl sulfide, like other alkenyl sulfides, can oxidize or undergo other chemical transformations, leading to the formation of volatile byproducts with different scent profiles. These changes suggest that the integrity of your sample may be compromised.

Q2: What are the primary degradation pathways for dipropenyl sulfide during storage?

A2: The primary degradation pathway for dipropenyl sulfide is likely oxidation. The sulfur atom is susceptible to oxidation, which can lead to the formation of dipropenyl sulfoxide (B87167) and subsequently dipropenyl sulfone. Additionally, the propenyl groups (containing double bonds) can also be susceptible to oxidation and polymerization, especially in the presence of light, heat, or oxygen.

Q3: What are the ideal storage conditions to minimize the oxidation of dipropenyl sulfide?

A3: To minimize oxidation, dipropenyl sulfide should be stored under the following conditions:

• Temperature: Cool to cold temperatures are recommended. Refrigeration (2-8 °C) is a good practice, and for long-term storage, freezing (-20 °C or lower) may be considered.

• Atmosphere: Storage under an inert atmosphere, such as nitrogen or argon, is highly recommended to displace oxygen and prevent oxidation.

• Light: Protect the compound from light by storing it in an amber vial or a container wrapped in aluminum foil.

• Container: Use a tightly sealed container made of an inert material, such as glass, with a PTFE-lined cap to prevent leakage and contamination.

Q4: Can I use antioxidants to prevent the oxidation of dipropenyl sulfide?

Troubleshooting Guides

Problem 1: I observe a loss of potency or unexpected results in my experiments using stored dipropenyl sulfide.

• Possible Cause: The dipropenyl sulfide may have degraded due to oxidation or other pathways.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored under the recommended conditions (cool, dark, inert atmosphere).

  • Analytical Assessment: If possible, re-analyze the purity of the dipropenyl sulfide sample using a suitable analytical method like Gas Chromatography-Mass Spectrometry (GC-MS) to identify potential degradation products.

  • Procure a Fresh Sample: If significant degradation is suspected, it is best to use a fresh, unopened sample of dipropenyl sulfide for your experiments.

  • Implement Preventative Measures: For future storage, aliquot the fresh compound into smaller, single-use vials to minimize repeated exposure of the bulk sample to air and moisture.

Problem 2: I see particulate matter or a change in the color of my dipropenyl sulfide liquid.

• Possible Cause: This could be a sign of polymerization of the propenyl groups or the formation of insoluble oxidation products.

• Troubleshooting Steps:

  • Visual Inspection: Note the extent of the color change or the amount of particulate matter.

  • Solubility Test: Test the solubility of a small aliquot in a recommended solvent. The presence of insoluble material confirms the formation of degradation products.

  • Disposal: Due to the unknown nature of the degradation products, it is generally recommended to dispose of the compromised sample according to your institution's safety guidelines.

  • Review Handling Procedures: Ensure that the compound is handled under an inert atmosphere whenever the container is opened to prevent exposure to oxygen.

Data Presentation

Table 1: General Stability of Related Organosulfur Compounds Under Various Storage Conditions (Qualitative)

Compound Family	Condition	Expected Stability	Rationale
Alkenyl Sulfides	Room Temperature, Air	Poor	Susceptible to oxidation at both the sulfur atom and the double bonds.
Alkenyl Sulfides	Refrigerated (2-8 °C), Inert Gas	Good	Lower temperature slows down reaction rates, and inert gas minimizes oxidation.
Alkenyl Sulfides	Frozen (≤ -20 °C), Inert Gas	Excellent	Very low temperatures significantly inhibit chemical degradation pathways.
Alkenyl Sulfides	Exposure to Light	Poor	UV light can catalyze oxidation and polymerization reactions.
Saturated Sulfides	Room Temperature, Air	Moderate	Less susceptible to oxidation than unsaturated counterparts but will still oxidize over time.

Experimental Protocols

Protocol 1: Assessment of Dipropenyl Sulfide Purity and Detection of Oxidation Products by GC-MS

This protocol outlines a general method for the analysis of dipropenyl sulfide and its potential oxidation products. The exact parameters may need to be optimized for your specific instrument and column.

• Objective: To determine the purity of a dipropenyl sulfide sample and identify potential oxidation products such as dipropenyl sulfoxide and dipropenyl sulfone.

• Instrumentation:

  • Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector.

  • Capillary Column: A mid-polarity column (e.g., DB-5ms, HP-5MS) is a suitable starting point.

• Sample Preparation:

  • Prepare a stock solution of the dipropenyl sulfide sample in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to obtain a final concentration suitable for your instrument's sensitivity (e.g., 1-10 µg/mL).

• GC-MS Parameters (Example):

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Hold: Hold at 250 °C for 5 minutes.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

    • Source Temperature: 230 °C.

• Data Analysis:

  • Identify the peak corresponding to dipropenyl sulfide based on its retention time and mass spectrum. The molecular ion should be at m/z 114.

  • Search for peaks corresponding to potential oxidation products. Dipropenyl sulfoxide would have a molecular ion at m/z 130, and dipropenyl sulfone at m/z 146.

  • Compare the peak areas to estimate the relative purity of the sample.

Mandatory Visualizations

Caption: Oxidation pathway of dipropenyl sulfide.

Caption: Troubleshooting workflow for suspected degradation.

Caption: Logic for selecting storage conditions.

Technical Support Center: Addressing Solubility Challenges of Dipropenyl Sulfide in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of dipropenyl sulfide (B99878) in aqueous solutions, critical for successful experimental outcomes. In the context of scientific literature, "dipropenyl sulfide" often refers to isomers such as di-1-propenyl sulfide or the more extensively studied diallyl sulfide (DAS). Both are organosulfur compounds found in garlic and are characterized by their low aqueous solubility.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is my dipropenyl sulfide not dissolving in water?

Dipropenyl sulfide, including its common isomer diallyl sulfide, is a non-polar, hydrophobic molecule.[1][3] Its chemical structure leads to poor interaction with polar water molecules, making it practically insoluble in aqueous solutions.[4]

Q2: What are the common solvents for dissolving dipropenyl sulfide?

Dipropenyl sulfide is soluble in various organic solvents. For laboratory purposes, Dimethyl Sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF) are commonly used to create stock solutions before further dilution into aqueous media.

Q3: Can I use the resulting solution directly in my cell culture experiments?

Yes, but with caution. When using co-solvents like DMSO, it is crucial to ensure the final concentration of the solvent in the cell culture medium is non-toxic to the cells. Typically, the final DMSO concentration should be kept below 0.5% (v/v), but it is always recommended to perform a vehicle control experiment to assess the solvent's effect on your specific cell line.

Q4: For how long can I store an aqueous solution of dipropenyl sulfide?

Aqueous solutions of dipropenyl sulfide are not recommended for long-term storage, as the compound can be volatile and may degrade. It is best to prepare fresh solutions for each experiment. For stock solutions in organic solvents, storing them at an appropriate temperature (e.g., -20°C) with proper sealing can extend their stability. A product information sheet for diallyl sulfide suggests not storing aqueous solutions for more than one day.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate forms when adding stock solution to aqueous buffer/media.	The concentration of dipropenyl sulfide exceeds its solubility limit in the final aqueous solution. The organic co-solvent concentration is too low to maintain solubility.	1. Decrease the final concentration of dipropenyl sulfide. 2. Increase the proportion of the organic co-solvent slightly, ensuring it remains within a non-toxic range for your experimental system. 3. Vigorously vortex or sonicate the solution during and after the addition of the stock solution to aid dispersion. 4. Consider alternative solubilization methods such as cyclodextrin (B1172386) complexation or lipid-based formulations.
Inconsistent experimental results.	Poor solubility and uneven dispersion of the compound can lead to variability in the effective concentration. Degradation of the compound in the aqueous solution.	1. Ensure the compound is fully dissolved in the organic solvent before diluting into the aqueous phase. 2. Prepare fresh solutions for each experiment. 3. Use a solubilization technique that provides better stability, such as nanoemulsions or liposomal formulations.
Low bioavailability in in vivo studies.	The hydrophobic nature of the compound limits its absorption in an aqueous biological environment.	1. Formulate the dipropenyl sulfide in a lipid-based delivery system, such as solid lipid nanoparticles or a self-emulsifying drug delivery system (SEDDS), to enhance absorption.

Quantitative Data on Solubility

The following tables summarize the solubility of diallyl sulfide, a common form of dipropenyl sulfide, in various solvents.

Table 1: Solubility of Diallyl Sulfide in Organic Solvents

Solvent	Approximate Solubility
Ethanol	~3 mg/mL
Dimethyl Sulfoxide (DMSO)	~5 mg/mL
Dimethylformamide (DMF)	~10 mg/mL
Data sourced from a product information sheet for diallyl sulfide.

Table 2: Aqueous Solubility of Diallyl Sulfide with a Co-solvent

Solvent System	Approximate Solubility
1:4 solution of DMF:PBS (pH 7.2)	~0.2 mg/mL
Data sourced from a product information sheet for diallyl sulfide.

Table 3: Predicted Aqueous Solubility of Related Compounds

Compound	Predicted Water Solubility	Source
1-Propenyl propyl disulfide	0.32 g/L	ALOGPS
Propenyl propyl disulfide	53.29 mg/L	The Good Scents Company

Experimental Protocols

Protocol 1: Preparation of Diallyl Sulfide Solution using a Co-solvent

This protocol is suitable for preparing diallyl sulfide solutions for in vitro cell culture experiments.

Materials:

• Diallyl sulfide (neat oil)

• Dimethyl Sulfoxide (DMSO), sterile

• Phosphate-Buffered Saline (PBS) or cell culture medium, sterile

• Sterile microcentrifuge tubes

Procedure:

• Prepare a stock solution of diallyl sulfide in DMSO. For example, to make a 10 mg/mL stock solution, add 10 mg of diallyl sulfide to 1 mL of sterile DMSO.

• Vortex thoroughly until the diallyl sulfide is completely dissolved. This stock solution can be stored at -20°C for short periods.

• For the working solution, dilute the stock solution into the desired aqueous buffer or cell culture medium. For instance, to achieve a final concentration of 10 µg/mL in 10 mL of media, add 10 µL of the 10 mg/mL stock solution.

• Immediately vortex the final solution to ensure proper mixing and prevent precipitation.

• Use the freshly prepared working solution for your experiment.

• Important: Always include a vehicle control in your experiments, which contains the same final concentration of DMSO as the treatment groups.

Protocol 2: Preparation of a Lipid-Based Formulation (Liposomes)

This protocol is adapted from a method for diallyl trisulfide and can be used to improve the delivery of hydrophobic dipropenyl sulfides.

Materials:

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol (Chol)

• mPEG-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)])

• Dipropenyl sulfide

• Chloroform (B151607)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Sonicator

Procedure:

• In a round-bottom flask, dissolve DSPC, cholesterol, mPEG-DSPE, and dipropenyl sulfide in chloroform. A common molar ratio is 7:3 for DSPC:Chol with 1-5% mPEG-DSPE.

• Create a thin lipid film on the wall of the flask by removing the chloroform using a rotary evaporator under a nitrogen stream.

• Hydrate the lipid film with PBS (pH 7.4) by vortexing. This will result in the formation of multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles (ULVs), sonicate the MLV suspension.

• The resulting liposomal formulation can be used for in vitro and in vivo studies.

Visualizations

Signaling Pathways

Dipropenyl sulfides, particularly diallyl sulfide (DAS), have been shown to induce apoptosis in cancer cells through multiple signaling pathways. The diagram below illustrates the key molecular events involved.

Caption: Diallyl sulfide-induced apoptosis signaling pathway.

Experimental Workflow

The following diagram outlines a typical workflow for preparing and applying a dipropenyl sulfide solution for an in vitro cell-based assay.

Caption: Workflow for in vitro cell-based assays with dipropenyl sulfide.

Logical Relationship of Solubilization Strategies

This diagram illustrates the decision-making process for selecting an appropriate solubilization strategy for dipropenyl sulfide based on experimental needs.

Caption: Decision tree for selecting a solubilization strategy.

References

• 1. CAS 592-88-1: Diallyl sulfide | CymitQuimica [cymitquimica.com]
• 2. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diallyl disulfide - Wikipedia [en.wikipedia.org]
• 4. Diallyl sulfide promotes cell-cycle arrest through the p53 expression and triggers induction of apoptosis via caspase- and mitochondria-dependent signaling pathways in human cervical cancer Ca Ski cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Dipropenyl Sulfide Derivatization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the derivatization of dipropenyl sulfide (B99878).

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the derivatization of dipropenyl sulfide.

Q1: What are the primary reasons for derivatizing dipropenyl sulfide?

A1: Derivatization is typically performed to enhance the analytical detection of dipropenyl sulfide.[1][2] The process modifies its chemical structure to:

• Increase volatility for Gas Chromatography (GC) analysis.[3]

• Introduce a chromophore or fluorophore for UV-Vis or fluorescence detection in High-Performance Liquid Chromatography (HPLC).[2]

• Improve ionization efficiency for Mass Spectrometry (MS) detection.[1]

• Enhance the stability of the analyte during analysis.

Q2: Which functional groups in dipropenyl sulfide are targeted during derivatization?

A2: The primary target for derivatization in dipropenyl sulfide is the sulfur atom, which is nucleophilic. Reactions often involve alkylation or oxidation of the sulfide group to create a more readily detectable derivative.

Q3: What are the most common derivatization reagents for sulfides?

A3: Common reagents for derivatizing sulfur-containing compounds include:

• Monobromobimane (MBB): Reacts with thiols and sulfides to form highly fluorescent derivatives suitable for HPLC-FLD (Fluorescence Detection).

• Alkylating agents (e.g., methyl iodide): The sulfur center in sulfides is nucleophilic and reacts with electrophiles like methyl iodide to form sulfonium (B1226848) salts.

• Oxidizing agents (e.g., m-CPBA): Sulfides can be oxidized to sulfoxides or sulfones, which can alter their chromatographic behavior and detectability.

Q4: How do I choose the appropriate solvent for the derivatization reaction?

A4: The ideal solvent should completely dissolve dipropenyl sulfide and the derivatizing reagent without interfering with the reaction. Aprotic solvents like acetonitrile (B52724) (ACN), dichloromethane (B109758) (DCM), or dimethyl sulfoxide (B87167) (DMSO) are often suitable. Always ensure the solvent is anhydrous, as moisture can inhibit many derivatization reactions.

Q5: My derivatized samples appear to be degrading. How can I improve their stability?

A5: The stability of sulfide derivatives can be a concern. To improve stability:

• Analyze the samples as soon as possible after derivatization.

• Store samples at low temperatures (e.g., 4°C or -20°C) and protect them from light.

• Ensure the reaction goes to completion, as residual derivatizing agent or reactants can sometimes contribute to degradation.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the derivatization of dipropenyl sulfide.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed efficiently or too high, causing degradation of the product.	1. Optimize Temperature: Test a range of temperatures (e.g., 30°C to 70°C) to find the optimal condition. A common starting point is 55-60°C.
2. Incorrect Reaction Time: The reaction may not have had enough time to reach completion.	2. Optimize Time: Perform a time-course study (e.g., 10, 30, 60, 120 minutes) to determine the point at which the product peak area plateaus.
3. Presence of Moisture: Water can decompose the derivatizing reagent or the resulting derivative.	3. Use Anhydrous Conditions: Ensure all glassware is oven-dried and use anhydrous solvents. Store reagents in a desiccator.
4. Reagent Degradation: The derivatizing agent may have degraded due to improper storage.	4. Use Fresh Reagent: Use a fresh batch of the derivatizing agent and verify its purity.
Multiple Unexpected Peaks in Chromatogram	1. Side Reactions: The derivatizing agent may be reacting with other components in the sample matrix or with itself.	1. Sample Cleanup: Use Solid-Phase Extraction (SPE) or another cleanup method to remove interfering substances before derivatization.
2. Incomplete Reaction: The peak for the unreacted dipropenyl sulfide may still be present.	2. Increase Reagent Concentration: Add the derivatizing reagent in excess (e.g., a 2:1 molar ratio or higher) to drive the reaction to completion.
3. Derivative Instability: The derivatized product may be breaking down into other compounds.	3. Modify Analytical Conditions: Adjust the pH of the mobile phase (for HPLC) or lower the injector temperature (for GC) to improve stability. Analyze samples promptly after preparation.
Poor Chromatographic Peak Shape	1. Adsorption on Column: Active sites in the GC inlet or column can interact with the analyte.	1. Use Deactivated Liners/Columns: Ensure you are using a deactivated inlet liner and a high-quality capillary column.
2. Co-elution with Interferences: Another compound is eluting at the same time as your derivative.	2. Optimize Separation: Adjust the temperature program (GC) or the mobile phase gradient (HPLC) to improve resolution. Confirm peak purity using Mass Spectrometry.
Inconsistent or Irreproducible Results	1. Variability in Sample Preparation: Minor differences in reagent addition, incubation time, or temperature can lead to significant variations.	1. Standardize Protocol: Use precise measurements for all reagents and samples. Employ a temperature-controlled water bath or heating block for consistent reaction temperatures.
2. Matrix Effects: Components in the sample matrix may enhance or suppress the signal.	2. Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix that is similar to your samples to compensate for matrix effects.

Experimental Protocols

Below are detailed methodologies for key experiments. These protocols are based on established methods for similar organosulfur compounds and should be optimized for your specific application.

Protocol 1: Derivatization of Dipropenyl Sulfide using Monobromobimane (MBB) for HPLC-FLD Analysis

This protocol is adapted from methods used for the analysis of hydrogen sulfide and other reactive sulfur species.

Objective: To derivatize dipropenyl sulfide with MBB to form a stable, fluorescent product for quantification by HPLC.

Materials:

• Dipropenyl sulfide standard

• Monobromobimane (MBB) solution (10 mM in acetonitrile)

• Acetonitrile (ACN), HPLC grade

• Tris-HCl buffer (100 mM, pH 8.0)

• Microcentrifuge tubes (1.5 mL)

• Heating block or water bath

• HPLC system with a fluorescence detector (Excitation: 390 nm, Emission: 475 nm) and a C18 column.

Methodology:

• Standard Preparation: Prepare a stock solution of dipropenyl sulfide in ACN. Create a series of working standards by diluting the stock solution with ACN.

• Reaction Mixture: In a 1.5 mL microcentrifuge tube, add:

  • 50 µL of the dipropenyl sulfide standard or sample.

  • 200 µL of Tris-HCl buffer.

  • 100 µL of 10 mM MBB solution.

• Incubation: Vortex the mixture briefly and incubate at 60°C for 30 minutes in a heating block, protected from light.

• Reaction Quenching (Optional): To stop the reaction, add 50 µL of a quenching agent like 2-mercaptoethanol (B42355) to consume excess MBB.

• Sample Analysis: Centrifuge the sample at 10,000 x g for 5 minutes. Transfer the supernatant to an HPLC vial.

• HPLC Injection: Inject 20 µL of the sample onto the HPLC system.

• Chromatography: Elute the derivative using a gradient of water and acetonitrile (both containing 0.1% formic acid) over a C18 column. Monitor the fluorescence signal at the specified wavelengths.

Protocol 2: General Derivatization for GC-MS Analysis

This protocol outlines a general approach for silylation, a common derivatization technique for GC analysis to increase volatility and improve peak shape.

Objective: To derivatize dipropenyl sulfide (if it contains active hydrogens after a primary reaction) or to analyze it directly if sufficiently volatile. For many simple sulfides, derivatization may not be necessary for GC, but this protocol is provided for cases where it is.

Materials:

• Dipropenyl sulfide sample

• Silylating reagent (e.g., BSTFA with 1% TMCS)

• Anhydrous solvent (e.g., pyridine, ACN, or DCM)

• Reaction vials with PTFE-lined caps

• Heating block

• GC-MS system with a suitable capillary column (e.g., DB-5ms).

Methodology:

• Sample Preparation: If the sample is in an aqueous solution, it must be extracted into an organic solvent and dried completely. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reaction: To the dried residue in the reaction vial, add:

  • 100 µL of anhydrous solvent (e.g., pyridine).

  • 100 µL of BSTFA + 1% TMCS.

• Incubation: Cap the vial tightly and heat at 70°C for 60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS.

• GC Program: Use a suitable oven temperature program, for example: start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

Quantitative Data Summary

The following tables summarize typical reaction conditions and performance metrics gathered from derivatization experiments on analogous sulfide compounds. These should serve as a starting point for the optimization of dipropenyl sulfide derivatization.

Table 1: Optimized Reaction Conditions for Sulfide Derivatization

Parameter	Condition 1 (Adapted from CTOD Derivatization)	Condition 2 (Adapted from MBB Derivatization)
Derivatizing Agent	Electrophilic Sulfonium Salt (e.g., CTOD)	Monobromobimane (MBB)
Temperature	60°C	Room Temperature to 60°C
Time	60 min	10 - 30 min
Solvent/Buffer	Acetonitrile/Water	Tris-HCl Buffer / Acetonitrile
Molar Ratio (Reagent:Analyte)	> 10:1	> 10:1

Table 2: Typical Analytical Performance Data

Parameter	Expected Range (UHPLC-MS/MS)	Expected Range (HPLC-FLD)
Linearity (R²)	≥ 0.999	≥ 0.99
Limit of Detection (LOD)	0.05 – 0.25 pmol	~0.5 µM
Precision (RSD%)	0.5 – 6.0%	< 10%
Recovery	90 – 100%	85 - 110%

Visual Guides: Workflows and Diagrams

Experimental Workflow

The following diagram illustrates the general workflow for the derivatization and analysis of dipropenyl sulfide.

Caption: General workflow for dipropenyl sulfide derivatization and analysis.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting low or no product yield.

Caption: Troubleshooting guide for low derivatization yield.

Plausible Derivatization Pathway

This diagram shows a potential reaction between dipropenyl sulfide and an electrophilic alkylating agent (e.g., methyl iodide).

Caption: Alkylation of dipropenyl sulfide to form a sulfonium salt.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Reference Data & Comparative Studies

Comparative analysis of dipropenyl sulfide and diallyl sulfide bioactivity

An objective guide for researchers, scientists, and drug development professionals on the comparative bioactivity of two prominent organosulfur compounds derived from garlic: diallyl sulfide (B99878) and Z-ajoene. This guide synthesizes experimental data on their antioxidant, anti-inflammatory, anticancer, and antimicrobial properties.

A preliminary search for "dipropenyl sulfide" yielded insufficient specific data for a comprehensive comparative analysis. Therefore, this guide focuses on a comparison between diallyl sulfide and Z-ajoene, a well-researched, structurally related organosulfur compound from garlic that exists as E and Z isomers. This comparison provides valuable insights into the structure-activity relationships of these bioactive molecules.

Introduction

Garlic (Allium sativum) has been recognized for its medicinal properties for centuries, with modern research attributing many of its therapeutic effects to a rich profile of organosulfur compounds.[1] Among these, diallyl sulfide (DAS) and ajoene (B124975) are two of the most studied constituents. DAS is a relatively simple organosulfide, while ajoene is a more complex disulfide. Both compounds are derived from the enzymatic transformation of allicin, which is produced when garlic cloves are crushed.[2][3] This guide provides a comparative analysis of the reported bioactivities of diallyl sulfide and the Z-isomer of ajoene, supported by experimental data, detailed methodologies, and pathway visualizations to aid researchers in their investigations.

Data Presentation: A Quantitative Comparison

The following tables summarize the quantitative data on the bioactivity of diallyl sulfide and Z-ajoene, focusing on their anticancer and antimicrobial effects.

Table 1: Comparative Anticancer Activity (IC50 values)

Compound	Cancer Cell Line	IC50 (µM)	Reference
Diallyl Disulfide (DADS)*	KPL-1 (ER-positive breast cancer)	18.1 (72h)	[4][5]
MCF-7 (ER-positive breast cancer)	-	[4][5]
MDA-MB-231 (ER-negative breast cancer)	1.8 (72h)	[4][5]
MKL-F (ER-negative breast cancer)	-	[4][5]
HCT-15 (Colon cancer)	>100	[6]
DLD-1 (Colon cancer)	>100	[6]
MDA-MB-231 (Breast Cancer)	6	[7]
MCF-7 (Breast Cancer)	4	[7]
PC3 (Prostate Cancer)	40	[7]
MDA-MB-231	24.12 (24h)	[8]
A549 (Lung Cancer)	29.51 (24h)	[8]
Z-Ajoene	HL60 (Leukemia)	5.2	[2]
MCF-7 (Breast cancer)	26.1	[2]

Note: Data for diallyl disulfide (DADS) is included as a close structural analog of diallyl sulfide, and is often more potent. Data for diallyl sulfide itself was not always available in the form of IC50 values.

Table 2: Comparative Antimicrobial Activity (MIC values)

Compound	Microorganism	MIC (µg/mL)	Reference
Diallyl Sulfide	Escherichia coli	>2000	[9]
Salmonella Typhimurium	>2000	[9]
Staphylococcus aureus	>2000	[9]
Listeria monocytogenes	>2000	[9]
Diallyl Disulfide	Candida albicans	1250	[10]
Aeromonas hydrophila	320-640	[10]
Vibrio vulnificus	160	[10]
Z-Ajoene	Gram-positive bacteria	5-20	[11]
Gram-negative bacteria	100-160	[11]
Helicobacter pylori	15-20	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparative analysis.

Anticancer Activity: MTT Assay

Objective: To determine the cytotoxic effects of diallyl sulfide and Z-ajoene on cancer cell lines and calculate the half-maximal inhibitory concentration (IC50).

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MDA-MB-231, A549, HL60, MCF-7) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 103 to 1 x 104 cells per well and allowed to attach overnight.

• Treatment: The cells are treated with various concentrations of diallyl sulfide or Z-ajoene (typically ranging from 0.1 to 100 µM) for specified time periods (e.g., 24, 48, 72 hours). A vehicle control (e.g., DMSO) is also included.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC50 value is determined by plotting the percentage of viability against the concentration of the compound and fitting the data to a dose-response curve.[4][5][8]

Antimicrobial Activity: Broth Microdilution Method

Objective: To determine the minimum inhibitory concentration (MIC) of diallyl sulfide and Z-ajoene against various microorganisms.

Methodology:

• Microorganism Preparation: Bacterial or fungal strains are cultured in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to reach a specific cell density (e.g., 0.5 McFarland standard).

• Serial Dilution: The test compounds are serially diluted in the broth in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[9][10]

Signaling Pathways and Mechanisms of Action

Diallyl Sulfide and Related Organosulfur Compounds

Diallyl sulfide and its more potent derivatives, diallyl disulfide (DADS) and diallyl trisulfide (DATS), exert their anticancer effects through multiple mechanisms. These include the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. A key pathway modulated by these compounds is the Nrf2 antioxidant response element (ARE) pathway. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1. Organosulfur compounds can modify cysteine residues on Keap1, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the ARE, upregulating the expression of phase II detoxification enzymes and antioxidant proteins.

Z-Ajoene

Z-ajoene has demonstrated potent anticancer activity, in part, through its interaction with the microtubule cytoskeleton. By inhibiting microtubule protein assembly, Z-ajoene disrupts the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. This mechanism is distinct from other microtubule poisons like Vinca alkaloids.[2]

Comparative Bioactivity Analysis

Antioxidant Activity

Both diallyl sulfide and Z-ajoene exhibit antioxidant properties, primarily through the scavenging of reactive oxygen species (ROS). Diallyl sulfide's antioxidant mechanism is often linked to the induction of the Nrf2 pathway, leading to the expression of endogenous antioxidant enzymes.[12] Z-ajoene has also been shown to scavenge hydroxyl radicals directly.[13] Comparative studies suggest that the antioxidant activity of diallyl sulfides increases with the number of sulfur atoms, with diallyl trisulfide being more potent than diallyl disulfide and diallyl sulfide.

Anti-inflammatory Activity

The anti-inflammatory effects of diallyl sulfide and its derivatives are well-documented.[1][14][15] They can suppress the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like TNF-α and interleukins. This is often achieved through the inhibition of the NF-κB signaling pathway. While less extensively studied for its anti-inflammatory properties, the antioxidant effects of Z-ajoene suggest a potential role in mitigating inflammation, as oxidative stress is a key driver of the inflammatory response.

Anticancer Activity

As evidenced by the IC50 values in Table 1, both diallyl sulfide derivatives and Z-ajoene show promise as anticancer agents. Z-ajoene appears to be more potent against a broader range of cancer cell lines at lower concentrations compared to diallyl disulfide.[2][4][5][7][8] The mechanisms of action are distinct, with diallyl sulfides primarily inducing apoptosis and cell cycle arrest through various signaling pathways, including the modulation of Bcl-2 family proteins and caspase activation.[4][5][7] In contrast, Z-ajoene's primary anticancer mechanism involves the disruption of microtubule dynamics, leading to mitotic arrest and apoptosis.[2] The Z-isomer of ajoene has been reported to be moderately more active than the E-isomer in inhibiting tumor cell growth.[16][17]

Antimicrobial Activity

Z-ajoene demonstrates significantly greater antimicrobial activity compared to diallyl sulfide and even diallyl disulfide, particularly against Gram-positive bacteria and fungi.[9][10][11] The antimicrobial efficacy of diallyl sulfides is correlated with the number of sulfur atoms in the molecule, with diallyl trisulfide and tetrasulfide being more potent than diallyl disulfide and monosulfide.[11][18] This suggests that the disulfide and polysulfide linkages are crucial for antimicrobial action.

Conclusion

This comparative analysis highlights the diverse and potent bioactivities of diallyl sulfide and Z-ajoene. While both compounds, derived from garlic, exhibit promising antioxidant, anti-inflammatory, anticancer, and antimicrobial properties, their mechanisms of action and potency can differ significantly. Z-ajoene generally displays greater potency, particularly in its anticancer and antimicrobial effects, which can be attributed to its unique chemical structure and its ability to interact with specific cellular targets like tubulin. Diallyl sulfide and its related compounds, while in some cases less potent, act on fundamental cellular pathways such as Nrf2 and NF-κB, suggesting a broad spectrum of protective effects.

For researchers and drug development professionals, these findings underscore the importance of structure-activity relationships in designing novel therapeutic agents based on natural products. Further investigation into the synergistic effects of these compounds and their specific molecular targets will be crucial for translating these promising preclinical findings into clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Growth inhibitory effects of diallyl disulfide on human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diallyl trisulfide suppresses the proliferation and induces apoptosis of human colon cancer cells through oxidative modification of beta-tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic Effects of Nanoliposomal Cisplatin and Diallyl Disulfide on Breast Cancer and Lung Cancer Cell Lines [mdpi.com]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]
• 11. scienceopen.com [scienceopen.com]
• 12. Nonenzymatic antioxidant activity of four organosulfur compounds derived from garlic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Pharmacological Investigation of the Anti-Inflammation and Anti-Oxidation Activities of Diallyl Disulfide in a Rat Emphysema Model Induced by Cigarette Smoke Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Hydrogen Sulfide Inhibits Inflammatory Pain and Enhances the Analgesic Properties of Delta Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Garlic-derived anticancer agents: structure and biological activity of ajoene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. scispace.com [scispace.com]

A Comparative Guide to Analytical Methods for Dipropenyl Sulfide Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of specific compounds is paramount. This guide provides a detailed comparison of validated analytical methods for the quantification of dipropenyl sulfide (B99878), a key organosulfur compound found in sources like garlic. The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), offering insights into their performance based on experimental data for structurally similar and co-occurring sulfur compounds.

Overview of Analytical Techniques

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are both powerful separation techniques, but their suitability depends on the analyte's properties.[1][2] GC is ideal for volatile and thermally stable compounds like dipropenyl sulfide, offering high sensitivity and fast analysis times.[3][4] HPLC is better suited for non-volatile or thermally sensitive compounds, providing versatility with various detectors.[1] For organosulfur compounds, both techniques have been successfully applied, with the choice often depending on the sample matrix and the specific research question.

Performance Comparison of Analytical Methods

The validation of an analytical method ensures its reliability, accuracy, and precision for its intended purpose. While specific validation data for dipropenyl sulfide is not extensively published, data from closely related and co-analyzed organosulfur compounds like diallyl disulfide (DADS) and diallyl trisulfide (DATS) provide a strong proxy for expected performance.

Below is a summary of validation parameters from a Gas Chromatography (GC) method developed for the quantification of DADS and DATS in garlic.

Validation Parameter	Diallyl Disulfide (DADS)	Diallyl Trisulfide (DATS)	Acceptance Criteria
Linearity (r)	0.9999	0.9999	r ≥ 0.999
Concentration Range	0.5 - 2.0 µg/mL	0.5 - 2.0 µg/mL	-
Limit of Detection (LOD)	0.3063 µg/mL	0.1986 µg/mL	Signal-to-Noise ≥ 3
Limit of Quantification (LOQ)	1.0210 µg/mL	0.6621 µg/mL	Signal-to-Noise ≥ 10
Accuracy (% Recovery)	98.05 - 101.76%	98.05 - 101.76%	80 - 120%
Precision (CV)	≤ 2%	≤ 2%	CV ≤ 2%

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. The following are representative protocols for GC-MS and HPLC analysis of dipropenyl sulfide and related compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of volatile sulfur compounds in various matrices.

1. Sample Preparation:

• For liquid samples (e.g., garlic oil), dilute an accurately weighed amount of the sample in a suitable volatile solvent like hexane (B92381) or dichloromethane.

• For solid samples, perform an extraction (e.g., steam distillation or solvent extraction) to isolate the volatile compounds.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: JEOL JMS-Q1050GC MkII or equivalent.

• Column: DB-5MS capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 20:1 or 35:1.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 120 °C at 6 °C/min.

  • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify dipropenyl sulfide in the total ion chromatogram based on its retention time, which is confirmed by running a pure standard.

• Quantify the compound by creating a calibration curve using the peak area of the molecular ion or a characteristic fragment ion from standard solutions of known concentrations.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

While GC is more common for volatile sulfides, HPLC can be advantageous as it avoids high temperatures that might degrade some sulfur compounds. This protocol is adapted from methods for analyzing related compounds.

1. Sample Preparation:

• Dissolve an accurately weighed amount of the sample in the mobile phase or a compatible solvent (e.g., acetonitrile).

• Ensure the final concentration is within the linear range of the calibration curve.

• Filter the solution through a 0.45 µm syringe filter.

2. HPLC Instrumentation and Conditions:

• HPLC System: Equipped with a pump, autosampler, column oven, and a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 65:35 v/v). The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection: UV detector set at a wavelength appropriate for dipropenyl sulfide (e.g., determined by UV scan of a standard, likely in the 210-254 nm range).

3. Data Analysis:

• Identify the dipropenyl sulfide peak by its retention time compared to a standard.

• Quantify using a calibration curve generated from the peak areas of standard solutions of known concentrations.

Visualizing the Workflow

To better understand the processes involved, the following diagrams illustrate the general workflow for analytical method validation and a typical experimental procedure.

Analytical Method Validation Workflow

General Experimental Workflow for Quantification

References

• 1. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 2. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 3. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 4. chromatographytoday.com [chromatographytoday.com]

A Comparative Analysis of Organosulfur Compound Profiles in Allium Species

For Researchers, Scientists, and Drug Development Professionals

The genus Allium, encompassing a wide array of vegetables such as garlic, onions, leeks, chives, and shallots, is renowned for its distinctive flavors and aromas, primarily attributed to a complex mixture of organosulfur compounds. These compounds are also the focus of extensive research due to their potential therapeutic properties, including antioxidant, anti-inflammatory, and anti-cancer effects. This guide provides a comparative overview of the organosulfur compound profiles in different Allium species, supported by quantitative data and detailed experimental protocols.

Quantitative Comparison of Major Organosulfur Compounds

The concentration and composition of organosulfur compounds vary significantly among different Allium species. The primary precursors are S-alk(en)yl-L-cysteine sulfoxides (ACSOs), which are converted by the enzyme alliinase into reactive thiosulfinates, such as allicin, upon tissue damage. These thiosulfinates are then transformed into a variety of more stable sulfides. The table below summarizes the quantitative data for key organosulfur compounds across several Allium species.

Allium Species	Alliin (B105686) (mg/g DW)	Allicin (mg/g DW)	Diallyl Disulfide (DADS) (% of total volatiles)	Diallyl Trisulfide (DATS) (% of total volatiles)	Dipropyl Disulfide (% of total volatiles)
Garlic (A. sativum)	23.63[1]	5.58[1]	19.74[2]	41.62[2]	-
Elephant Garlic (A. ampeloprasum)	2.61[1]	0.43	-	-	-
Onion (A. cepa)	-	-	-	22.17	11.11
Welsh Onion (A. fistulosum)	-	-	-	-	-
Leek (A. porrum)	-	-	-	-	-
Chive (A. schoenoprasum)	-	-	-	-	-
Shallot (A. cepa var. ascalonicum)	-	-	-	-	-

DW: Dry Weight. Data for Welsh onion, leek, chive, and shallot are less consistently reported in a comparative format.

Experimental Protocols

Accurate quantification and profiling of organosulfur compounds are crucial for comparative studies. The following are detailed methodologies for the two most common analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Compounds (e.g., Alliin and S-allyl-cysteine)

This method is suitable for the quantification of stable, non-volatile organosulfur compounds.

1. Sample Preparation:

• Fresh Allium samples are flash-frozen in liquid nitrogen and lyophilized.

• The dried samples are ground into a fine powder.

• A known quantity of the powder (e.g., 100 mg) is extracted with a solvent mixture, typically methanol/water (80:20, v/v), using sonication or vortexing.

• The extract is centrifuged, and the supernatant is filtered through a 0.45 µm syringe filter before injection into the HPLC system.

2. HPLC Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile (B52724) and water, often with a modifier like formic acid to improve peak shape.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection is performed at a wavelength of around 210 nm for alliin and S-allyl-cysteine.

• Quantification: A calibration curve is generated using certified reference standards of the target compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Compounds (e.g., Diallyl Sulfides)

This method is ideal for the analysis of volatile sulfur compounds that contribute to the aroma of Allium species.

1. Sample Preparation and Volatile Extraction:

• Fresh Allium samples are minced or crushed to initiate the enzymatic conversion of ACSOs.

• Volatiles are extracted from the headspace using Solid-Phase Microextraction (SPME) or by solvent extraction with a low-boiling-point solvent like petroleum ether.

• For SPME, the fiber is exposed to the headspace of the sample vial for a defined period.

2. GC-MS Conditions:

• Column: A non-polar or mid-polar capillary column, such as a DB-5, is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program starts at a low temperature (e.g., 40°C) and ramps up to a higher temperature (e.g., 250°C).

• Injector and Detector Temperatures: Maintained at a high temperature (e.g., 250°C and 270°C, respectively) to ensure volatilization and prevent condensation.

• Mass Spectrometry: Operated in electron ionization (EI) mode, scanning a mass range of m/z 50-450.

• Identification: Compounds are identified by comparing their mass spectra with libraries such as NIST and Wiley.

Signaling Pathways and Logical Relationships

Organosulfur compounds from Allium species have been shown to modulate key signaling pathways involved in inflammation and cellular stress responses, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Experimental workflow for Allium organosulfur analysis.

Organosulfur compounds, such as diallyl disulfide (DADS), diallyl trisulfide (DATS), and S-allyl-cysteine (SAC), have been shown to inhibit the activation of NF-κB. NF-κB is a protein complex that controls the transcription of DNA, cytokine production, and cell survival. In its inactive state, it is bound to its inhibitor, IκB. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Allium organosulfur compounds can prevent the degradation of IκB, thereby inhibiting NF-κB activation.

Inhibition of the NF-κB signaling pathway by Allium organosulfur compounds.

Furthermore, these compounds can also modulate the MAPK signaling cascade, which is involved in cellular processes such as proliferation, differentiation, and apoptosis. The MAPK pathway includes extracellular signal-regulated kinases (ERK), c-Jun N-terminal kinases (JNK), and p38 MAPKs. Organosulfur compounds have been observed to suppress the phosphorylation of these kinases, thereby affecting downstream cellular responses.

Modulation of the MAPK signaling pathway by Allium organosulfur compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. bezmialemscience.org [bezmialemscience.org]

A Comparative Study of Antimicrobial Effects: Allicin vs. Dipropenyl Sulfide and Other Organosulfur Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antimicrobial properties of allicin (B1665233), the primary bioactive compound in garlic, against dipropenyl sulfide (B99878) and other related organosulfur compounds. Due to a notable lack of direct experimental data on the antimicrobial activity of dipropenyl sulfide in peer-reviewed literature, this comparison leverages data from structurally similar compounds, diallyl disulfide (DADS) and dipropyl disulfide (DPDS), to infer its likely efficacy. The available data strongly suggests that the presence of the allyl functional group is critical for the antimicrobial activity of these sulfur compounds.

Executive Summary

Allicin exhibits broad-spectrum antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria, as well as fungi.[1] Its mechanism of action is primarily attributed to the inhibition of essential thiol-containing enzymes in microorganisms. In contrast, experimental evidence indicates that dipropyl disulfide, a saturated analog of diallyl disulfide, is devoid of antimicrobial activity. This suggests that the propenyl groups in dipropenyl sulfide, lacking the reactivity of the allyl groups in allicin and its derivatives, would likely render it significantly less effective as an antimicrobial agent.

Data Presentation: In Vitro Antimicrobial Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) of allicin and related organosulfur compounds against common pathogens. The lack of data for dipropenyl sulfide is highlighted.

Table 1: Antibacterial Activity of Allicin and Related Sulfides

Compound	Organism	MIC (µg/mL)	MBC (µg/mL)	Reference
Allicin	Staphylococcus aureus	8 - 32	8 - 256	[1][2]
Methicillin-resistant S. aureus (MRSA)	16 - 32	128 - 256	[2]
Escherichia coli	6.25% (of fresh extract) - 128	12.5% (of fresh extract) - 256	[3]
Diallyl Disulfide (DADS)	Staphylococcus aureus	900	-
Dipropyl Disulfide (DPDS)	Staphylococcus aureus	No activity	-
Pseudomonas aeruginosa	No activity	-
Escherichia coli	No activity	-
Dipropenyl Sulfide	Various	No data available	No data available

Table 2: Antifungal Activity of Allicin and Related Sulfides

Compound	Organism	MIC (µg/mL)	MFC (µg/mL)	Reference
Allicin	Candida albicans	8 - 128	16 - 512
Diallyl Sulfide (DAS)	Candida albicans	30	-
Diallyl Disulfide (DADS)	Candida albicans	Relevant antifungal activity	-
Dipropenyl Sulfide	Various	No data available	No data available

Experimental Protocols

The data presented above were primarily obtained using standardized antimicrobial susceptibility testing methods.

Broth Microdilution Method for MIC and MBC/MFC Determination

The Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Antimicrobial Agent: A stock solution of the test compound is prepared and serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This is further diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in the wells.

• Inoculation and Incubation: Each well is inoculated with the microbial suspension. The plate includes a growth control (no antimicrobial agent) and a sterility control (no microorganism). The plate is incubated at 35-37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for yeast.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

• MBC/MFC Determination: To determine the Minimum Bactericidal/Fungicidal Concentration, an aliquot from the wells showing no visible growth is subcultured onto an appropriate agar (B569324) medium. After incubation, the lowest concentration that results in a ≥99.9% reduction in CFU/mL from the initial inoculum is recorded as the MBC/MFC.

Broth Microdilution Workflow for MIC/MBC Determination.

Signaling Pathways and Mechanism of Action

Allicin's Mechanism of Action

Allicin's potent antimicrobial activity stems from its ability to readily react with thiol (-SH) groups in proteins. This interaction leads to the formation of mixed disulfides, which can inactivate crucial enzymes involved in various metabolic pathways essential for microbial survival.

Mechanism of Allicin's Antimicrobial Action.

Diallyl Sulfide's Mechanism of Action

Diallyl disulfide (DADS) also exerts antimicrobial effects, although it is generally less potent than allicin. Its mechanism is believed to involve the induction of oxidative stress within microbial cells and interaction with thiol-containing proteins, leading to the inhibition of enzymes and disruption of cellular functions.

Inferred Mechanism for Dipropenyl Sulfide

The lack of antimicrobial activity in dipropyl disulfide strongly suggests that the double bond in the allyl group is crucial for the compound's ability to interact with microbial targets. The propenyl group in dipropenyl sulfide has a different electronic structure and is less reactive than the allyl group. This reduced reactivity likely hinders its ability to effectively interact with and inhibit essential microbial enzymes, thus explaining the anticipated lack of significant antimicrobial activity.

Structure-Activity Relationship of Organosulfur Compounds.

Conclusion

Based on the available scientific evidence, allicin is a highly effective antimicrobial agent with a well-documented mechanism of action. The antimicrobial efficacy of related organosulfur compounds is critically dependent on the presence of the allyl group. The absence of this functional group in compounds like dipropyl disulfide results in a loss of antimicrobial activity. By extension, it is highly probable that dipropenyl sulfide would exhibit minimal to no antimicrobial effects compared to allicin. Future research should include direct experimental evaluation of dipropenyl sulfide to confirm this hypothesis. For researchers and drug development professionals, focusing on organosulfur compounds with reactive allyl groups, such as allicin and its derivatives, remains the most promising avenue for the development of new antimicrobial therapies.

References

• 1. The antimicrobial and antibiofilm properties of allicin against Candida albicans and Staphylococcus aureus – A therapeutic potential for denture stomatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial activity of a new, stable, aqueous extract of allicin against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The combination of allicin with domiphen is effective against microbial biofilm formation - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating the Isomeric Maze: A 2D NMR Guide to the Structural Confirmation of Dipropenyl Sulfide

For researchers, scientists, and professionals in drug development, the precise structural elucidation of organic molecules is paramount. This guide provides a comprehensive comparison of two-dimensional nuclear magnetic resonance (2D NMR) techniques for confirming the structure of dipropenyl sulfide (B99878), a key organosulfur compound found in plants of the Allium genus. We present supporting experimental data and detailed protocols to objectively showcase the power of these methods in distinguishing between its various isomers.

Dipropenyl sulfide can exist in several isomeric forms, primarily as di-1-propenyl sulfide with (E,E), (E,Z), and (Z,Z) configurations, and as di-2-propenyl sulfide (diallyl sulfide). Each isomer possesses a unique three-dimensional structure that dictates its chemical and biological properties. While one-dimensional (1D) NMR provides initial insights, complex overlapping signals often make unambiguous structure determination challenging. Two-dimensional NMR spectroscopy overcomes this limitation by correlating nuclear spins, providing a clear roadmap to the molecule's connectivity.

Comparative Analysis of Dipropenyl Sulfide Isomers using 2D NMR

To definitively assign the structure of dipropenyl sulfide, a suite of 2D NMR experiments, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), is employed. Below, we present a summary of the expected 1H and 13C NMR chemical shifts for the key isomers, which are essential for interpreting the 2D NMR spectra.

Isomer	Proton (Position)	¹H Chemical Shift (δ, ppm)	Carbon (Position)	¹³C Chemical Shift (δ, ppm)
(E,E)-di-1-propenyl sulfide	H1'	~5.8-6.0	C1'	~125-130
H2'	~5.5-5.7	C2'	~120-125
H3'	~1.7-1.9	C3'	~15-20
(Z,Z)-di-1-propenyl sulfide	H1'	~5.7-5.9	C1'	~124-129
H2'	~5.4-5.6	C2'	~119-124
H3'	~1.6-1.8	C3'	~12-17
Di-2-propenyl sulfide (Diallyl sulfide)	H1'	~3.1-3.3	C1'	~35-40
H2'	~5.7-5.9	C2'	~130-135
H3'	~5.0-5.2	C3'	~115-120

Note: The chemical shift values are approximate and can vary based on the solvent and experimental conditions.

Experimental Protocols for 2D NMR Analysis

A detailed and standardized experimental approach is critical for obtaining high-quality, reproducible 2D NMR data.

Sample Preparation: A sample of the isolated or synthesized dipropenyl sulfide isomer (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) and transferred to a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is used for all experiments.

1. COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically those on adjacent carbons. A standard gradient-selected COSY (gCOSY) sequence is utilized. The spectral width is set to cover all proton signals, and a sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

2. HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates protons directly attached to carbon atoms. This is invaluable for assigning the chemical shifts of protonated carbons. A phase-sensitive gradient-selected HSQC experiment is typically performed.

3. HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds. This is crucial for identifying quaternary carbons and piecing together the carbon skeleton. A gradient-selected HMBC experiment is used, with the long-range coupling constant optimized to a typical value of 8 Hz.

Visualizing the Path to Structural Confirmation

The logical workflow for confirming the structure of a dipropenyl sulfide isomer using 2D NMR techniques is illustrated below.

Caption: A flowchart illustrating the sequential use of 1D and 2D NMR techniques to determine the precise structure of dipropenyl sulfide isomers.

By integrating the data from these 2D NMR experiments, a complete and unambiguous structural assignment of any dipropenyl sulfide isomer can be achieved. For example, in di-1-propenyl sulfide, the COSY spectrum will show correlations between the olefinic protons and the methyl protons, while the HMBC will reveal long-range couplings from the methyl protons to the double-bonded carbons. In contrast, for diallyl sulfide, the COSY will show correlations between the methylene (B1212753) protons and the terminal vinyl protons, and the HMBC will establish the connectivity across the sulfur atom. This systematic approach provides irrefutable evidence for the correct isomeric structure, a critical step in any research or development pipeline involving these potent natural compounds.

A Comparative Guide to the Analysis of Dipropenyl Sulfide: Evaluating Methodologies in the Absence of Formal Inter-Laboratory Validation

For Researchers, Scientists, and Drug Development Professionals

The primary methods for the analysis of dipropenyl sulfide (B99878) and related organosulfur compounds are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). This guide will delve into the performance characteristics of these methods as reported in various scientific publications.

Comparative Analysis of Analytical Method Performance

The following table summarizes the quantitative performance data from single-laboratory validation studies for analytical methods applicable to dipropenyl sulfide and its isomers, such as diallyl disulfide (DADS) and diallyl trisulfide (DATS). It is important to note that these results were not obtained from a formal inter-laboratory study and, therefore, direct comparison should be approached with caution. The data is intended to provide a general understanding of the capabilities of each method.

Analytical Method	Analyte(s)	Linearity (Correlation Coefficient, r)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (CV ≤ %)	Source
Gas Chromatography (GC)	DADS	0.9999	0.3063 µg/mL	1.0210 µg/mL	98.05 - 101.76	2	[1]
Gas Chromatography (GC)	DATS	0.9999	0.1986 µg/mL	0.6621 µg/mL	98.05 - 101.76	2	[1]
HPLC	Organosulfur Compounds	> 0.984	0.11 - 3.16 µg/mL	0.32 - 9.56 µg/mL	81.89 - 102.38	Intra-day: 0.03 - 3.31, Inter-day: 1.22 - 14.00	[2]
HPLC	Seven Organosulfur Compounds	Not Specified	Not Specified	Not Specified	97.1 - 102.3	Intra-day: < 2.6, Inter-day: < 4.6	[3]

Experimental Protocols: A Closer Look

Detailed methodologies are essential for replicating and validating analytical results. Below are representative protocols for the analysis of dipropenyl sulfide and related compounds using GC and HPLC.

1. Gas Chromatography (GC) Method for Diallyl Disulfide (DADS) and Diallyl Trisulfide (DATS)

This method is suitable for the analysis of volatile sulfur compounds in garlic extracts.

• Instrumentation: Gas chromatograph equipped with an HP-1 column and a flame ionization detector (FID).[1]

• Sample Preparation: Extraction of garlic samples with a suitable solvent.

• GC Conditions:

  • Initial Column Temperature: 140°C[1]

  • Temperature Program: Increase at 1°C/min to 180°C[1]

  • Injector and Detector Temperatures: 200°C[1]

  • Carrier Gas Flow Rate: 0.80 mL/min[1]

  • Injection Volume: 1.0 μL[1]

2. High-Performance Liquid Chromatography (HPLC) Method for Organosulfur Compounds

This method can be adapted for the analysis of a range of organosulfur compounds in garlic bulbs.

• Instrumentation: HPLC system with a UV detector.

• Sample Preparation:

  • For non-enzymatically decomposed organosulfur compounds: Simple extraction with water.[2]

  • For allicin (B1665233) (a related thiosulfinate): Extraction with dichloromethane (B109758) and diethyl ether.[2]

• Chromatographic Conditions:

  • Column: Hypurity Elite C18 for general organosulfur compounds; Silica gel column for allicin.[2]

  • Mobile Phase: Specific to the compounds being analyzed.

  • Detection: UV detection at an appropriate wavelength.

Visualizing the Analytical Workflow

To provide a clearer understanding of the steps involved in the analysis of dipropenyl sulfide, a generalized experimental workflow is presented below using a Graphviz diagram.

Caption: Generalized workflow for the analysis of dipropenyl sulfide.

A Note on Signaling Pathways: Currently, there is limited specific information in the readily available scientific literature detailing the signaling pathways directly modulated by dipropenyl sulfide. Research in this area is ongoing, with many studies focusing on the broader effects of garlic-derived organosulfur compounds.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of seven organosulfur compounds in garlic by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Potential of Dipropenyl Sulfide Isomers

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of organosulfur compounds derived from garlic (Allium sativum) has long been recognized, with their antioxidant properties being a key area of investigation. Among these compounds, dipropenyl sulfide (B99878) isomers, particularly those found in the form of ajoene, have garnered significant attention. This guide provides a comparative study of the antioxidant potential of these isomers, supported by experimental data, detailed methodologies, and an exploration of the underlying molecular mechanisms.

Introduction to Dipropenyl Sulfide Isomers

Dipropenyl sulfide moieties are characteristic features of several bioactive compounds derived from garlic. Ajoene, a stable organosulfur compound formed from the self-condensation of allicin, is a primary example. It exists as a mixture of stereoisomers, most notably the E- and Z-isomers of 4,5,9-trithiadodeca-1,6,11-triene 9-oxide.[1] These geometric isomers exhibit differential biological activities, including varying antioxidant potentials. This guide will focus on comparing the antioxidant capacities of these isomers, providing a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug discovery.

Comparative Antioxidant Activity: A Tabular Summary

The antioxidant potential of dipropenyl sulfide isomers can be assessed using various in vitro assays that measure their ability to scavenge free radicals. The following table summarizes the available quantitative data on the radical scavenging activities of E- and Z-ajoene.

Antioxidant Assay	Isomer	Activity/Concentration	Reference Compound	Activity of Reference	Source
DPPH Radical Scavenging	E-Ajoene	~2-17% scavenging at 0.2-1 mM	α-tocopherol	5.2-13 times more efficient	[2]
Z-Ajoene	~2-17% scavenging at 0.2-1 mM	α-tocopherol	5.2-13 times more efficient	[2]
Hydroxyl Radical Scavenging	E-Ajoene	50% scavenging	α-tocopherol	1.1-1.4 times more efficient	[2]
Z-Ajoene	63% scavenging	α-tocopherol	1.1-1.4 times more efficient	[2]
Superoxide (B77818) Anion Scavenging	E-Ajoene	0.11% scavenging	-	-	[2]
Z-Ajoene	3.74% scavenging	-	-	[2]

Note: The data indicates that while both isomers show antioxidant activity, Z-ajoene appears to be a more potent scavenger of hydroxyl and superoxide radicals compared to E-ajoene under the tested conditions.[2]

Experimental Protocols

A clear understanding of the methodologies used to assess antioxidant potential is crucial for the interpretation and replication of experimental findings. Below are detailed protocols for the key assays mentioned in the comparative data table.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a decrease in absorbance.

Methodology:

• A stock solution of DPPH in methanol (B129727) is prepared.

• Various concentrations of the test compounds (E- and Z-ajoene) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

Hydroxyl Radical (•OH) Scavenging Assay

This assay typically involves the Fenton reaction to generate hydroxyl radicals, which can then be detected by their reaction with a scavenger molecule to produce a colored or fluorescent product.

Methodology:

• Hydroxyl radicals are generated in a reaction mixture containing FeSO₄, EDTA, and H₂O₂.

• A detecting scavenger, such as deoxyribose, is added to the mixture. Hydroxyl radicals attack the deoxyribose, leading to a series of reactions that result in the formation of thiobarbituric acid reactive substances (TBARS).

• The test compounds (E- and Z-ajoene) are added to the reaction mixture to compete with the detecting scavenger for the hydroxyl radicals.

• After incubation, thiobarbituric acid (TBA) is added, and the mixture is heated.

• The absorbance of the resulting colored product is measured spectrophotometrically.

• A decrease in the formation of the colored product in the presence of the test compound indicates hydroxyl radical scavenging activity.

Superoxide Anion (O₂•⁻) Scavenging Assay

This assay measures the ability of an antioxidant to inhibit the generation or scavenge the superoxide anion radical.

Methodology:

• Superoxide radicals are generated in a non-enzymatic system, such as the phenazine (B1670421) methosulfate-NADH system.

• The generated superoxide radicals reduce a detector molecule, such as nitroblue tetrazolium (NBT), to form a colored formazan (B1609692) product.

• The test compounds (E- and Z-ajoene) are added to the reaction mixture.

• The absorbance of the formazan product is measured spectrophotometrically.

• The percentage of inhibition of NBT reduction is calculated to determine the superoxide scavenging activity.

Molecular Mechanisms and Signaling Pathways

The antioxidant effects of dipropenyl sulfide isomers, particularly ajoene, are not solely due to direct radical scavenging. They also involve the modulation of intracellular signaling pathways that control the expression of endogenous antioxidant enzymes. The primary pathway implicated is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway .

Nrf2-ARE Signaling Pathway

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1 (Kelch-like ECH-associated protein 1), which facilitates its ubiquitination and subsequent degradation. When cells are exposed to oxidative stress or electrophilic compounds like ajoene, Keap1 is modified, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, upregulating their expression.

Studies have shown that both E- and Z-ajoene can activate the Nrf2 pathway.[1][3] However, Z-ajoene has been reported to be a more potent activator.[1] This enhanced activity of the Z-isomer is suggested to be mediated through the generation of intracellular reactive oxygen species (ROS) and the activation of the extracellular signal-regulated kinase (ERK) pathway, which in turn promotes Nrf2 activation.[1]

Below is a graphical representation of the experimental workflow for assessing Nrf2 activation and a diagram of the Nrf2 signaling pathway.

Caption: Workflow for Nrf2 activation assessment.

References

• 1. Ajoene, a Major Organosulfide Found in Crushed Garlic, Induces NAD(P)H:quinone Oxidoreductase Expression Through Nuclear Factor E2-related Factor-2 Activation in Human Breast Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Antioxidant Action and Therapeutic Efficacy of Allium sativum L - PMC [pmc.ncbi.nlm.nih.gov]

The Efficacy of Dipropenyl Sulfide and Other Natural Antimicrobial Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of antimicrobial resistance has intensified the search for novel therapeutic agents from natural sources. Among these, organosulfur compounds derived from Allium species, such as garlic and onion, have long been recognized for their medicinal properties. This guide provides a comparative analysis of the antimicrobial efficacy of dipropenyl sulfide (B99878) and its structurally related compounds against other well-established natural antimicrobial agents, namely allicin (B1665233), thymol, and carvacrol (B1668589). The information presented herein is supported by experimental data from peer-reviewed studies to aid in research and development efforts.

Comparative Antimicrobial Efficacy

The antimicrobial potency of natural compounds is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following tables summarize the MIC values for allicin, thymol, and carvacrol against a range of pathogenic bacteria.

Note on Dipropenyl Sulfide: Direct and extensive experimental data on the antimicrobial activity of isolated dipropenyl sulfide is limited in the current scientific literature. However, its efficacy can be inferred from studies on structurally similar compounds found in Allium species, such as diallyl disulfide and dipropyl disulfide. Research suggests that the presence of the allyl group (containing a double bond) is crucial for the antimicrobial activity of these sulfide derivatives[1]. While diallyl disulfide, an analogue of dipropenyl sulfide, shows antimicrobial activity, dipropyl disulfide (the saturated counterpart) does not[1]. This suggests that dipropenyl sulfide is likely to possess antimicrobial properties. Another related and more stable garlic-derived compound, ajoene (B124975), which contains a propenyl sulfide moiety, exhibits broad-spectrum antimicrobial activity[2][3].

Table 1: Minimum Inhibitory Concentration (MIC) of Allicin

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	ATCC 6538	128	[4]
Escherichia coli	8099	128
Candida albicans	ATCC 10231	128
Burkholderia cenocepacia	C6433	4
Gram-positive bacteria (various)	-	5 - 20
Gram-negative bacteria (various)	-	100 - 160

Table 2: Minimum Inhibitory Concentration (MIC) of Thymol

Microorganism	Strain	MIC (µg/mL)	Reference
Acinetobacter baumannii	-	125
Staphylococcus aureus	-	250
Streptococcus agalactiae	-	250
Escherichia coli	-	125
Bacillus cereus	-	100

Table 3: Minimum Inhibitory Concentration (MIC) of Carvacrol

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	(various)	125
Escherichia coli	(various)	125
Group A Streptococci	(clinical isolates)	64 - 256
Streptococcus mutans	-	93.4
Streptococcus sanguinis	-	93.4
Candida albicans	-	250

Mechanisms of Antimicrobial Action

The antimicrobial activity of these natural compounds stems from their ability to disrupt essential cellular processes in microorganisms.

Dipropenyl Sulfide and Related Organosulfur Compounds: Organosulfur compounds from Allium species, including allicin and ajoene, exert their antimicrobial effects primarily through the reaction of their sulfur atoms with thiol groups in microbial enzymes and proteins. This interaction can lead to the inhibition of crucial enzymes, disruption of protein function, and ultimately, cell death. Allicin is known to inhibit RNA synthesis completely and partially inhibit DNA and protein synthesis. Ajoene has been shown to interfere with quorum sensing, a cell-to-cell communication system that regulates virulence in bacteria.

Thymol and Carvacrol: These phenolic monoterpenoids primarily target the bacterial cell membrane. They integrate into the lipid bilayer, altering its fluidity and permeability. This disruption leads to the leakage of ions and other cellular components, dissipation of the proton motive force, and ultimately, cell death.

The following diagram illustrates the proposed antimicrobial mechanism of organosulfur compounds.

Caption: Proposed antimicrobial mechanism of organosulfur compounds.

Experimental Protocols

The determination of the antimicrobial efficacy of lipophilic natural compounds like dipropenyl sulfide, allicin, thymol, and carvacrol requires specific methodologies to ensure accurate and reproducible results. The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method for Lipophilic Compounds

This protocol is adapted from Clinical and Laboratory Standards Institute (CLSI) guidelines with modifications for water-insoluble compounds.

1. Preparation of Stock Solutions:

• Dissolve the test compound (e.g., dipropenyl sulfide, allicin, thymol, carvacrol) in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to a high concentration (e.g., 10 mg/mL).

2. Preparation of Microtiter Plates:

• Dispense a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) into the wells of a 96-well microtiter plate.

• To enhance the solubility of lipophilic compounds, the broth can be supplemented with a non-ionic surfactant like Tween 80 (final concentration 0.5% v/v).

• Perform serial two-fold dilutions of the stock solution of the test compound across the wells of the microtiter plate to achieve a range of final concentrations.

3. Inoculum Preparation:

• Prepare a standardized inoculum of the test microorganism from a fresh culture. The turbidity of the inoculum should be adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Dilute the standardized inoculum in the broth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

4. Incubation:

• Inoculate the microtiter plates with the prepared microbial suspension.

• Include positive controls (medium with inoculum, no test compound) and negative controls (medium only).

• Incubate the plates at an appropriate temperature (e.g., 35-37°C for most bacteria) for 16-24 hours.

5. Determination of MIC:

• After incubation, visually inspect the plates for microbial growth (turbidity).

• The MIC is the lowest concentration of the test compound at which there is no visible growth.

• A growth indicator, such as resazurin (B115843) or p-iodonitrotetrazolium violet (INT), can be added to aid in the visualization of microbial viability.

The following diagram outlines the workflow for the broth microdilution assay.

Caption: Workflow for the broth microdilution assay.

Conclusion

While direct comparative data for dipropenyl sulfide is scarce, evidence from structurally related organosulfur compounds strongly suggests its potential as an antimicrobial agent. Allicin, the well-studied precursor to many of these compounds, demonstrates potent and broad-spectrum activity. Thymol and carvacrol also exhibit significant antimicrobial efficacy, with their mechanisms of action being well-characterized. The provided data and protocols offer a foundation for further investigation into the therapeutic potential of these natural compounds. Future research should focus on the isolation and comprehensive antimicrobial profiling of dipropenyl sulfide to fully elucidate its efficacy and mechanism of action in comparison to other established natural antimicrobials.

References

• 1. The role of diallyl sulfides and dipropyl sulfides in the in vitro antimicrobial activity of the essential oil of garlic, Allium sativum L., and leek, Allium porrum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial properties of hydrophobic compounds in garlic: Allicin, vinyldithiin, ajoene and diallyl polysulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of microbial growth by ajoene, a sulfur-containing compound derived from garlic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The combination of allicin with domiphen is effective against microbial biofilm formation [frontiersin.org]

Correlating Dipropenyl Sulfide Concentration with Specific Biological Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of dipropenyl sulfide (B99878) and related organosulfur compounds, focusing on the correlation between their concentrations and specific biological effects. Due to the limited availability of research focused solely on dipropenyl sulfide, this document leverages experimental data from more extensively studied analogous compounds, such as diallyl disulfide (DADS) and diallyl trisulfide (DATS), to provide a broader context for its potential biological activities.

Introduction to Dipropenyl Sulfide and its Analogs

Dipropenyl sulfide (CAS 33922-80-4) is an organosulfur compound found in garlic (Allium sativum) and other Allium species.[1][2] Like other garlic-derived sulfur compounds, it is believed to contribute to the plant's bioactive properties. These compounds, including the more studied diallyl sulfide (DAS), diallyl disulfide (DADS), and diallyl trisulfide (DATS), are known for a range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.[3][4][5] Many of the biological effects of these organosulfur compounds are attributed to their ability to act as hydrogen sulfide (H₂S) donors. H₂S is a gasotransmitter that plays a crucial role in various physiological processes, including the regulation of apoptosis, oxidative stress, and inflammation.

Quantitative Data on Biological Effects

The following tables summarize the concentration-dependent effects of various organosulfur compounds on different biological parameters. This data is compiled from in vitro studies and provides a basis for comparing the potency of these related molecules.

Table 1: Effects of Diallyl Disulfide (DADS) on Neuronal Cells

Concentration	Cell Line	Effect	Reference
≤ 25 µM	N18D3 (neuronal)	No effect on viability; protective against H₂O₂-induced oxidative stress. Increased expression of p85α PI3K, phosphorylated Akt, and phosphorylated GSK-3.
> 25 µM	N18D3 (neuronal)	Decreased cell viability; increased levels of free radicals and membrane lipid peroxidation.
100 µM	N18D3 (neuronal)	Significantly reduced expression of p85α PI3K, phosphorylated Akt, and phosphorylated GSK-3.

Table 2: Antifungal Activity of Diallyl Disulfide (DADS) and Diallyl Trisulfide (DATS)

Compound	Organism	IC₅₀ (µg/mL)	Reference
Diallyl disulfide (DADS)	Trametes hirsuta	116.2
Diallyl disulfide (DADS)	Laetiporus sulphureus	73.2
Diallyl trisulfide (DATS)	Trametes hirsuta	56.1
Diallyl trisulfide (DATS)	Laetiporus sulphureus	31.6

Table 3: Effects of Hydrogen Sulfide (H₂S) on Cell Proliferation and Inflammation

Compound/Concentration	Cell Line/Model	Effect	Reference
H₂S (5 and 10 ng/mL)	Ca9-22 (oral squamous carcinoma)	Decreased DNA synthesis; increased proportion of cells in G1 phase; reduced Rb phosphorylation; enhanced p21Cip1 expression.
H₂S (80 ppm and 120 ppm)	Neuronal cells (ischemia-reperfusion injury model)	Dose- and time-dependent downregulation of inflammatory markers IL-1ß and TNF-α.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the biological effects of organosulfur compounds. Below are outlines of key experimental protocols.

Analysis of Organosulfur Compounds by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is used for the identification and quantification of volatile organosulfur compounds in a sample.

• Sample Preparation:

  • Homogenize a known weight of the sample (e.g., fresh garlic) using a mortar and pestle.

  • Extract the homogenized sample with a suitable organic solvent (e.g., n-hexane) in a shaking water bath.

  • Centrifuge the mixture to separate the supernatant.

  • Dry the supernatant with an anhydrous salt (e.g., MgSO₄) and centrifuge again.

  • Collect the final supernatant for GC-MS analysis.

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for volatile compound analysis (e.g., RTX-5 MS).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature gradient is used to separate the compounds. For example, start at 80°C, ramp to 150°C, and then to 280°C.

  • Injection Mode: Splitless injection is often used for trace analysis.

  • Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Data Analysis:

  • Identify compounds based on their retention times and mass spectra by comparison to a spectral library (e.g., NIST).

  • Quantify the compounds using an external or internal standard method.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the effect of a compound on cell viability.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the organosulfur compound (e.g., dipropenyl sulfide) for a specified duration.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by metabolically active cells.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Western Blot Analysis for Signaling Protein Expression

This technique is used to detect and quantify specific proteins in a cell lysate, providing insights into the activation or inhibition of signaling pathways.

• Procedure:

  • Treat cells with the organosulfur compound at various concentrations and time points.

  • Lyse the cells in a suitable buffer to extract total protein.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate the proteins by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-Akt, Nrf2).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensity using densitometry software.

  • Normalize the expression of the target protein to a loading control (e.g., β-actin or GAPDH).

Visualizing Molecular Pathways and Workflows

Signaling Pathways Modulated by Organosulfur Compounds

Organosulfur compounds, likely through the release of H₂S, can influence several key signaling pathways involved in cellular responses to stress and inflammation.

References

• 1. Di-1-propenyl sulfide | C6H10S | CID 5370448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bioactive properties and organosulfur compounds profiling of newly developed garlic varieties of Bangladesh - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Functions of Diallyl Disulfide, a Garlic-Derived Natural Organic Sulfur Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological Functions of Diallyl Disulfide, a Garlic-Derived Natural Organic Sulfur Compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The dichotomous role of H2S in cancer cell biology? Déjà vu all over again - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Dipropenyl Sulfide: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the disposal of dipropenyl sulfide (B99878), a volatile organosulfur compound.

Dipropenyl sulfide, while less common than some of its chemical relatives, requires careful management due to its presumed flammability and potential for irritation. Adherence to established protocols is critical to mitigate risks and ensure the safety of laboratory personnel and the environment.

Hazard Profile and Regulatory Context

The disposal of hazardous waste is regulated by federal and state environmental protection agencies.[1][2] It is imperative that all disposal activities comply with these regulations, which typically involve collection by a licensed hazardous waste disposal company.

Quantitative Hazard Data for Analogous Compounds

To illustrate the expected hazard profile of dipropenyl sulfide, the following table summarizes key data from the SDS of related organosulfur compounds.

Hazard Classification	Dipropyl Sulfide	Dipropyl Disulfide	Allyl Propyl Disulfide
Flammability	Flammable Liquid, Category 3	Combustible Liquid	Combustible Liquid
Skin Irritation	Causes skin irritation	May cause skin sensitization	Irritating to skin
Eye Irritation	Causes serious eye irritation	Irritating to eyes	Irritating to eyes
Aquatic Toxicity	Harmful to aquatic life with long lasting effects	Toxic to aquatic life	Toxic to aquatic organisms
Transport UN Number	UN1993 (Flammable liquids, n.o.s.)	Not specified	UN1993 (Flammable liquids, n.o.s.)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of dipropenyl sulfide.

1. Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

2. Waste Segregation and Collection:

• Do not mix dipropenyl sulfide waste with other waste streams.

• Collect all dipropenyl sulfide waste, including any contaminated materials (e.g., pipette tips, absorbent pads), in a designated, properly labeled, and sealed hazardous waste container. The container should be made of a material compatible with organic sulfides.

3. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in the designated hazardous waste container.

• For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

• Do not allow the spilled material to enter drains or waterways.

4. Final Disposal:

• The sealed hazardous waste container must be collected by a licensed hazardous waste disposal company.

• The recommended disposal methods for similar compounds are industrial combustion in a permitted hazardous waste incinerator or solvent reclamation. Your institution's EHS department will coordinate the final disposal in accordance with regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of dipropenyl sulfide.

Dipropenyl Sulfide Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of dipropenyl sulfide, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety protocols and EHS department for guidance.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemos.de [chemos.de]
• 3. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling Dipropenyl Sulfide

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for researchers, scientists, and drug development professionals handling Dipropenyl sulfide (B99878).

Hazard Identification and Classification

Dipropyl sulfide is classified as a hazardous chemical. The primary hazards include:

• Flammable Liquid: It is a flammable liquid and vapor.[1][2][3]

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

• Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety when handling Dipropenyl sulfide.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield. Ensure compliance with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	To protect against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact which can cause irritation.
Body Protection	A laboratory coat, chemical-resistant apron, or coveralls.	To protect skin from accidental splashes and contamination.
Respiratory Protection	Use in a well-ventilated area, preferably a fume hood. If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator may be necessary.	To prevent inhalation of vapors which may cause respiratory tract irritation.

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the integrity of the chemical.

Handling:

• Avoid contact with skin and eyes.

• Do not breathe vapors or mists.

• Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

• Use only in well-ventilated areas, such as a chemical fume hood.

• Take precautionary measures against static discharge.

• Ground and bond containers and receiving equipment.

• Wash hands thoroughly after handling.

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed.

• Store away from incompatible materials such as acids, strong oxidizing agents, and strong bases.

• Protect from sunlight.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is necessary to contain the situation and prevent exposure.

Emergency Protocol: Chemical Spill

• Evacuate: Immediately clear the area of all personnel.

• Ventilate: Increase ventilation in the affected area.

• Containment: Cover drains to prevent entry into the sewer system. Contain the spill using absorbent materials like sand, earth, or vermiculite.

• Cleanup: Collect the absorbed material into labeled containers for disposal.

• Decontaminate: Wash the spill area thoroughly.

• Personal Protection: Emergency responders should wear appropriate PPE, including respiratory protection.

Workflow for responding to a chemical spill.

Disposal Plan

The disposal of Dipropenyl sulfide and its contaminated waste must be conducted in strict accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

• Waste Classification: Classify waste containing Dipropenyl sulfide as hazardous chemical waste.

• Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Containerization: Collect waste in a designated, properly labeled, and sealed container that is compatible with the chemical.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "Dipropenyl Sulfide," and any known hazard information.

• Storage: Store the sealed waste container in a designated hazardous waste storage area that is cool, dry, and well-ventilated.

• Disposal: Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal company. Do not dispose of Dipropenyl sulfide down the drain or in regular trash.

Physicochemical Data for Dipropyl Sulfide

The following table summarizes key quantitative data for Dipropyl sulfide, which can be used as a reference for handling Dipropenyl sulfide.

Property	Value	Reference
CAS Number	111-47-7
Molecular Formula	C6H14S
Molecular Weight	118.24 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Pungent, sulfur-like
Boiling Point	142 - 143 °C
Flash Point	35 °C (95 °F)
Specific Gravity	0.838 g/cm³

References

• 1. chemos.de [chemos.de]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]